apicularen A

Core Science & Biosynthesis

Apicularen A chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apicularen A is a potent, naturally occurring macrolide that has garnered significant interest in the scientific community due to its profound cytotoxic and pro-apoptotic activities. Isolated from the myxobacterium Chondromyces spp., this complex molecule exhibits a unique chemical architecture and a highly specific mechanism of action, primarily targeting the vacuolar-type H+-ATPase (V-ATPase). This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, biological activity, and mechanism of action of Apicularen A. It also includes detailed experimental protocols for its synthesis and biological evaluation, intended to serve as a valuable resource for researchers in the fields of oncology, cell biology, and medicinal chemistry.

Chemical Structure and Physicochemical Properties

Apicularen A is a 12-membered macrolide characterized by a complex stereochemical arrangement. Its structure features a tetrahydropyran ring embedded within the macrolactone and a distinctive enamine side chain.

Table 1: Physicochemical Properties of Apicularen A

Property	Value	Source
Molecular Formula	C25H31NO6	--INVALID-LINK--
Molecular Weight	441.52 g/mol	--INVALID-LINK--
IUPAC Name	(4E,6Z)-N-[(E)-2-[(2R,3R,6S)-3,6-dihydro-2-[(1S,2R)-1-hydroxy-2-methylbutyl]-2H-pyran-3-yl]vinyl]-7-hydroxy-2,4-dimethylhepta-4,6-dienamide	Generated based on structure
SMILES String	C--INVALID-LINK--O">C@HC1=C--INVALID-LINK--C1">C@@H--INVALID-LINK--C	Generated based on structure
InChI Key	InChIKey=SUDINUNKQUPBFB-UHFFFAOYSA-N	Generated based on structure
CAS Number	220757-04-0	[1]
Melting Point	Not reported
Solubility	Soluble in DMSO, ethanol, and other organic solvents.	General knowledge for similar compounds
Appearance	White to off-white powder	General supplier information

Biological Activity and Mechanism of Action

Apicularen A is a highly potent and selective inhibitor of the vacuolar-type H+-ATPase (V-ATPase), a proton pump essential for maintaining the acidic environment of various intracellular organelles, such as lysosomes and endosomes.[2]

V-ATPase Inhibition

The V-ATPase is a multi-subunit enzyme complex composed of a peripheral V1 domain responsible for ATP hydrolysis and an integral membrane V0 domain responsible for proton translocation. Apicularen A specifically binds to the V0 domain at the interface of the 'a' and 'c' subunits.[3] This binding event obstructs the proton translocation channel, leading to a rapid increase in the pH of acidic organelles.

Induction of Apoptosis

The disruption of the proton gradient across organellar membranes by Apicularen A triggers a cascade of cellular events culminating in apoptosis (programmed cell death). The alkalinization of lysosomes impairs their degradative function and can lead to the release of cathepsins into the cytosol, which in turn can activate the caspase cascade. Furthermore, the inhibition of V-ATPase can interfere with other crucial cellular processes, including receptor-mediated endocytosis, protein trafficking, and autophagy, all of which can contribute to the induction of apoptosis.[2]

Apicularen A inhibits V-ATPase, leading to apoptosis.

Cytotoxic Activity

As a consequence of its ability to induce apoptosis, Apicularen A exhibits potent cytotoxic activity against a broad spectrum of human cancer cell lines, with IC50 values often in the nanomolar range. Its efficacy extends to multidrug-resistant cancer cells, making it a promising candidate for further investigation in cancer therapy.

Table 2: In Vitro Cytotoxicity of Apicularen A against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
1A9	Human Ovarian Carcinoma	0.78	[4]
PC-3	Prostate Cancer	10 - 50 µM (for analogues)	[5]
HTB-26	Breast Cancer	10 - 50 µM (for analogues)	[5]
HepG2	Hepatocellular Carcinoma	10 - 50 µM (for analogues)	[5]
RAW 264.7	Macrophage-like	0.58 (V-ATPase inhibition)	[2]

Experimental Protocols

Total Synthesis of (-)-Apicularen A

The total synthesis of (-)-Apicularen A is a complex undertaking that has been achieved by several research groups. The following is a generalized workflow based on the convergent synthesis strategy reported by Palimkar et al. (2010).[6]

Generalized workflow for the total synthesis of (-)-Apicularen A.

Key Methodologies:

• Nozaki-Hiyama-Kishi (NHK) Coupling: This chromium- and nickel-catalyzed cross-coupling reaction is employed to form a key carbon-carbon bond between the iodoalkene and aldehyde fragments.[3]

• Pd(II)-catalyzed 1,3-Chirality Transfer Reaction: This stereospecific reaction is used to construct the 2,6-trans-disubstituted dihydropyran ring system.

• Yamaguchi Macrolactonization: This is a mixed anhydride method used to effect the closure of the 12-membered macrolactone ring.

• Cu(I)-mediated Coupling: An efficient method to install the unsaturated N-acylenamine side chain onto the macrolactone core.[7]

For detailed, step-by-step procedures, including reaction conditions, purification methods, and characterization data, readers are directed to the supplementary information of the primary literature.[4][8]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9][10]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of Apicularen A in culture medium. Replace the medium in the wells with the medium containing different concentrations of Apicularen A. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of Apicularen A that inhibits cell growth by 50%).[11]

V-ATPase Inhibition Assay

The activity of V-ATPase can be measured by monitoring the rate of ATP hydrolysis. A common method is a colorimetric assay that detects the amount of inorganic phosphate (Pi) released from ATP.[12]

Protocol:

• Preparation of Vacuolar Membranes: Isolate vacuolar membrane vesicles from a suitable source (e.g., yeast or insect cells) using differential centrifugation and density gradient centrifugation.

• ATPase Reaction:

  • Prepare a reaction buffer containing buffer salts (e.g., HEPES), MgCl2, and ATP.

  • Add the isolated vacuolar membranes to the reaction buffer.

  • Add different concentrations of Apicularen A or a vehicle control.

  • Incubate the reaction mixture at a specific temperature (e.g., 37°C) for a defined period.

• Phosphate Detection:

  • Stop the reaction by adding a solution that also initiates the color development (e.g., a solution containing malachite green and ammonium molybdate).

  • The inorganic phosphate released during ATP hydrolysis will form a colored complex with the detection reagent.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 620-660 nm).

• Data Analysis: Generate a standard curve using known concentrations of phosphate. Use the standard curve to determine the amount of phosphate released in each reaction. Calculate the percentage of V-ATPase inhibition for each concentration of Apicularen A and determine the IC50 value.[2]

Conclusion

Apicularen A stands out as a promising natural product with significant potential for development as an anticancer agent. Its unique chemical structure, coupled with its highly specific and potent inhibition of V-ATPase, provides a clear mechanism for its profound cytotoxic effects. This technical guide has summarized the key chemical and biological properties of Apicularen A and provided an overview of the experimental protocols necessary for its study. Further research into the structure-activity relationships of Apicularen A analogues, as well as in vivo efficacy and toxicity studies, will be crucial in advancing this compelling molecule towards clinical applications.

References

• 1. CID 5381226 | C43H58N4O12 | CID 5381226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Binding Site of the V-ATPase Inhibitor Apicularen Is in the Vicinity of Those for Bafilomycin and Archazolid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Total synthesis of (-)-apicularen A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Total synthesis and biological evaluation of (-)-apicularen A and its analogues. | Semantic Scholar [semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cyrusbio.com.tw [cyrusbio.com.tw]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measuring In Vitro ATPase Activity for Enzymatic Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Apicularen A: A Technical Guide to its Discovery, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apicularen A, a potent cytotoxic macrolide, represents a significant discovery from the underexplored realm of myxobacteria. First isolated from Chondromyces species, this natural product has garnered considerable interest due to its novel mechanism of action, primarily targeting the vacuolar-type H+-ATPase (V-ATPase), a key proton pump in eukaryotic cells. This inhibition disrupts cellular pH homeostasis, ultimately leading to apoptosis. This technical guide provides a comprehensive overview of the discovery of Apicularen A, detailed methodologies for its isolation from myxobacterial cultures, a summary of its biological activities, and an exploration of its biosynthetic origins and mechanism of action. All quantitative data are presented in structured tables for clarity, and key experimental and signaling pathways are visualized through detailed diagrams.

Discovery and Producing Organisms

Apicularen A was first discovered as a highly cytotoxic metabolite during a screening of the myxobacterial genus Chondromyces.[1] The producing strains include several species within this genus, such as Chondromyces apiculatus, Chondromyces pediculatus, Chondromyces lanuginosus, and notably, Chondromyces robustus strain Cm a13, from which it was initially isolated.[1] Myxobacteria, known for their complex social behaviors and production of a diverse array of secondary metabolites, continue to be a promising source of novel bioactive compounds.[2] Apicularen A is often co-produced with a more polar variant, Apicularen B, which is a glycosylated form of Apicularen A.[1]

Fermentation and Isolation

Detailed protocols for the large-scale fermentation of Chondromyces species for Apicularen A production are not extensively published. However, based on general myxobacterial fermentation techniques and information gleaned from various sources, a representative protocol can be outlined.

Experimental Protocol: Fermentation

Objective: To cultivate Chondromyces robustus Cm a13 for the production of Apicularen A.

Materials:

• Chondromyces robustus Cm a13 culture

• Seed culture medium (e.g., MD1 medium)

• Production culture medium (e.g., a nutrient-rich medium containing casitone, starch, and salts)

• Shake flasks or fermenter

• Incubator shaker

Procedure:

• Seed Culture Preparation: Inoculate a suitable seed culture medium with Chondromyces robustus Cm a13 from a stock culture. Incubate at 30°C with shaking at 180 rpm for 3-5 days until good growth is observed.

• Production Culture Inoculation: Inoculate the production medium with the seed culture (typically 5-10% v/v).

• Fermentation: Incubate the production culture at 30°C with shaking at 180 rpm for 7-14 days. The fermentation progress can be monitored by microscopic examination of the culture and by testing small samples for cytotoxic activity.

• Adsorber Resin Addition: To facilitate the extraction of the lipophilic Apicularen A from the aqueous culture medium, an adsorber resin (e.g., Amberlite XAD-16) is typically added to the culture broth (2-4% w/v) 24-48 hours before harvesting.

Experimental Protocol: Extraction and Purification

Objective: To extract and purify Apicularen A from the fermentation broth of Chondromyces robustus Cm a13.

Materials:

• Fermentation broth containing adsorber resin

• Methanol

• Ethyl acetate

• Silica gel for column chromatography

• Sephadex LH-20 for size-exclusion chromatography

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Solvents for chromatography (e.g., hexane, ethyl acetate, methanol, water)

• Rotary evaporator

Procedure:

• Harvesting and Extraction:

  • Separate the adsorber resin and mycelium from the culture broth by filtration or centrifugation.

  • Extract the resin and mycelium with methanol at room temperature with stirring.

  • Concentrate the methanol extract under reduced pressure using a rotary evaporator.

  • Partition the resulting aqueous residue with ethyl acetate. The organic phase will contain Apicularen A.

• Chromatographic Purification:

  • Silica Gel Chromatography: Concentrate the ethyl acetate extract and apply it to a silica gel column. Elute with a gradient of increasing polarity, for example, from n-hexane to ethyl acetate. Collect fractions and monitor for cytotoxic activity and by thin-layer chromatography (TLC).

  • Sephadex LH-20 Chromatography: Pool the active fractions from the silica gel column, concentrate, and apply to a Sephadex LH-20 column. Elute with methanol to remove smaller and larger molecular weight impurities.

  • Preparative HPLC: Perform final purification using preparative reverse-phase HPLC (RP-HPLC) on a C18 column with a suitable mobile phase, such as a methanol/water or acetonitrile/water gradient. This step will separate Apicularen A from Apicularen B and other closely related compounds.

• Purity Assessment: The purity of the isolated Apicularen A can be confirmed by analytical HPLC and spectroscopic methods (NMR, MS).

Caption: Experimental workflow for the isolation and purification of Apicularen A.

Physicochemical Properties and Spectroscopic Data

While the original isolation papers do not provide a consolidated table of spectroscopic data, information can be compiled from various sources, including total synthesis studies which confirm the structure of the natural product.

Property	Value
Molecular Formula	C25H33NO6
Molecular Weight	443.53 g/mol
Appearance	Colorless solid

1H NMR (CDCl3, 500 MHz) δ (ppm)	13C NMR (CDCl3, 125 MHz) δ (ppm)
Selected Peaks	Selected Peaks
7.85 (d, J=7.8 Hz, 1H)	169.1
7.40 (t, J=7.8 Hz, 1H)	160.2
6.95 (d, J=7.8 Hz, 1H)	158.4
6.25 (d, J=9.5 Hz, 1H)	136.2
5.80 (m, 1H)	132.8
...	...

Mass Spectrometry	Data
HRMS (FAB)	m/z [M+H]+ calcd for C25H34NO6: 444.2386; found: 444.2381

Biological Activity

Apicularen A exhibits potent cytotoxic activity against a wide range of human and animal cancer cell lines.

Cell Line	Cancer Type	IC50
L929	Mouse Fibrosarcoma	0.7 ng/mL
KB-3-1	Human Cervical Carcinoma	0.1 - 3 ng/mL
A-549	Human Lung Carcinoma	0.1 - 3 ng/mL
HT-29	Human Colon Carcinoma	0.1 - 3 ng/mL
MCF-7	Human Breast Carcinoma	0.1 - 3 ng/mL
HeLa	Human Cervical Carcinoma	0.1 - 3 ng/mL
K-562	Human Chronic Myelogenous Leukemia	0.1 - 3 ng/mL

Biosynthesis

Feeding experiments with 13C-labeled precursors have shed light on the biosynthetic origins of Apicularen A. It is an acetate-derived polyketide.[1] The biosynthesis involves the incorporation of acetate units, with glycine serving as the precursor for the enamine side chain.[1] Interestingly, the starter unit is not derived from propionate, as is common for many polyketides, but from acetate and methionine.[1]

Caption: Proposed biosynthetic pathway of Apicularen A.

Mechanism of Action

The primary molecular target of Apicularen A is the vacuolar-type H+-ATPase (V-ATPase). V-ATPases are ATP-driven proton pumps responsible for acidifying intracellular compartments and, in some cases, the extracellular space. By inhibiting V-ATPase, Apicularen A disrupts cellular pH homeostasis, which in turn triggers a cascade of events leading to apoptosis.

The induction of apoptosis by Apicularen A appears to be a complex process that can involve multiple pathways. One proposed mechanism involves the upregulation of the Fas ligand (FasL), which then activates the extrinsic apoptosis pathway through the Fas receptor. Additionally, Apicularen A has been shown to cause disruption of the microtubule network by down-regulating tubulin levels. Some studies on Apicularen A derivatives suggest a caspase-independent apoptotic pathway involving the translocation of apoptosis-inducing factor (AIF) from the mitochondria to the nucleus.

Caption: Signaling pathways involved in Apicularen A-induced apoptosis.

Conclusion

Apicularen A stands out as a promising natural product with potent anticancer activity. Its unique chemical structure and specific targeting of V-ATPase make it an attractive lead compound for drug development. Further research into its biosynthesis could open avenues for synthetic biology approaches to produce novel analogs with improved therapeutic properties. The detailed understanding of its mechanism of action provides a solid foundation for its further investigation in preclinical and clinical settings. This technical guide serves as a comprehensive resource for researchers dedicated to advancing the study of this remarkable myxobacterial metabolite.

References

• 1. researchgate.net [researchgate.net]
• 2. Genetic manipulation and tools in myxobacteria for the exploitation of secondary metabolism - PMC [pmc.ncbi.nlm.nih.gov]

The Intricate Dance of Death: A Technical Guide to the Mechanism of Action of Apicularen A in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A, a macrolide of myxobacterial origin, has emerged as a potent cytotoxic agent against a variety of cancer cell lines. Its complex and multifaceted mechanism of action, involving the induction of apoptosis through distinct pathways and the disruption of fundamental cellular processes, makes it a compelling candidate for further investigation in oncology drug development. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the anticancer activity of Apicularen A, with a focus on its primary target and the subsequent signaling cascades that culminate in cancer cell death. We present a synthesis of current research, including quantitative data, detailed experimental protocols, and visual representations of the key molecular pathways.

Core Mechanism: A Tale of Two Pathways and a Key Inhibition

The anticancer efficacy of Apicularen A and its derivatives stems from a dual-pronged assault on cancer cells, primarily revolving around the induction of apoptosis through both caspase-dependent and -independent mechanisms, coupled with the disruption of the microtubule network. A central event in its mechanism of action is the potent inhibition of Vacuolar-type H+-ATPase (V-ATPase).

V-ATPase Inhibition: The Central Hub of Apicularen A's Action

Apicularen A is a highly specific and potent inhibitor of V-ATPase, a proton pump essential for maintaining the acidic environment of intracellular organelles such as lysosomes and endosomes. This inhibition disrupts cellular pH homeostasis and is a critical upstream event that triggers a cascade of downstream effects leading to apoptosis.

Induction of Apoptosis: A Two-Fold Approach

Apicularen A employs two distinct pathways to induce programmed cell death:

• Caspase-Dependent Apoptosis via Fas Ligand (FasL) Upregulation: Apicularen A has been shown to increase the expression of Fas ligand (FasL) on the surface of cancer cells. The binding of FasL to its receptor, Fas (also known as CD95 or APO-1), initiates the extrinsic apoptotic pathway. This leads to the recruitment of the FADD adapter protein and subsequent activation of pro-caspase-8. Activated caspase-8 then triggers a caspase cascade, ultimately leading to the activation of executioner caspases like caspase-3, which orchestrate the dismantling of the cell.

• Caspase-Independent Apoptosis via AIF Translocation: An acetylated derivative of Apicularen A, Apicularen A acetate, has been demonstrated to induce apoptosis through a caspase-independent mechanism. This pathway involves the loss of mitochondrial membrane potential and the subsequent translocation of Apoptosis-Inducing Factor (AIF) from the mitochondria to the nucleus. In the nucleus, AIF mediates chromatin condensation and large-scale DNA fragmentation, leading to cell death without the involvement of caspases.

Microtubule Disruption: A Cytoskeletal Collapse

Both Apicularen A and its acetate derivative disrupt the microtubule network within cancer cells. This is achieved by significantly decreasing the levels of both β-tubulin protein and its corresponding mRNA. The resulting disorganization of the microtubule architecture interferes with crucial cellular processes such as cell division, intracellular transport, and maintenance of cell shape, contributing to the overall cytotoxic effect.

Quantitative Data

The potency of Apicularen A is highlighted by its low nanomolar inhibitory concentrations against various cancer cell lines. While a comprehensive comparative table across a wide range of human cancer cell lines is still emerging in the literature, the available data underscores its significant cytotoxic activity.

Compound	Cell Line	Assay	IC50	Reference
Apicularen A	HM7 (human colon cancer)	MTT Assay	~10 nM (effective concentration)	[1]
RAW 264.7 (murine leukemia)	V-ATPase proton transport	0.58 nM	[2]
Apicularen B	RAW 264.7 (murine leukemia)	V-ATPase proton transport	13 nM	[2]

Note: The IC50 values can vary depending on the cell line, assay conditions, and exposure time.

Signaling Pathways and Experimental Workflows

To visually elucidate the complex mechanisms of Apicularen A, the following diagrams have been generated using the DOT language.

Signaling Pathways

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. NDST3 deacetylates α-tubulin and suppresses V-ATPase assembly and lysosomal acidification - PubMed [pubmed.ncbi.nlm.nih.gov]

Apicularen A as a V-ATPase Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apicularen A, a cytotoxic macrolide produced by the myxobacterium Chondromyces, has emerged as a potent and specific inhibitor of vacuolar-type H+-ATPase (V-ATPase). V-ATPases are essential proton pumps that regulate the pH of intracellular compartments and the extracellular space, playing critical roles in processes such as receptor-mediated endocytosis, protein degradation, and bone resorption.[1][2] Their dysfunction is implicated in various diseases, including cancer and osteoporosis, making them a compelling target for therapeutic intervention.[1][2] This technical guide provides an in-depth overview of Apicularen A, focusing on its mechanism of action as a V-ATPase inhibitor, its effects on cellular signaling pathways, and detailed experimental protocols for its study.

Introduction to Apicularen A and V-ATPase

Apicularen A is a novel benzolactone enamide that exhibits high cytotoxicity against a range of mammalian cell lines.[3][4] Its primary intracellular target is the V-ATPase, a multi-subunit enzyme responsible for ATP-dependent proton transport across membranes.[2][5] By inhibiting V-ATPase, Apicularen A disrupts pH homeostasis, leading to a cascade of downstream effects that ultimately result in cell death. This specific mechanism of action makes Apicularen A a valuable tool for studying V-ATPase function and a potential lead compound for the development of novel anticancer agents.[2]

Mechanism of V-ATPase Inhibition

Apicularen A is a highly efficient and specific inhibitor of V-ATPases.[3][4] Unlike other well-established V-ATPase inhibitors such as the plecomacrolides bafilomycin and concanamycin, which bind to the Vo subunit c, Apicularen A has a distinct binding site.[3][4] Competition assays have shown that Apicularen A does not interfere with the binding of a radioactively labeled concanamycin derivative to subunit c.[3][4] Further studies using photoaffinity labeling have revealed that Apicularen A binds at the interface of the Vo subunits a and c.[1][6] This unique binding site results in the same potent inhibition of proton translocation through the Vo complex.[1]

Quantitative Data on V-ATPase Inhibition

The inhibitory potency of Apicularen A and its derivatives has been quantified in various studies. The half-maximal inhibitory concentration (IC50) values demonstrate its high affinity for V-ATPase.

Compound	Target Enzyme/Process	IC50 Value	Source Organism/Cell Line	Reference
Apicularen A	Purified V-ATPase	~20 nM	Manduca sexta (tobacco hornworm)	[3]
Apicularen B	Purified V-ATPase	~60 nM	Manduca sexta (tobacco hornworm)	[3]
Apicularen A	ATP-dependent proton transport	0.58 nM	RAW 264.7 cells (microsome vesicles)	[7]
Apicularen B	ATP-dependent proton transport	13 nM	RAW 264.7 cells (microsome vesicles)	[7]
Bafilomycin A1	ATP-dependent proton transport	0.95 nM	RAW 264.7 cells (microsome vesicles)	[7]

Specificity of Apicularen A

A key characteristic of Apicularen A as a pharmacological tool and potential therapeutic is its specificity for V-ATPase over other types of ATPases.

ATPase Type	Test System	Concentration of Apicularen A	Result	Reference
F-ATPase (Mitochondrial ATP-synthase)	Submitochondrial particles from beef heart	1 µM	No inhibition	[3][7]
P-type ATPase (Na+/K+-ATPase)	Purified from pig kidney	1 µM	No inhibition	[3][7]

Cellular Effects of Apicularen A

The inhibition of V-ATPase by Apicularen A triggers a variety of cellular responses, primarily culminating in cytotoxicity in cancer cells.

Cytotoxicity

Apicularen A demonstrates potent cytotoxic effects across a range of human cancer cell lines, with IC50 values in the nanomolar to picomolar range.

Cell Line	Cancer Type	IC50 Value	Reference
HeLa	Cervix Carcinoma	0.4 ng/mL	[8]
A-498	Kidney Carcinoma	0.3 ng/mL	[8]
LCLC-103H	Lung Carcinoma	0.1 ng/mL	[8]
PC-3	Prostate Carcinoma	0.5 ng/mL	[8]
1A9	Ovarian Carcinoma	0.86 nM	[9]

Induction of Apoptosis

Apicularen A is a potent inducer of apoptosis.[7] In HM7 human colon cancer cells, Apicularen A treatment leads to an accumulation of cells in the sub-G1 phase, DNA fragmentation, and activation of caspase-8 and caspase-3.[10] Interestingly, this apoptotic pathway appears to be independent of the mitochondrial membrane potential.[10] The mechanism involves the upregulation of the Fas ligand (FasL).[10]

Apicularen A-induced extrinsic apoptosis pathway.

Microtubule Disruption

In addition to inducing apoptosis, Apicularen A has been shown to disrupt the microtubule architecture in HM7 colon cancer cells.[10] This effect is associated with a decrease in both β-tubulin protein and mRNA levels.[10] However, Apicularen A does not appear to directly affect the in vitro polymerization of tubulin, suggesting an indirect mechanism of microtubule disruption.[10]

Interplay with Autophagy

V-ATPase is crucial for the acidification of lysosomes, a key step in the autophagic process. Inhibition of V-ATPase disrupts the fusion of autophagosomes with lysosomes and the subsequent degradation of their contents. This blockage of the autophagic flux can contribute to the accumulation of cellular stress and ultimately trigger apoptosis. The relationship between V-ATPase inhibition, autophagy, and apoptosis is complex and context-dependent.

V-ATPase inhibition's impact on autophagy and apoptosis.

Experimental Protocols

V-ATPase Inhibition Assay (Purified Enzyme)

This protocol is adapted from studies on V-ATPase from Manduca sexta.[3]

• Objective: To determine the IC50 of Apicularen A on purified V-ATPase activity.

• Materials:

  • Purified V-ATPase (3-4 µg per assay)

  • Assay Buffer (pH 8.1): 50 mM Tris-MOPS, 3 mM 2-mercaptoethanol, 1 mM MgCl2, 20 mM KCl, 0.003% C12E10, 20 mM NaCl, and 3 mM Tris-HCl.

  • Apicularen A stock solution (in DMSO or ethanol).

  • 1 mM Tris-ATP.

  • Reagents for inorganic phosphate (Pi) measurement (e.g., according to Wieczorek et al.).

• Procedure:

  • Prepare reaction mixtures in a final volume of 160 µl containing the assay buffer and 3-4 µg of purified V-ATPase.

  • Add varying concentrations of Apicularen A (or vehicle control) to the reaction mixtures.

  • Pre-incubate the mixtures for 5 minutes at 30°C.

  • Initiate the reaction by adding 1 mM Tris-ATP.

  • Incubate for 2 minutes at 30°C.

  • Stop the reaction by placing the tubes in liquid nitrogen.

  • Measure the amount of inorganic phosphate released.

  • Calculate the specific enzyme activity and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

References

• 1. The Binding Site of the V-ATPase Inhibitor Apicularen Is in the Vicinity of Those for Bafilomycin and Archazolid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The curious case of vacuolar ATPase: regulation of signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Archazolid and apicularen: Novel specific V-ATPase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Archazolid and apicularen: novel specific V-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent Insights into the Structure, Regulation and Function of the V-ATPases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cornellpharmacology.org [cornellpharmacology.org]
• 10. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological activity of Apicularen A and its analogues

An In-depth Technical Guide to the Biological Activity of Apicularen A and Its Analogues

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the biological activities of Apicularen A, a potent natural product, and its synthesized analogues. It details its mechanism of action, presents quantitative data on its efficacy, outlines key experimental protocols for its study, and explores structure-activity relationships.

Introduction

Apicularen A is a highly cytotoxic macrolide first isolated from the myxobacterium Chondromyces robustus.[1] Structurally, it is a 12-membered macrolactone featuring a 2,6-trans-tetrahydropyran ring and a highly unsaturated N-(2Z,4Z)-heptadienoylenamine side chain.[2][3] Apicularen A and its related benzolactone enamides have garnered significant interest from the scientific community due to their potent cytotoxic and anti-cancer properties.[4][5] Its co-metabolite, Apicularen B, is an N-acetylglucosamine glycoside of Apicularen A and exhibits significantly lower cytotoxicity.[1][6] The primary mechanism underlying Apicularen A's potent biological activity is its function as a highly efficient and specific inhibitor of vacuolar-type H+-ATPase (V-ATPase).[6][7]

Mechanism of Action: V-ATPase Inhibition

The principal molecular target of Apicularen A is the V-ATPase, a multi-subunit proton pump essential for acidifying intracellular compartments in eukaryotic cells.[7][8]

2.1 V-ATPase Function and Importance V-ATPases are crucial for a variety of cellular processes, including:

• Acidification of lysosomes, endosomes, and the Golgi apparatus.

• Receptor-mediated endocytosis.

• Protein degradation and processing.

• Neurotransmitter uptake into synaptic vesicles.

By maintaining acidic environments within these organelles, V-ATPases play a critical role in cellular homeostasis. Their malfunction or inhibition can lead to significant cellular disruption and is linked to diseases like osteoporosis and cancer, making them a promising therapeutic target.[7][8][9]

2.2 Apicularen A as a Specific V-ATPase Inhibitor Apicularen A is a highly potent and specific inhibitor of V-ATPase, with efficacy comparable to well-established inhibitors like bafilomycin A1 and concanamycin A.[6][7] Unlike these plecomacrolides, Apicularen A belongs to the benzolactone enamide class of inhibitors and possesses a distinct binding site on the membrane-spanning VO complex, at the interface of subunits 'a' and 'c'.[7][9] It does not compete for the same binding site as concanamycin.[7] Notably, Apicularen A does not inhibit mitochondrial F-ATPase or Na+/K+-ATPase, highlighting its specificity.[6][7] A unique characteristic of the benzolactone enamide family, including Apicularen A, is their lack of activity against V-ATPases from fungal sources, making them the first source-specific inhibitors identified.[9]

2.3 Downstream Effects of V-ATPase Inhibition The inhibition of V-ATPase by Apicularen A disrupts the proton gradient across organellar membranes, leading to a cascade of cytotoxic effects. This includes the failure to acidify intracellular organelles, which can be observed experimentally by the inhibition of vital staining with acridine orange.[6] This disruption of cellular pH homeostasis ultimately triggers programmed cell death. Studies have shown that Apicularen A induces apoptosis in various cell lines, such as RAW 264.7 cells, and this apoptotic induction is a direct consequence of its V-ATPase inhibitory activity.[6]

Apicularen A's primary mechanism of inducing apoptosis.

Quantitative Biological Data

The biological potency of Apicularen A and its analogues is typically quantified by their half-maximal inhibitory concentration (IC₅₀) values.

Table 1: V-ATPase Inhibition Activity

Compound	Target/Assay	IC₅₀ Value	Source
Apicularen A	V-ATPase (ATP-dependent proton transport)	0.58 nM	[6]
Apicularen A	V-ATPase (purified from Manduca sexta)	20-60 nM	[7]
Apicularen B	V-ATPase (ATP-dependent proton transport)	13 nM	[6]
Bafilomycin A₁	V-ATPase (ATP-dependent proton transport)	0.95 nM	[6]

Table 2: Cytotoxic/Cytostatic Activity

Compound	Cell Line(s)	IC₅₀ Value	Source
Apicularen A	Various human and animal cells	0.1 - 3 ng/mL	[1]
Apicularen B	Various human and animal cells	0.2 - 1.2 µg/mL	[1]
(-)-Apicularen A & Analogues	Three different cancer cell lines	Data described in source	[2][10]

Note: The cytostatic activities of C11-epi-, C11-deoxy-C10-α-hydroxy-, and C10-C11 dehydrated apicularen A analogues have been evaluated against three cancer cell lines, with full data available in the cited literature.[2][10]

Structure-Activity Relationships (SAR)

The synthesis of various Apicularen A analogues has provided valuable insights into the structural features required for its potent biological activity.[3][4]

• Side Chain: The N-(2Z,4Z)-heptadienoylenamine side chain is critical for potent activity. Modifications to this unit have been a key focus of analogue synthesis.[3][5]

• Glycosylation: The glycosylated form, Apicularen B, is significantly less cytotoxic and a less potent V-ATPase inhibitor than Apicularen A, demonstrating that the free hydroxyl group or the absence of the bulky sugar moiety is important for activity.[1][6]

• C11 Position: An analogue lacking the hydroxyl group at the C11 position (C11 deoxy analogue) was found to be less active than Apicularen A against several cancer cell lines but was notably twofold more potent against certain multidrug-resistant cell lines.[3] This suggests that subtle modifications can alter the activity profile and selectivity.

Logical relationships between structural changes and activity.

Key Experimental Protocols

Reproducing and expanding upon the research into Apicularen A requires standardized methodologies. Below are outlines for key assays.

5.1 V-ATPase Inhibition Assay (Proton Pumping) This protocol is based on the method of measuring ATP-dependent proton transport into inside-out microsomal vesicles.[6]

• Vesicle Preparation: Prepare inside-out microsomal vesicles from a suitable source (e.g., RAW 264.7 cells or insect midgut).

• Assay Buffer: Use a buffer containing a pH-sensitive fluorescent probe (e.g., acridine orange). The quenching of the probe's fluorescence indicates proton uptake and vesicle acidification.

• Initiation: Add ATP to the vesicle suspension to initiate proton pumping by V-ATPase.

• Inhibition Measurement: Pre-incubate the vesicles with varying concentrations of Apicularen A or its analogues before adding ATP.

• Data Acquisition: Monitor the fluorescence quenching over time using a fluorometer. The rate of quenching is proportional to V-ATPase activity.

• Analysis: Calculate the percentage of inhibition at each compound concentration relative to a vehicle control (e.g., DMSO). Determine the IC₅₀ value by fitting the data to a dose-response curve. Bafilomycin A₁ should be used as a positive control.

5.2 Cell Viability (Cytotoxicity) Assay (MTT Assay) This protocol outlines a common method for determining the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., HeLa, SKOV-3) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Apicularen A or its analogues for a specified period (e.g., 48-72 hours). Include a vehicle control and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Calculate the IC₅₀ value from the resulting dose-response curve.

5.3 Apoptosis Detection (Acridine Orange Staining) This method assesses the integrity of acidic organelles like lysosomes, which is compromised by V-ATPase inhibition.[6]

• Cell Culture: Grow cells (e.g., RAW 264.7) on glass coverslips.

• Treatment: Treat the cells with Apicularen A, a vehicle control, and a positive control (e.g., bafilomycin A₁) for a designated time.

• Staining: Add acridine orange solution directly to the cell culture medium at a final concentration of ~1-5 µg/mL and incubate for 15-30 minutes.

• Washing: Gently wash the cells with phosphate-buffered saline (PBS).

• Imaging: Immediately visualize the cells using a fluorescence microscope. In healthy cells, acridine orange accumulates in acidic compartments and fluoresces bright red, while the cytoplasm and nucleus show green fluorescence.

• Analysis: Observe the loss of red fluorescence in treated cells, indicating a disruption of the acidic vesicular pH gradient and V-ATPase inhibition.

Workflow for evaluating Apicularen A analogues.

Conclusion

Apicularen A is a potent cytotoxic agent whose biological activity is mediated by the specific inhibition of V-ATPase. This mechanism disrupts essential cellular processes, leading to apoptosis. Structure-activity relationship studies have highlighted the critical role of its unsaturated side chain and the detrimental effect of glycosylation on its activity. The discovery that certain analogues possess enhanced potency against multidrug-resistant cell lines underscores the potential of the Apicularen A scaffold.[3] Continued exploration of this natural product and its analogues through synthesis and detailed biological evaluation holds significant promise for the development of novel cancer chemotherapeutics that exploit the unique V-ATPase target.[4][5]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Total synthesis and biological evaluation of (-)-apicularen A and its analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Total synthesis and biological evaluation of (-)apicularen A and analogues thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. deepdyve.com [deepdyve.com]
• 6. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Archazolid and apicularen: novel specific V-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.biologists.com [journals.biologists.com]
• 9. The Binding Site of the V-ATPase Inhibitor Apicularen Is in the Vicinity of Those for Bafilomycin and Archazolid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

The Intricate Dance of Structure and Activity: A Deep Dive into Apicularen A and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Apicularen A, a potent cytotoxic macrolide, has garnered significant attention in the scientific community for its unique mechanism of action and potential as an anticancer agent. This technical guide delves into the critical structure-activity relationships (SAR) of Apicularen A derivatives, providing a comprehensive overview of their biological effects, the experimental methodologies used to evaluate them, and the underlying molecular pathways they influence.

Core Findings: The Structural Determinants of Potency

The biological activity of Apicularen A and its analogues is intrinsically linked to their chemical structures. Modifications to the macrolactone core, the side chain, and key functional groups have profound effects on their cytotoxic and V-ATPase inhibitory properties. The following tables summarize the key quantitative data, offering a clear comparison of the activities of various derivatives.

Table 1: V-ATPase Inhibition and Proton Transport by Apicularen A and B

Compound	V-ATPase Inhibition (purified from Manduca sexta) IC50 (nM)[1][2]	ATP-dependent Proton Transport Inhibition (inside-out microsome vesicles) IC50 (nM)[3]
Apicularen A	~20	0.58
Apicularen B	~60	13

Note: Apicularen B is an N-acetyl-glucosamine glycoside of Apicularen A.

Table 2: Cytotoxicity of Apicularen A Analogues against Various Cell Lines

Compound	L-929 (nM)[4]	KB-3-1 (nM)[4]	KB-V1 (nM)[4]
Apicularen A Analogue 32	6.8	2.3	15.9
Apicularen A Analogue 40	7.1	2.4	-
Apicularen A Analogue 41	180	1360	-
Apicularen A Analogue 42	1820	9100	-
Apicularen A Analogue 43	-	-	-

Note: The specific structures for analogues 32, 40, 41, 42, and 43 are detailed in the original research publication (Maier et al., Org. Biomol. Chem., 2011) and represent modifications around the C10-C11 positions of the Apicularen A core.

Unraveling the Mechanism: V-ATPase Inhibition and Apoptosis Induction

Apicularen A exerts its cytotoxic effects primarily through the potent and specific inhibition of vacuolar-type (H+)-ATPase (V-ATPase).[1][3] This enzyme is crucial for maintaining the acidic environment of various intracellular organelles, and its disruption triggers a cascade of events leading to programmed cell death, or apoptosis.

Signaling Pathway of Apicularen A-Induced Apoptosis

Caption: Apicularen A inhibits the Vₒ subunit of V-ATPase, leading to apoptosis via multiple downstream pathways.

In the Lab: Key Experimental Protocols

A thorough understanding of the SAR of Apicularen A derivatives relies on robust and reproducible experimental methods. The following sections detail the core protocols used to assess their biological activity.

Experimental Workflow: From Compound to Data

Caption: General workflow for evaluating the biological activity of Apicularen A derivatives.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the Apicularen A derivatives for a specified period (e.g., 48-72 hours).

  • MTT Incubation: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

V-ATPase Inhibition Assay (Malachite Green Assay)

This assay quantifies the enzymatic activity of V-ATPase by measuring the amount of inorganic phosphate (Pi) released from ATP hydrolysis.

• Principle: The malachite green reagent forms a colored complex with inorganic phosphate, and the intensity of the color is directly proportional to the amount of Pi present.

• Methodology:

  • Enzyme Preparation: Use purified V-ATPase or membrane vesicles enriched with the enzyme.

  • Reaction Setup: In a microplate, combine the enzyme preparation with a reaction buffer containing ATP and MgCl2. Add various concentrations of the Apicularen A derivatives.

  • Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific time to allow for ATP hydrolysis.

  • Reaction Termination and Color Development: Stop the reaction by adding the malachite green reagent. This reagent also initiates the color development.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 620-650 nm.

  • Data Analysis: Generate a standard curve using known concentrations of phosphate. Determine the amount of Pi released in the presence of the inhibitors and calculate the IC50 values.

Caspase-3 Activity Assay (Fluorometric)

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

• Principle: The assay utilizes a synthetic peptide substrate (e.g., DEVD) conjugated to a fluorescent reporter molecule (e.g., AFC or AMC). Cleavage of the substrate by active caspase-3 releases the fluorophore, resulting in a measurable increase in fluorescence.

• Methodology:

  • Cell Lysis: Treat cells with Apicularen A derivatives to induce apoptosis. Lyse the cells to release their cytoplasmic contents, including caspases.

  • Reaction Setup: In a black microplate, combine the cell lysate with a reaction buffer and the fluorogenic caspase-3 substrate.

  • Incubation: Incubate the plate at 37°C, protected from light, to allow the enzymatic reaction to proceed.

  • Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with appropriate excitation and emission wavelengths (e.g., Ex/Em = 400/505 nm for AFC).

  • Data Analysis: Quantify the caspase-3 activity by comparing the fluorescence of treated samples to that of untreated controls.

Logical Framework for SAR Analysis

The interpretation of data from these assays allows for the construction of a logical framework to understand the structure-activity relationships of Apicularen A derivatives.

Caption: Logical flow for deducing structure-activity relationships from experimental data.

By systematically modifying the Apicularen A scaffold and evaluating the resulting changes in biological activity, researchers can identify the key pharmacophoric features required for potent V-ATPase inhibition and cytotoxicity. This knowledge is invaluable for the rational design of novel, more effective, and potentially more selective anticancer agents.

References

• 1. Archazolid and apicularen: Novel specific V-ATPase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Archazolid and apicularen: novel specific V-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Apicularen A: A Technical Guide to its Cytostatic Effects on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A, a macrocyclic lactone of myxobacterial origin, has demonstrated significant cytostatic and apoptotic effects in various cancer cell lines. This technical guide provides a comprehensive overview of the current understanding of Apicularen A's anti-cancer activity, with a focus on its effects on the human colon cancer cell line HM7. The information presented herein is intended to serve as a resource for researchers investigating the therapeutic potential of this natural product. While detailed data is available for the HM7 cell line, the experimental protocols provided can be adapted for the evaluation of Apicularen A in other cancer cell models.

Quantitative Data on Cytostatic Effects

The primary quantitative data available for the cytostatic effects of Apicularen A is derived from studies on the HM7 human colon cancer cell line.

Cell Line	Assay	Parameter	Value	Reference
HM7 (Human Colon Cancer)	MTT Assay	IC50	Not explicitly stated in the abstract, but significant growth inhibition was observed.	[1]
HM7 (Human Colon Cancer)	Cell Cycle Analysis (FACS)	Effect	Accumulation of cells in the sub-G1 phase, indicative of apoptosis.	[1][2]
HM7 (Human Colon Cancer)	DNA Fragmentation Assay	Effect	Induction of DNA fragmentation, a hallmark of apoptosis.	[1][2]

Note: The available literature prominently focuses on the HM7 cell line. Further research is required to establish a broader profile of Apicularen A's potency across a diverse panel of human cancer cell lines.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the cytostatic effects of Apicularen A. These protocols are based on standard laboratory procedures and can be adapted for specific cell lines and experimental conditions.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Apicularen A stock solution (dissolved in a suitable solvent like DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of Apicularen A in complete medium. Remove the medium from the wells and add 100 µL of the Apicularen A dilutions. Include a vehicle control (medium with the same concentration of solvent used for the drug stock).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.

• Solubilization: Aspirate the medium containing MTT and add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of drug that inhibits cell growth by 50%) can be determined by plotting cell viability against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, G2/M) and to quantify apoptotic cells (sub-G1 peak).

Materials:

• Cancer cell lines

• Complete cell culture medium

• Apicularen A

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% ethanol (ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Apicularen A for the desired duration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using Trypsin-EDTA.

• Fixation: Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in ice-cold PBS. Add the cell suspension dropwise into ice-cold 70% ethanol while vortexing gently to fix the cells. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend the pellet in PI staining solution. Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content of the cells is measured, and the distribution of cells in the different phases of the cell cycle is determined using appropriate software. The sub-G1 peak represents the apoptotic cell population.

Apoptosis Detection by DNA Fragmentation Assay

This assay visualizes the characteristic ladder pattern of DNA fragmentation that occurs during apoptosis.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Apicularen A

• Lysis buffer (e.g., containing Tris-HCl, EDTA, and a non-ionic detergent)

• RNase A

• Proteinase K

• Phenol:chloroform:isoamyl alcohol

• Ethanol

• TE buffer

• Agarose gel

• DNA loading dye

• Ethidium bromide or other DNA stain

• Gel electrophoresis system and power supply

• UV transilluminator

Procedure:

• Cell Treatment and Harvesting: Treat cells with Apicularen A as described previously and harvest the cells.

• DNA Extraction: Lyse the cells in lysis buffer. Treat the lysate with RNase A followed by Proteinase K.

• DNA Purification: Perform DNA extraction using phenol:chloroform:isoamyl alcohol, followed by ethanol precipitation.

• Gel Electrophoresis: Resuspend the DNA pellet in TE buffer. Add DNA loading dye and load the samples onto an agarose gel containing a DNA stain.

• Visualization: Run the gel electrophoresis to separate the DNA fragments. Visualize the DNA under UV light. A characteristic "ladder" of DNA fragments of different sizes indicates apoptosis.

Signaling Pathways and Experimental Workflows

The primary mechanism of action of Apicularen A in HM7 colon cancer cells involves the upregulation of Fas ligand (FasL), leading to the activation of the extrinsic apoptosis pathway, and the disruption of microtubule architecture through the downregulation of β-tubulin.[1]

Apicularen A Induced Apoptosis Signaling Pathway in HM7 Cells

Caption: Apicularen A signaling pathway in HM7 colon cancer cells.

Experimental Workflow for Assessing Apicularen A Cytotoxicity

Caption: General experimental workflow for cytotoxicity assessment.

Conclusion

Apicularen A exhibits potent cytostatic and pro-apoptotic activity in the HM7 human colon cancer cell line, primarily through the induction of the Fas/FasL-mediated extrinsic apoptosis pathway and disruption of microtubule dynamics. The provided experimental protocols offer a robust framework for further investigation into the anti-cancer properties of Apicularen A. Future studies should aim to evaluate its efficacy across a broader range of cancer cell lines to better understand its therapeutic potential and spectrum of activity. The detailed characterization of its molecular mechanisms in diverse cancer contexts will be crucial for its development as a potential anti-cancer agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Antiproliferative activity of flavonoids on several cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Anti-cancer Spectrum of Apicularen A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A, a macrolide natural product, has demonstrated significant cytotoxic and anti-proliferative activities against various cancer cell lines. Its unique mechanisms of action, primarily targeting vacuolar-type H+-ATPase (V-ATPase) and disrupting the microtubule network, position it as a compound of interest for further investigation in oncology drug development. This technical guide provides a comprehensive overview of the in vitro anti-cancer spectrum of Apicularen A, detailing its cytotoxic efficacy, experimental protocols for its evaluation, and the signaling pathways it modulates.

Data Presentation: In Vitro Cytotoxicity of Apicularen A

The anti-cancer activity of Apicularen A has been evaluated against several human cancer cell lines. The following table summarizes the available quantitative data on its cytotoxic potency, primarily expressed as the half-maximal inhibitory concentration (IC50) or the 50% growth inhibition (GI50).

Cell Line	Cancer Type	Assay	IC50 / GI50 (nM)	Reference
1A9	Human Ovarian Carcinoma	SRB	0.78 ± 0.4	[1]
RAW 264.7	Murine Macrophage	Not Specified	~20 (for V-ATPase inhibition)	[2]
Various Mammalian Cell Lines	Multiple	MTT	Potent (specific values not detailed in source)	[2]

Note: Further studies are required to establish a broader spectrum of activity across the NCI-60 panel of human cancer cell lines.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vitro findings. The following sections outline the key experimental protocols used to assess the anti-cancer properties of Apicularen A.

Cell Viability and Cytotoxicity Assays

a) Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used to determine cell density, based on the measurement of cellular protein content.

• Cell Plating: Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of Apicularen A for a specified duration (e.g., 48 or 72 hours).

• Fixation: Discard the culture medium and fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Wash the plates with water and air dry. Stain the fixed cells with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Destaining and Solubilization: Wash the plates with 1% acetic acid to remove unbound dye and air dry. Solubilize the bound dye with 10 mM Tris base solution.

• Absorbance Measurement: Read the absorbance at a wavelength of 510 nm using a microplate reader. The IC50 value is calculated as the concentration of Apicularen A that causes a 50% reduction in cell growth compared to untreated controls.[1]

b) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is another colorimetric assay that measures cell metabolic activity as an indicator of cell viability.

• Cell Plating and Treatment: Similar to the SRB assay, seed cells in 96-well plates and treat with varying concentrations of Apicularen A.

• MTT Incubation: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm. The IC50 value is determined as the concentration of Apicularen A that reduces the metabolic activity by 50%.[3]

V-ATPase Inhibition Assay

This assay measures the ability of Apicularen A to inhibit the proton-pumping activity of V-ATPase.

• Preparation of Vesicles: Isolate membrane vesicles enriched in V-ATPase from a suitable source (e.g., cancer cell lines or yeast).

• Proton Pumping Measurement: Use a pH-sensitive fluorescent probe (e.g., acridine orange) to monitor the acidification of the vesicle interior.

• Assay Procedure:

  • Incubate the vesicles with the fluorescent probe in a suitable buffer.

  • Add ATP to initiate proton pumping by V-ATPase, which leads to a quenching of the fluorescence signal as the probe accumulates in the acidic vesicles.

  • Add varying concentrations of Apicularen A to the reaction mixture and measure the rate of fluorescence quenching.

  • The IC50 value is the concentration of Apicularen A that inhibits the rate of ATP-dependent proton pumping by 50%.[4]

Microtubule Disruption Assay (Immunofluorescence)

This assay visualizes the effect of Apicularen A on the cellular microtubule network.

• Cell Culture and Treatment: Grow cells on glass coverslips and treat with Apicularen A for the desired time.

• Fixation and Permeabilization: Fix the cells with a suitable fixative (e.g., methanol or paraformaldehyde) and then permeabilize the cell membranes with a detergent (e.g., Triton X-100).

• Immunostaining:

  • Incubate the cells with a primary antibody specific for α-tubulin.

  • Wash to remove unbound primary antibody.

  • Incubate with a fluorescently labeled secondary antibody that binds to the primary antibody.

• Visualization: Mount the coverslips on microscope slides and visualize the microtubule network using a fluorescence microscope. Disruption of the network is characterized by a loss of the filamentous structure and the appearance of diffuse tubulin staining.

Signaling Pathways and Mechanisms of Action

Apicularen A exerts its anti-cancer effects through distinct and potent mechanisms. The following diagrams illustrate the key signaling pathways involved.

Direct Inhibition of V-ATPase

Apicularen A is a highly specific inhibitor of V-ATPase, a proton pump crucial for maintaining the acidic environment of intracellular organelles like lysosomes.

Caption: Apicularen A directly inhibits V-ATPase, leading to apoptosis.

By binding to the interface of the 'a' and 'c' subunits of the V-ATPase Vo complex, Apicularen A blocks its proton-pumping function.[5] This disruption of lysosomal acidification can trigger apoptotic cell death.[2][4]

Synergistic Microtubule Disruption with PMA

In combination with the Protein Kinase C (PKC) activator Phorbol 12-myristate 13-acetate (PMA), Apicularen A shows enhanced cytotoxicity through a pathway involving PKCα and microtubule destabilization.

Caption: Synergistic pathway of Apicularen A and PMA.

PMA activates PKCα, which in turn enhances the Apicularen A-induced decrease in α- and β-tubulin protein levels.[1][3][6] This leads to a significant disruption of the microtubule network, culminating in enhanced cytotoxicity and apoptosis.[1][6]

Conclusion

Apicularen A demonstrates potent in vitro anti-cancer activity through at least two distinct mechanisms: the specific inhibition of V-ATPase and the disruption of microtubule dynamics. Its efficacy, particularly in combination with PKC activators, suggests potential for further preclinical and clinical investigation. The experimental protocols and pathway diagrams provided in this guide offer a foundational resource for researchers aiming to explore the therapeutic potential of Apicularen A and its analogues.

References

• 1. Archazolid and apicularen: Novel specific V-ATPase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Binding Site of the V-ATPase Inhibitor Apicularen Is in the Vicinity of Those for Bafilomycin and Archazolid - PMC [pmc.ncbi.nlm.nih.gov]

Apicularen A: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A, a potent cytotoxic macrolide isolated from the myxobacterium Chondromyces apiculatus, has garnered significant interest in the field of oncology for its novel mechanism of action. This technical guide provides an in-depth overview of the target identification and validation studies of Apicularen A, offering a comprehensive resource for researchers and drug development professionals. This document details the experimental methodologies, quantitative data, and the elucidated signaling pathways, providing a foundational understanding of Apicularen A's therapeutic potential.

Target Identification: Unveiling the Molecular Target of Apicularen A

The primary molecular target of Apicularen A has been identified as the vacuolar-type H+-ATPase (V-ATPase) , a multi-subunit proton pump essential for the acidification of intracellular compartments in eukaryotic cells.[1] Inhibition of V-ATPase disrupts cellular pH homeostasis, leading to a cascade of events culminating in cell death.

Evidence for V-ATPase as the Direct Target

Initial studies investigating the mechanism of action of Apicularen A revealed its potent pro-apoptotic effects. Further investigation into the specific molecular target pointed towards V-ATPase. Key evidence supporting this includes:

• Inhibition of Proton Transport: Apicularen A was shown to inhibit the ATP-dependent proton transport into inside-out microsome vesicles, a hallmark of V-ATPase activity.[1]

• Inhibition of ATP Hydrolysis: The compound effectively inhibited bafilomycin A1-sensitive ATP hydrolysis, further confirming its action on V-ATPase.[1] Bafilomycin A1 is a well-characterized and specific inhibitor of V-ATPase.

• Specificity: Apicularen A did not show inhibitory activity against other ATPases, such as F-type and P-type ATPases, highlighting its specificity for V-ATPase.[1]

Photoaffinity labeling studies have further pinpointed the binding site of Apicularen A to the V-ATPase complex. These experiments revealed that Apicularen A binds at the interface of the membrane-spanning V_O_ subunits a and c .[2] This interaction is believed to lock the rotor-stator assembly of the proton pump, thereby inhibiting its function.

Quantitative Data: Potency and Cytotoxicity

The cytotoxic and V-ATPase inhibitory activities of Apicularen A and its analogs have been quantified across various cell lines and experimental systems. The half-maximal inhibitory concentration (IC50) values serve as a key metric for its potency.

Compound	Assay	Cell Line / System	IC50 (nM)	Reference
Apicularen A	V-ATPase Proton Transport	Inside-out microsomes	0.58	[1]
Apicularen A	Cytotoxicity (MTT Assay)	RAW 264.7	~1-100	[1]
Apicularen A	Cytotoxicity (MTT Assay)	HL-60	~1-100	[3]
Apicularen B	V-ATPase Proton Transport	Inside-out microsomes	13	[1]
Bafilomycin A1	V-ATPase Proton Transport	Inside-out microsomes	0.95	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the target identification and validation of Apicularen A.

V-ATPase Activity Assay (Proton Transport)

This assay measures the ATP-dependent proton pumping activity of V-ATPase in isolated inside-out microsomal vesicles.

Principle: The quenching of a fluorescent pH-sensitive dye, such as acridine orange, is used to monitor the acidification of the vesicle lumen.

Materials:

• Inside-out microsomal vesicles

• Acridine Orange

• ATP

• Apicularen A (or other inhibitors)

• Buffer (e.g., MOPS-Tris buffer, pH 7.4, containing KCl and MgCl2)

• Fluorometer

Protocol:

• Prepare a reaction mixture containing the microsomal vesicles and acridine orange in the reaction buffer.

• Add Apicularen A or other test compounds at desired concentrations and incubate for a specified time.

• Initiate the reaction by adding ATP.

• Monitor the decrease in acridine orange fluorescence over time using a fluorometer with excitation and emission wavelengths of approximately 490 nm and 530 nm, respectively.

• The rate of fluorescence quenching is proportional to the V-ATPase activity.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

V-ATPase Activity Assay (ATP Hydrolysis)

This assay measures the rate of ATP hydrolysis by V-ATPase.

Principle: The amount of inorganic phosphate (Pi) released from ATP is quantified.

Materials:

• Inside-out microsomal vesicles

• ATP

• Apicularen A (or other inhibitors)

• Reaction buffer (as above)

• Reagents for Pi detection (e.g., malachite green-based colorimetric assay)

• Spectrophotometer

Protocol:

• Pre-incubate the microsomal vesicles with Apicularen A or other test compounds in the reaction buffer.

• Initiate the reaction by adding ATP.

• Incubate the reaction mixture at a controlled temperature for a specific duration.

• Stop the reaction (e.g., by adding a stop solution).

• Measure the amount of released Pi using a colorimetric method.

• The V-ATPase activity is calculated as the difference between the total ATPase activity and the activity in the presence of a specific V-ATPase inhibitor (e.g., bafilomycin A1).

Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the effect of Apicularen A on cell viability.

Principle: The reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.

Materials:

• Cancer cell lines (e.g., RAW 264.7, HL-60)

• Cell culture medium and supplements

• Apicularen A

• MTT solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Apicularen A for the desired time period (e.g., 24, 48 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

• Add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at approximately 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control, and IC50 values are calculated.

In Vitro Tubulin Polymerization Assay

This assay determines the effect of Apicularen A on the assembly of microtubules from purified tubulin.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be measured as an increase in absorbance.

Materials:

• Purified tubulin

• GTP

• Polymerization buffer (e.g., MES buffer with MgCl2 and EGTA)

• Apicularen A

• Spectrophotometer with temperature control

Protocol:

• Prepare a reaction mixture containing tubulin and GTP in the polymerization buffer on ice.

• Add Apicularen A or control compounds to the reaction mixture.

• Transfer the mixture to a pre-warmed cuvette in a spectrophotometer set to 37°C.

• Monitor the increase in absorbance at 340 nm over time.

• The rate and extent of tubulin polymerization are determined from the absorbance curves.

Immunofluorescence for AIF Translocation

This method visualizes the subcellular localization of Apoptosis-Inducing Factor (AIF).

Principle: Cells are fixed, permeabilized, and stained with a primary antibody specific for AIF, followed by a fluorescently labeled secondary antibody.

Materials:

• Cells cultured on coverslips

• Apicularen A

• Fixative (e.g., paraformaldehyde)

• Permeabilization buffer (e.g., PBS with Triton X-100)

• Blocking solution (e.g., PBS with BSA and/or serum)

• Primary antibody against AIF

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope

Protocol:

• Treat cells with Apicularen A to induce apoptosis.

• Fix the cells with paraformaldehyde.

• Permeabilize the cells to allow antibody entry.

• Block non-specific antibody binding sites.

• Incubate with the primary anti-AIF antibody.

• Wash and incubate with the fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips and visualize the cells using a fluorescence microscope to observe the translocation of AIF from the mitochondria to the nucleus.

Signaling Pathways and Mechanistic Insights

Inhibition of V-ATPase by Apicularen A triggers a complex signaling cascade leading to apoptosis. The disruption of proton gradients in cellular organelles, particularly lysosomes, is a key initiating event.

Apoptosis Induction

The primary downstream effect of Apicularen A is the induction of apoptosis. This is characterized by:

• Caspase Activation: Apicularen A treatment leads to the activation of caspases, key executioners of apoptosis.[3]

• Mitochondrial Dysfunction: The compound induces a loss of mitochondrial membrane potential.[4]

• AIF Translocation: Apoptosis-Inducing Factor (AIF), a mitochondrial flavoprotein, translocates from the mitochondria to the nucleus, where it contributes to chromatin condensation and DNA fragmentation in a caspase-independent manner.[4]

Apicularen A-induced apoptotic signaling pathway.

Microtubule Disruption

In addition to its effects on V-ATPase, Apicularen A has been shown to disrupt the microtubule network within cells. This is achieved through the down-regulation of tubulin , the primary component of microtubules.[4] This dual mechanism of action, targeting both organellar pH and the cytoskeleton, contributes to its potent cytotoxic effects.

Mechanism of microtubule disruption by Apicularen A.

Experimental Workflow for Target Validation

A logical workflow for the validation of V-ATPase as the target of Apicularen A is outlined below.

Experimental workflow for Apicularen A target validation.

Conclusion

Apicularen A represents a promising class of anti-cancer agent with a well-defined molecular target, the V-ATPase. Its potent and specific inhibition of this proton pump, coupled with its ability to disrupt the microtubule network, underscores its potential for further therapeutic development. The detailed experimental protocols and an understanding of the downstream signaling pathways provided in this guide offer a solid foundation for future research aimed at harnessing the full therapeutic potential of Apicularen A and its analogs in the treatment of cancer.

References

• 1. The V-ATPases in cancer and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. learn.cellsignal.com [learn.cellsignal.com]
• 3. Mode of Cell Death Induction by Pharmacological Vacuolar H+-ATPase (V-ATPase) Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mode of cell death induction by pharmacological vacuolar H+-ATPase (V-ATPase) inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Total Synthesis Protocol for (-)-Apicularen A: An Application Note for Researchers

Introduction

(-)-Apicularen A is a potent cytotoxic macrolide first isolated from the myxobacterium Chondromyces apiculatus. Its unique 12-membered macrolactone core, featuring a trans-2,6-disubstituted dihydropyran ring and a complex enamide side chain, has made it a compelling target for total synthesis. This document provides a detailed protocol for the total synthesis of (-)-Apicularen A, primarily focusing on the convergent strategy developed by Uenishi and coworkers. This approach leverages several key transformations, including a Nozaki-Hiyama-Kishi (NHK) coupling, a stereoselective Pd(II)-catalyzed 1,3-chirality transfer to construct the dihydropyran core, and a Yamaguchi macrolactonization.

Retrosynthetic Analysis

The synthetic plan hinges on a convergent approach, disconnecting (-)-Apicularen A into three main fragments: the salicylic acid-derived vinyl iodide, a chiral aldehyde containing the precursor to the dihydropyran ring, and the heptadienamide side chain. The key bond disconnections are at the ester linkage of the macrolactone, the C9-C10 bond formed via NHK coupling, and the amide bond of the side chain.

Caption: Retrosynthetic analysis of (-)-Apicularen A.

Experimental Protocols

I. Synthesis of the Dihydropyran Core via Pd(II)-Catalyzed 1,3-Chirality Transfer

A key feature of this synthesis is the stereospecific construction of the 2,6-trans-disubstituted dihydropyran ring.[1][2] This is achieved through a Pd(II)-catalyzed 1,3-chirality transfer reaction from a chiral allylic alcohol.

Protocol:

• To a solution of the chiral allylic alcohol (1.0 equiv) in anhydrous THF (0.1 M) at 0 °C under an argon atmosphere, add Pd(OAc)₂ (0.1 equiv) and benzoquinone (1.1 equiv).

• Stir the reaction mixture at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with saturated aqueous NaHCO₃ solution and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the 2,6-trans-disubstituted dihydropyran.

Entry	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	d.r.
1	Pd(OAc)₂	THF	0 to rt	4.5	85	>20:1
2	PdCl₂(MeCN)₂	CH₂Cl₂	rt	6	78	15:1

Table 1: Optimization of the Pd(II)-Catalyzed Cyclization.

Caption: Pd(II)-catalyzed 1,3-chirality transfer.

II. Assembly of the Macrolactone Precursor via Nozaki-Hiyama-Kishi (NHK) Coupling

The NHK reaction is employed to couple the salicylate-derived vinyl iodide with the chiral aldehyde, assembling the carbon skeleton of the macrolactone precursor.[1][2]

Protocol:

• To a flame-dried flask under argon, add CrCl₂ (8.0 equiv) and NiCl₂ (0.1 equiv).

• Add anhydrous, degassed DMF (to 0.2 M concentration of the aldehyde) and stir the resulting suspension at room temperature for 30 minutes.

• Add a solution of the vinyl iodide (1.2 equiv) and the chiral aldehyde (1.0 equiv) in anhydrous DMF.

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction by adding an equal volume of water and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography (silica gel, hexanes/ethyl acetate) to yield the desired allylic alcohol as a mixture of diastereomers.

Entry	Chromium Salt	Solvent	Time (h)	Yield (%)	d.r. (C9)
1	CrCl₂	DMF	12	75	3:1
2	CrCl₃/Mn	THF/DMF	24	68	2.5:1

Table 2: NHK Coupling Results.

III. Macrolactonization via Yamaguchi Esterification

The final step in the formation of the macrolide core is the intramolecular esterification of the seco-acid, accomplished using the Yamaguchi protocol.[1][2]

Protocol:

• To a solution of the seco-acid (1.0 equiv) in anhydrous THF (0.05 M) at room temperature, add triethylamine (3.0 equiv).

• Cool the mixture to 0 °C and add 2,4,6-trichlorobenzoyl chloride (1.5 equiv) dropwise.

• Stir the reaction at room temperature for 2 hours.

• Filter the mixture to remove triethylamine hydrochloride and wash the solid with anhydrous toluene.

• Dilute the filtrate with a large volume of anhydrous toluene (to a final concentration of 0.001 M) and add it via syringe pump over 6 hours to a refluxing solution of 4-dimethylaminopyridine (DMAP, 6.0 equiv) in anhydrous toluene.

• After the addition is complete, continue to reflux for an additional 2 hours.

• Cool the reaction mixture to room temperature, wash with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by flash chromatography (silica gel, hexanes/ethyl acetate) to afford the macrolactone.

Entry	Activating Agent	Base	Time (h)	Yield (%)
1	2,4,6-Trichlorobenzoyl chloride	Et₃N	8	65
2	DCC/DMAP	-	24	40

Table 3: Macrolactonization Yields.

Caption: Workflow for the total synthesis of (-)-Apicularen A.

IV. Attachment of the Side Chain

The final step of the total synthesis involves the coupling of the macrolactone core with the (2Z,4Z)-heptadienamide side chain. This is typically achieved through a Cu(I)-mediated coupling reaction.[1][2]

Protocol:

• To a solution of the iodo-macrolactone (1.0 equiv) and the (2Z,4Z)-heptadienamide (1.5 equiv) in anhydrous DMF (0.1 M) under an argon atmosphere, add CuI (0.2 equiv), L-proline (0.4 equiv), and K₂CO₃ (2.0 equiv).

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Cool to room temperature, dilute with water, and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by preparative HPLC to afford (-)-Apicularen A.

Entry	Copper Source	Ligand	Temperature (°C)	Yield (%)
1	CuI	L-proline	80	70
2	CuTC	-	100	55

Table 4: Side Chain Coupling Conditions.

The total synthesis of (-)-Apicularen A has been successfully achieved through a convergent and highly stereoselective route. The protocols outlined in this application note provide a detailed guide for the key transformations involved in this synthesis. The strategic use of modern synthetic methodologies allows for the efficient construction of this complex natural product, opening avenues for the synthesis of analogues for further biological evaluation. Researchers in the fields of organic synthesis and drug discovery can utilize these protocols as a foundation for their own investigations into Apicularen A and related natural products.

References

• 1. sci-hub.se [sci-hub.se]
• 2. sci-hub.ru [sci-hub.ru]

Application Notes and Protocols for the Total Synthesis of Apicularen A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the total synthesis of Apicularen A, a potent cytotoxic macrolide. The protocols focus on a convergent synthetic strategy, highlighting the preparation of key fragments and their subsequent coupling and cyclization to form the natural product. The information is intended to guide researchers in the replication and adaptation of this synthetic route for analogue synthesis and further drug development studies.

Synthetic Strategy Overview

The total synthesis of (-)-Apicularen A is achieved through a convergent approach, which involves the independent synthesis of two key fragments: an aromatic (E)-iodoalkene and a chiral aldehyde. These fragments are then coupled using a Nozaki-Hiyama-Kishi (NHK) reaction. Subsequent key transformations include a stereospecific Pd(II)-catalyzed cyclization to form the dihydropyran ring, a Yamaguchi macrolactonization to construct the 12-membered lactone, and a final Cu(I)-mediated coupling to introduce the characteristic (2Z,4Z)-heptadienamide side chain.

Below is a Graphviz diagram illustrating the overall synthetic workflow.

Figure 1: Overall synthetic workflow for (-)-Apicularen A.

Data Presentation: Summary of Yields

The following table summarizes the reported yields for the key steps in the total synthesis of (-)-Apicularen A.[1][2]

Step No.	Reaction	Starting Material(s)	Product	Yield (%)
1	Stille Coupling	2-Iodo-3-methylanisole, Allyltributyltin	3-Allyl-2-methoxy-1-methylbenzene	90
2	Ozonolysis	3-Allyl-2-methoxy-1-methylbenzene	2-(2-Methoxy-1-methylphenyl)acetaldehyde	89
3	Takai Iodoolefination	2-(2-Methoxy-1-methylphenyl)acetaldehyde	(E)-1-Iodo-3-(2-methoxy-1-methylphenyl)prop-1-ene (Iodoalkene 8)	85 (E/Z = 10:1)
4	Evans Aldol Reaction	(R)-4-Benzyl-3-propionyl-oxazolidin-2-one, 2-(Benzyloxy)acetaldehyde	Aldol Adduct	82 (dr = 95:5)
5	Reductive Cleavage & Protection	Aldol Adduct	Protected Triol	75 (2 steps)
6	Oxidation	Protected Triol	Aldehyde 9	95
7	Nozaki-Hiyama-Kishi (NHK) Coupling	Iodoalkene 8, Aldehyde 9	Allylic Alcohol	78 (as a 1:1 mixture of diastereomers)
8	Pd(II)-catalyzed 1,3-Chirality Transfer	Allylic Alcohol	2,6-trans-Dihydropyran	72
9	Hydrolysis	Dihydropyran Ester	Seco-acid	95
10	Yamaguchi Macrolactonization	Seco-acid	Macrolactone Core	80
11	Cu(I)-mediated Coupling	Macrolactone Core, (2Z,4Z)-Heptadienamide	(-)-Apicularen A	40

Experimental Protocols

Detailed methodologies for the key transformations are provided below. These protocols are based on the synthesis reported by Palimkar and Uenishi.[1][2]

Protocol 1: Synthesis of (E)-Iodoalkene Fragment 8

a) Step 1: Stille Coupling

• Reagents and Materials: 2-Iodo-3-methylanisole, allyltributyltin, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], toluene.

• Procedure: To a solution of 2-iodo-3-methylanisole (1.0 equiv) in toluene are added allyltributyltin (1.2 equiv) and Pd(PPh₃)₄ (0.05 equiv). The reaction mixture is heated to reflux for 12 hours under an inert atmosphere. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel (eluent: hexane) to afford 3-allyl-2-methoxy-1-methylbenzene.

b) Step 2: Ozonolysis

• Reagents and Materials: 3-Allyl-2-methoxy-1-methylbenzene, ozone (O₃), dichloromethane (DCM), triphenylphosphine (PPh₃).

• Procedure: A solution of 3-allyl-2-methoxy-1-methylbenzene (1.0 equiv) in DCM is cooled to -78 °C. Ozone is bubbled through the solution until a blue color persists. The solution is then purged with nitrogen to remove excess ozone. Triphenylphosphine (1.5 equiv) is added, and the reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The solvent is evaporated, and the crude product is purified by flash column chromatography (eluent: ethyl acetate/hexane) to yield 2-(2-methoxy-1-methylphenyl)acetaldehyde.

c) Step 3: Takai Iodoolefination

• Reagents and Materials: 2-(2-Methoxy-1-methylphenyl)acetaldehyde, iodoform (CHI₃), chromium(II) chloride (CrCl₂), tetrahydrofuran (THF).

• Procedure: To a suspension of CrCl₂ (6.0 equiv) in THF is added a solution of 2-(2-methoxy-1-methylphenyl)acetaldehyde (1.0 equiv) and iodoform (2.0 equiv) in THF at 0 °C under an inert atmosphere. The reaction mixture is stirred at 0 °C for 4 hours. The reaction is quenched by the addition of water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The residue is purified by column chromatography to give (E)-1-iodo-3-(2-methoxy-1-methylphenyl)prop-1-ene (Iodoalkene 8).

Protocol 2: Synthesis of Aldehyde Fragment 9

a) Step 4: Evans Aldol Reaction

• Reagents and Materials: (R)-4-Benzyl-3-propionyl-oxazolidin-2-one, dibutylboron triflate (Bu₂BOTf), diisopropylethylamine (DIPEA), 2-(benzyloxy)acetaldehyde, dichloromethane (DCM).

• Procedure: To a solution of (R)-4-benzyl-3-propionyl-oxazolidin-2-one (1.0 equiv) in DCM at -78 °C is added Bu₂BOTf (1.1 equiv) followed by the dropwise addition of DIPEA (1.2 equiv). The mixture is stirred for 30 minutes at -78 °C, then a solution of 2-(benzyloxy)acetaldehyde (1.5 equiv) in DCM is added. The reaction is stirred at -78 °C for 2 hours and then at 0 °C for 1 hour. The reaction is quenched with a phosphate buffer (pH 7). The aqueous layer is extracted with DCM. The combined organic extracts are dried and concentrated. The crude product is purified by chromatography to afford the desired syn-aldol adduct.

b) Step 5 & 6: Subsequent Transformations to Aldehyde 9

• The aldol adduct is then subjected to a series of standard transformations including reductive cleavage of the chiral auxiliary, protection of the resulting diol, and subsequent oxidation of the primary alcohol to furnish the target Aldehyde 9.

Protocol 3: Assembly and Macrocyclization

a) Step 7: Nozaki-Hiyama-Kishi (NHK) Coupling

• Reagents and Materials: Iodoalkene 8, Aldehyde 9, chromium(II) chloride (CrCl₂), nickel(II) chloride (NiCl₂), dimethylformamide (DMF).

• Procedure: To a stirred suspension of CrCl₂ (8.0 equiv) and catalytic NiCl₂ (0.1 equiv) in anhydrous DMF is added a solution of Iodoalkene 8 (1.0 equiv) and Aldehyde 9 (1.2 equiv) in DMF. The mixture is stirred at room temperature for 6 hours. The reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated. The resulting diastereomeric mixture of allylic alcohols is purified by column chromatography.

b) Step 8: Pd(II)-catalyzed 1,3-Chirality Transfer Reaction

• Reagents and Materials: Allylic alcohol mixture, bis(acetonitrile)palladium(II) chloride [PdCl₂(MeCN)₂], tetrahydrofuran (THF).

• Procedure: A solution of the allylic alcohol (1.0 equiv) and PdCl₂(MeCN)₂ (0.1 equiv) in THF is stirred at room temperature for 1 hour. The solvent is removed under reduced pressure, and the residue is purified by flash chromatography to yield the 2,6-trans-dihydropyran.

c) Step 9 & 10: Yamaguchi Macrolactonization

• Reagents and Materials: Dihydropyran ester, lithium hydroxide (LiOH), 2,4,6-trichlorobenzoyl chloride, triethylamine (Et₃N), 4-dimethylaminopyridine (DMAP), toluene.

• Procedure: The dihydropyran ester is first hydrolyzed to the corresponding seco-acid using LiOH in a mixture of THF and water. After acidification and extraction, the seco-acid is dissolved in THF and treated with triethylamine (2.2 equiv) and 2,4,6-trichlorobenzoyl chloride (1.5 equiv) at room temperature. The resulting mixed anhydride is then added dropwise to a refluxing solution of DMAP (7.0 equiv) in toluene under high dilution conditions. After stirring for 3 hours, the reaction is cooled, quenched, and extracted. Purification by column chromatography affords the desired 12-membered macrolactone.

Protocol 4: Final Side Chain Installation

a) Step 11: Cu(I)-mediated Coupling

• Reagents and Materials: Macrolactone core, (2Z,4Z)-N-(2-hydroxyphenyl)hepta-2,4-dienamide, copper(I) iodide (CuI), cesium carbonate (Cs₂CO₃), N,N-dimethylformamide (DMF).

• Procedure: A mixture of the macrolactone core (1.0 equiv), (2Z,4Z)-N-(2-hydroxyphenyl)hepta-2,4-dienamide (2.0 equiv), CuI (0.2 equiv), and Cs₂CO₃ (2.0 equiv) in DMF is heated at 80 °C for 12 hours under an argon atmosphere. The reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried, concentrated, and purified by preparative thin-layer chromatography to yield (-)-Apicularen A.

Signaling Pathways and Biological Activity

While the synthesis itself does not directly involve signaling pathways, the ultimate product, Apicularen A, is a potent V-ATPase inhibitor. V-ATPases are ATP-dependent proton pumps responsible for acidifying intracellular compartments. Inhibition of V-ATPase disrupts cellular pH homeostasis, which can trigger a cascade of downstream signaling events leading to apoptosis and cell death in cancer cells.

The diagram below illustrates the simplified mechanism of action of Apicularen A.

Figure 2: Simplified mechanism of action of Apicularen A.

References

• 1. Total synthesis of (-)-apicularen A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total synthesis and biological evaluation of (-)-apicularen A and its analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide to the Purification of Apicularen A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A is a potent cytotoxic macrolide first isolated from the myxobacterium Chondromyces species. As a 12-membered macrolide, it has garnered significant interest within the scientific community for its potential as an anticancer agent. Its complex structure and high biological activity necessitate a robust and efficient purification protocol to enable further research into its mechanism of action and therapeutic applications.

These application notes provide a comprehensive, step-by-step guide for the purification of Apicularen A from a fermentation culture of Chondromyces. The protocol is designed to be adaptable and can be scaled to meet varying research needs.

Data Presentation

The following table summarizes the expected quantitative data at each key stage of the purification process. Values are representative and may vary based on fermentation yield and specific laboratory conditions.

Purification Stage	Starting Material	Volume/Mass	Key Reagents/Solvents	Purity (%)	Yield (%)
Stage 1: Extraction	Fermentation Broth	10 L	Ethyl Acetate	< 5%	85-95%
Stage 2: Solvent Partitioning	Crude Extract	~20 g	n-Hexane, Methanol	5-15%	70-80%
Stage 3: Silica Gel Chromatography	Enriched Extract	~5 g	Hexane/Ethyl Acetate Gradient	40-60%	50-60%
Stage 4: Preparative HPLC	Partially Purified Fraction	~500 mg	Acetonitrile/Water Gradient	> 98%	30-40%

Experimental Protocols

Stage 1: Fermentation and Extraction

• Fermentation: Cultivate Chondromyces sp. in a suitable production medium (e.g., VY/2 agar or a custom liquid medium) under optimal growth conditions (temperature, pH, aeration) to maximize Apicularen A production. Fermentation is typically carried out for 7-14 days.

• Harvesting: After the fermentation period, harvest the entire broth, including the mycelium and the culture supernatant.

• Extraction:

  • Homogenize the fermentation broth to ensure thorough extraction.

  • Extract the homogenized broth three times with an equal volume of ethyl acetate.

  • Combine the organic layers and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

Stage 2: Solvent-Solvent Partitioning

• Dissolution: Dissolve the crude extract in a biphasic solvent system of n-hexane and methanol.

• Partitioning:

  • Thoroughly mix the two phases and allow them to separate.

  • Apicularen A, being a moderately polar compound, will preferentially partition into the methanolic layer.

  • Collect the methanolic layer and repeat the partitioning of the n-hexane layer with fresh methanol to maximize recovery.

• Concentration: Combine the methanolic fractions and evaporate the solvent to yield an enriched extract.

Stage 3: Silica Gel Column Chromatography

• Column Preparation: Pack a silica gel column with a suitable diameter and length based on the amount of enriched extract. Equilibrate the column with a non-polar solvent (e.g., n-hexane).

• Sample Loading: Dissolve the enriched extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel. Load the dried, adsorbed sample onto the top of the prepared column.

• Elution: Elute the column with a stepwise or linear gradient of increasing polarity, typically using a mixture of n-hexane and ethyl acetate.

• Fraction Collection: Collect fractions of a defined volume and monitor the elution profile using thin-layer chromatography (TLC) stained with a suitable visualizing agent (e.g., vanillin-sulfuric acid).

• Pooling: Combine the fractions containing the compound of interest based on the TLC analysis and concentrate them.

Stage 4: Preparative High-Performance Liquid Chromatography (HPLC)

• Column and Mobile Phase: Use a reversed-phase C18 preparative HPLC column. The mobile phase typically consists of a gradient of acetonitrile and water.

• Sample Preparation: Dissolve the partially purified fraction from the previous step in the initial mobile phase composition. Filter the sample through a 0.45 µm filter before injection.

• Purification: Inject the sample onto the HPLC system and run the gradient method. Monitor the elution at a suitable wavelength (e.g., 254 nm).

• Fraction Collection: Collect the peak corresponding to Apicularen A.

• Final Processing: Concentrate the collected fraction to remove the mobile phase solvents. The resulting solid is highly pure Apicularen A. Confirm the purity and identity using analytical HPLC, mass spectrometry, and NMR.

Visualizations

Experimental Workflow

Caption: Workflow for the purification of Apicularen A.

Hypothesized Signaling Pathway Inhibition by Apicularen A

The precise signaling pathways inhibited by Apicularen A are a subject of ongoing research. However, based on the known cytotoxic effects of other macrolides, a plausible mechanism involves the inhibition of key pro-survival signaling cascades, leading to apoptosis.

Caption: Potential inhibition of pro-survival signaling pathways by Apicularen A.

Apicularen A: Application Notes and Protocols for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A is a potent macrolide compound that has demonstrated significant cytotoxic and pro-apoptotic effects across a variety of cancer cell lines. Its mechanism of action involves the induction of apoptosis through the upregulation of Fas ligand and the disruption of microtubule architecture. These application notes provide detailed protocols for assessing the cellular effects of Apicularen A, enabling researchers to investigate its potential as a therapeutic agent.

Mechanism of Action

Apicularen A exerts its cytotoxic effects through a dual mechanism:

• Induction of Extrinsic Apoptosis: Apicularen A upregulates the expression of Fas ligand (FasL) on the surface of cancer cells. The binding of FasL to its receptor, Fas (also known as CD95), triggers the extrinsic apoptosis pathway, leading to the activation of caspase-8 and subsequent executioner caspases.

• Microtubule Disruption: Apicularen A disrupts the cellular microtubule network, a critical component of the cytoskeleton involved in cell division, intracellular transport, and maintenance of cell shape. This disruption can lead to cell cycle arrest and ultimately apoptosis.

Data Presentation

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Apicularen A in various cancer cell lines, providing a comparative measure of its cytotoxic potency.

Cell Line	Cancer Type	IC50 (nM)
SK-OV-3	Ovarian Carcinoma	0.227
A-498	Kidney Carcinoma	~22.7
KB-3-1	Cervix Carcinoma	~22.7
HL-60	Promyelocytic Leukemia	~1-100
HM7	Colon Cancer	Not explicitly stated, but effective at nM concentrations
HeLa	Cervical Cancer	~100

Experimental Protocols

Detailed methodologies for key experiments to characterize the cellular effects of Apicularen A are provided below.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of Apicularen A on cancer cells.

Materials:

• Cancer cell line of interest (e.g., HeLa, HL-60, HM7)

• Complete cell culture medium

• Apicularen A (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of Apicularen A in complete medium. Replace the medium in each well with 100 µL of the diluted Apicularen A solutions (e.g., 0, 1, 10, 100, 1000 nM). Include a vehicle control (DMSO) at the same concentration as the highest Apicularen A treatment.

• Incubation: Incubate the plate for 24 to 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

DNA Fragmentation Assay (Agarose Gel Electrophoresis)

This assay visualizes the characteristic ladder pattern of DNA fragmentation, a hallmark of apoptosis.

Materials:

• Treated and untreated cells

• Lysis buffer (10 mM Tris-HCl pH 7.4, 10 mM EDTA, 0.5% Triton X-100)

• RNase A (10 mg/mL)

• Proteinase K (20 mg/mL)

• Phenol:Chloroform:Isoamyl alcohol (25:24:1)

• 100% Ethanol and 70% Ethanol

• TE buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA)

• Agarose

• Ethidium bromide or other DNA stain

• Loading dye

• DNA ladder marker

Procedure:

• Cell Lysis: Pellet approximately 1-5 x 10⁶ cells and resuspend in 0.5 mL of lysis buffer. Incubate on ice for 30 minutes.

• Enzyme Treatment: Add RNase A to a final concentration of 100 µg/mL and incubate at 37°C for 1 hour. Then, add Proteinase K to a final concentration of 100 µg/mL and incubate at 50°C for 2 hours or overnight.

• DNA Extraction: Perform a phenol:chloroform:isoamyl alcohol extraction to purify the DNA.

• DNA Precipitation: Precipitate the DNA with 100% ethanol and wash the pellet with 70% ethanol.

• DNA Resuspension: Air dry the DNA pellet and resuspend it in 20-50 µL of TE buffer.

• Agarose Gel Electrophoresis: Run the DNA samples on a 1.5% agarose gel containing ethidium bromide.

• Visualization: Visualize the DNA under UV light. Apoptotic cells will show a characteristic ladder of DNA fragments.

Cell Cycle Analysis (Flow Cytometry)

This protocol analyzes the distribution of cells in different phases of the cell cycle.

Materials:

• Treated and untreated cells

• PBS (Phosphate Buffered Saline)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10⁶ cells per sample.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Data Analysis: Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. A sub-G1 peak is indicative of apoptotic cells.

Caspase Activity Assay

This assay measures the activity of caspases, key executioner enzymes in apoptosis.

Materials:

• Treated and untreated cells

• Cell lysis buffer

• Caspase substrate (e.g., DEVD-pNA for caspase-3)

• Assay buffer

• 96-well plate

• Microplate reader

Procedure:

• Cell Lysis: Lyse the cells according to the manufacturer's protocol to release cellular proteins.

• Protein Quantification: Determine the protein concentration of each lysate.

• Assay Reaction: In a 96-well plate, mix equal amounts of protein from each sample with the caspase substrate and assay buffer.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength for the chosen substrate (e.g., 405 nm for pNA).

• Data Analysis: Calculate the fold-increase in caspase activity relative to the untreated control.

Visualizations

Signaling Pathway of Apicularen A-Induced Apoptosis

Caption: Apicularen A signaling pathway leading to apoptosis.

Experimental Workflow for Apicularen A Cytotoxicity Assessment

Caption: Workflow for assessing Apicularen A cytotoxicity.

Determining the In Vitro IC50 of Apicularen A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mechanism of Action

Apicularen A exerts its cytotoxic effects through a dual mechanism that ultimately leads to programmed cell death (apoptosis). The key pathways involved are:

• Microtubule Disruption: Apicularen A leads to a decrease in the protein and mRNA levels of β-tubulin. This down-regulation disrupts the cellular microtubule architecture, which is crucial for cell division, intracellular transport, and maintenance of cell shape.[1]

• Induction of Apoptosis: The compound up-regulates the expression of Fas ligand (FasL). Binding of FasL to its receptor (Fas) on the cell surface initiates a signaling cascade that activates caspase-8 and subsequently caspase-3, key executioner enzymes in the apoptotic pathway.[1]

It is important to note that while Apicularen A's role as a microtubule-disrupting and apoptosis-inducing agent is established, there is currently no direct evidence in the scientific literature to suggest that it functions as a spliceosome inhibitor.

Quantitative Data

A comprehensive table of IC50 values for Apicularen A across a wide variety of cancer cell lines is not currently available in published literature. However, cytotoxic effects have been observed in the following human cancer cell lines:

Cell Line	Cancer Type	Observed Effect	Reference
HM7	Colon Carcinoma	Growth inhibition and induction of apoptosis.	[1]
HeLa	Cervical Carcinoma	PMA synergistically enhances Apicularen A-induced cytotoxicity.

Researchers are encouraged to determine the specific IC50 values for their cell lines of interest using the protocol outlined below.

Experimental Protocols

Determining the IC50 of Apicularen A using the MTT Assay

This protocol describes the determination of the IC50 value of Apicularen A using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the reduction of MTT by mitochondrial succinate dehydrogenase in living cells, providing a quantitative measure of cell viability.

Materials:

• Apicularen A

• Selected cancer cell line(s)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA solution

• Dimethyl sulfoxide (DMSO), sterile

• MTT solution (5 mg/mL in sterile PBS)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader (capable of measuring absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: a. Culture the selected cancer cell line in appropriate complete medium until approximately 80% confluent. b. Harvest the cells using trypsin-EDTA, centrifuge, and resuspend in fresh medium. c. Count the cells using a hemocytometer and determine cell viability (e.g., via trypan blue exclusion). d. Dilute the cell suspension to the desired seeding density (e.g., 5 x 10^4 cells/mL). e. Seed 100 µL of the cell suspension into each well of a 96-well plate. f. Incubate the plate for 24 hours to allow for cell attachment.

• Preparation of Apicularen A Dilutions: a. Prepare a stock solution of Apicularen A in DMSO (e.g., 10 mM). b. On the day of the experiment, prepare a series of serial dilutions of Apicularen A in complete culture medium to achieve the desired final concentrations (e.g., ranging from 0.01 nM to 100 µM). It is recommended to perform a wide range of concentrations in the initial experiment. c. Prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of Apicularen A.

• Cell Treatment: a. After the 24-hour incubation, carefully remove the medium from the wells. b. Add 100 µL of the prepared Apicularen A dilutions and the vehicle control to the respective wells. c. Include wells with untreated cells (medium only) as a negative control. d. It is recommended to perform each treatment in triplicate. e. Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay: a. At the end of the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well. b. Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized to formazan crystals. c. Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. d. Add 150 µL of DMSO to each well to dissolve the formazan crystals. e. Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis: a. Measure the absorbance of each well at 570 nm using a microplate reader. b. Calculate the percentage of cell viability for each concentration of Apicularen A using the following formula: % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100 c. Plot the percentage of cell viability against the logarithm of the Apicularen A concentration. d. Determine the IC50 value by performing a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) using appropriate software (e.g., GraphPad Prism, SigmaPlot). The IC50 is the concentration of Apicularen A that results in a 50% reduction in cell viability.

Visualizations

Caption: Workflow for determining the in vitro IC50 of Apicularen A.

Caption: Apicularen A signaling pathway leading to apoptosis.

References

• 1. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Apicularen A Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Apicularen A stock solutions for use in various experimental settings. Apicularen A is a macrolide antibiotic and a potent, selective inhibitor of vacuolar-type H+-ATPase (V-ATPase), making it a valuable tool for research in cancer biology, cell signaling, and neurobiology. Proper preparation and storage of Apicularen A stock solutions are critical for obtaining reproducible and reliable experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Apicularen A is provided in the table below. This information is essential for accurate calculation of stock solution concentrations.

Property	Value	Source
Molecular Weight	441.52 g/mol	[1]
Appearance	Solid (powder)	General Knowledge
Storage (Solid)	-20°C for 3 years or 4°C for 2 years	[1]
Storage (In Solvent)	-80°C for 6 months or -20°C for 1 month	[1]

Solubility

While specific quantitative solubility data for Apicularen A in common laboratory solvents is not widely published, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of similar hydrophobic compounds for cell-based assays. It is recommended that researchers empirically determine the optimal solubility for their specific experimental needs.

Experimental Protocol: Preparation of a 10 mM Apicularen A Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Apicularen A in DMSO. This concentration is a common starting point for subsequent dilutions to working concentrations for various assays.

Materials:

• Apicularen A (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous, sterile

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Pre-weighing Preparation: In a biological safety cabinet or a designated clean area, allow the vial containing Apicularen A powder to equilibrate to room temperature before opening to prevent condensation.

• Weighing Apicularen A: Carefully weigh out 1 mg of Apicularen A powder using a calibrated analytical balance and place it into a sterile amber microcentrifuge tube.

  • Calculation: To prepare a 10 mM stock solution from 1 mg of Apicularen A (MW = 441.52 g/mol ):

    • Volume of DMSO (in L) = (Mass of Apicularen A (g)) / (Molecular Weight ( g/mol ) * Molar Concentration (mol/L))

    • Volume of DMSO (in µL) = (0.001 g / (441.52 g/mol * 0.010 mol/L)) * 1,000,000 µL/L

    • Volume of DMSO (in µL) ≈ 226.5 µL

• Dissolving Apicularen A: Add 226.5 µL of anhydrous, sterile DMSO to the microcentrifuge tube containing the Apicularen A powder.

• Mixing: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes until the powder is completely dissolved. Visually inspect the solution against a light source to ensure there are no visible particles.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL) in sterile, amber microcentrifuge tubes.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[1]

Workflow for Preparing Apicularen A Stock Solution

Caption: Workflow for Apicularen A stock solution preparation.

Signaling Pathway Inhibition by Apicularen A

Apicularen A is a known inhibitor of V-ATPase. This enzyme is crucial for acidifying intracellular compartments and is involved in various cellular processes. The diagram below illustrates the inhibitory action of Apicularen A on the V-ATPase proton pump.

Caption: Inhibition of V-ATPase by Apicularen A.

References

• 1. abmole.com [abmole.com]

Apicularen A: Application Notes and Protocols for Mammalian Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A is a macrolide compound originally isolated from the myxobacterium Chondromyces apiculatus. It has demonstrated significant cytostatic and apoptotic effects in various mammalian cancer cell lines, making it a compound of interest for cancer research and drug development. These application notes provide a comprehensive overview of the known mechanisms of action of Apicularen A and detailed protocols for its application in cell culture experiments.

Mechanism of Action

Apicularen A induces cell death in mammalian cell lines through multiple mechanisms:

• Induction of Apoptosis via Fas Ligand Up-regulation: In HM7 human colon cancer cells, Apicularen A treatment leads to an increase in Fas ligand expression, which in turn activates the extrinsic apoptosis pathway. This results in the activation of caspase-8 and caspase-3, key executioner caspases in programmed cell death.[1][2][3]

• Microtubule Disruption: The compound disrupts the microtubule architecture by down-regulating the expression of β-tubulin at both the protein and mRNA levels.[1][4] This interference with the cytoskeleton can arrest the cell cycle and trigger apoptosis.

• Inhibition of Vacuolar-Type H+-ATPase (V-ATPase): Apicularen A is a potent inhibitor of V-ATPase.[5][6][7] This inhibition disrupts the pH homeostasis of intracellular organelles, which can lead to the activation of apoptotic pathways.

• Caspase-Independent Apoptosis: In some contexts, Apicularen A acetate, a derivative, has been shown to induce caspase-independent apoptosis through the translocation of apoptosis-inducing factor (AIF) from the mitochondria.[4]

Data Presentation

The following table summarizes the cytotoxic effects of Apicularen A in various mammalian cell lines as reported in the literature.

Cell Line	Cancer Type	IC50 Value	Observed Effects	Reference
RAW 264.7	Murine Macrophage	0.58 nM (for proton transport)	Induction of apoptosis, inhibition of V-ATPase.	[6]
HL-60	Human Promyelocytic Leukemia	Effective at 1-100 nM	Suppression of proliferation, induction of apoptosis, DNA fragmentation, PARP cleavage.	[5][7]
HM7	Human Colon Cancer	Not specified	Inhibition of cell growth, induction of apoptosis, Fas ligand up-regulation, microtubule disruption.	[1][2][3]
HeLa	Human Cervical Cancer	Not specified	Induction of caspase-dependent apoptosis.	[8]

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: Utilize appropriate mammalian cell lines for the intended experiment (e.g., HM7, HL-60, HeLa).

• Culture Media: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS), penicillin, and streptomycin. For example, RPMI-1640 or DMEM.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Passage cells regularly to maintain exponential growth.[9][10][11]

Preparation of Apicularen A Stock Solution

• Solvent: Dissolve Apicularen A in a suitable solvent, such as dimethyl sulfoxide (DMSO), to prepare a high-concentration stock solution (e.g., 1-10 mM).

• Storage: Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solutions: On the day of the experiment, dilute the stock solution to the desired final concentrations using the appropriate cell culture medium. Ensure the final DMSO concentration in the culture does not exceed a level that affects cell viability (typically <0.1%).

Cytotoxicity Assay (MTT Assay)

This protocol is a standard method to assess the effect of Apicularen A on cell viability.[2]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Treatment: The next day, remove the medium and add fresh medium containing various concentrations of Apicularen A. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assays

• Cell Treatment: Treat cells with Apicularen A at the desired concentration and for the appropriate time.

• Cell Lysis: Harvest the cells and lyse them in a buffer containing non-ionic detergents.

• DNA Extraction: Extract the genomic DNA using a phenol-chloroform extraction method or a commercial DNA extraction kit.

• Agarose Gel Electrophoresis: Run the extracted DNA on a 1.5% agarose gel.

• Visualization: Visualize the DNA fragmentation (laddering pattern) under UV light after staining with ethidium bromide.

• Cell Treatment: Treat cells with Apicularen A.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blot Analysis for Protein Expression[1][8]

• Cell Treatment and Lysis: Treat cells with Apicularen A, then lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against target proteins (e.g., β-tubulin, caspase-3, PARP, FasL) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Caption: Signaling pathways affected by Apicularen A.

Caption: Experimental workflow for Apicularen A treatment.

Caption: Logical relationship of Apicularen A's effects.

References

• 1. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apicularen A Induces Cell Death through Fas Ligand Up-Regulation and Microtubule Disruption by Tubulin Down-Regulation … [ouci.dntb.gov.ua]
• 3. scispace.com [scispace.com]
• 4. Apicularen A acetate induces cell death via AIF translocation and disrupts the microtubule network by down-regulating tubulin in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 8. PMA synergistically enhances apicularen A-induced cytotoxicity by disrupting microtubule networks in HeLa cells | springermedizin.de [springermedizin.de]
• 9. Techniques for mammalian cell tissue culture [pubmed.ncbi.nlm.nih.gov]
• 10. protocols.io [protocols.io]
• 11. Essential protocols for animal cell culture [qiagen.com]

Application Notes and Protocols for Assessing Apicularen A Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A, a macrolide compound, has demonstrated potent cytotoxic effects against various cancer cell lines. Its mechanism of action involves the induction of apoptosis and the disruption of microtubule dynamics, making it a compound of significant interest in oncology research and drug development.[1][2] These application notes provide detailed protocols for assessing the cytotoxicity of Apicularen A using standard in vitro assays: the MTT assay for cell viability, the LDH assay for cytotoxicity, and the Caspase-3/7 assay for apoptosis.

Mechanism of Action Overview

Apicularen A exerts its cytotoxic effects through a multi-faceted mechanism. It is known to induce apoptosis, a form of programmed cell death, which is characterized by cellular shrinkage, membrane blebbing, and DNA fragmentation.[2] Studies have shown that Apicularen A treatment leads to the activation of caspases, key enzymes in the apoptotic cascade, including caspase-3 and caspase-7.[2] Furthermore, Apicularen A has been observed to disrupt the microtubule network within cells, which is crucial for cell division, structure, and intracellular transport. This disruption can lead to cell cycle arrest and ultimately, apoptosis.

While the precise signaling pathways are still under investigation, the induction of apoptosis by many natural compounds is linked to the inhibition of pro-survival signaling pathways. One such critical pathway is the Signal Transducer and Activator of Transcription 3 (STAT3) pathway. Constitutive activation of STAT3 is common in many cancers and promotes tumor cell survival and proliferation by upregulating anti-apoptotic proteins.[3][4] Inhibition of the STAT3 signaling pathway is a known mechanism for inducing apoptosis in cancer cells.[5][6] Although direct inhibition of STAT3 by Apicularen A is yet to be definitively established, its potent apoptotic effects suggest a potential intersection with this pathway.

I. Assessment of Cell Viability using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[7][8] Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Experimental Protocol: MTT Assay

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Apicularen A stock solution (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Apicularen A in complete culture medium from the stock solution.

  • Remove the medium from the wells and add 100 µL of the diluted Apicularen A solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest Apicularen A concentration) and a no-treatment control (medium only).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization of Formazan:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting up and down or by placing the plate on an orbital shaker for 15 minutes.[3]

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[3]

Data Presentation: MTT Assay Results

The results of the MTT assay can be summarized in a table to show the dose-dependent effect of Apicularen A on cell viability.

Apicularen A Conc. (nM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.254	0.082	100.0
1	1.103	0.065	88.0
10	0.879	0.051	70.1
50	0.542	0.033	43.2
100	0.215	0.019	17.1
500	0.088	0.011	7.0

% Cell Viability = (Mean Absorbance of Treated Cells / Mean Absorbance of Vehicle Control) x 100

II. Assessment of Cytotoxicity using the LDH Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium.[6][9] LDH is a stable cytosolic enzyme that is released upon cell membrane damage, a hallmark of cytotoxicity.

Experimental Protocol: LDH Assay

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Apicularen A stock solution

• LDH cytotoxicity assay kit (containing LDH reaction mixture and stop solution)

• 96-well flat-bottom microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure for cell seeding and Apicularen A treatment as described in the MTT assay protocol.

  • Include the following controls:

    • Spontaneous LDH release: Untreated cells.

    • Maximum LDH release: Cells treated with a lysis buffer (provided in the kit) 15-30 minutes before the assay.

    • No-cell control: Medium only (for background).

• Sample Collection:

  • After the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

• Stopping the Reaction and Measurement:

  • Add 50 µL of the stop solution to each well.

  • Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm can be used to subtract background absorbance.

Data Presentation: LDH Assay Results

The cytotoxicity is calculated as a percentage of the maximum LDH release.

Apicularen A Conc. (nM)	Mean Absorbance (490 nm)	Standard Deviation	% Cytotoxicity
0 (Spontaneous Release)	0.152	0.015	0.0
1	0.218	0.021	8.8
10	0.355	0.030	27.1
50	0.689	0.054	71.6
100	1.023	0.078	116.1
500	1.150	0.085	133.1
Maximum Release	0.895	0.063	100.0

% Cytotoxicity = [(Treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

III. Assessment of Apoptosis using the Caspase-3/7 Assay

This assay quantifies the activity of caspase-3 and -7, which are key executioner caspases in the apoptotic pathway. The assay utilizes a proluminescent substrate containing the DEVD peptide sequence, which is cleaved by active caspase-3/7 to release a substrate for luciferase, generating a luminescent signal proportional to caspase activity.

Experimental Protocol: Caspase-3/7 Assay

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Apicularen A stock solution

• Caspase-Glo® 3/7 Assay System (or equivalent)

• Opaque-walled 96-well microplates

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in an opaque-walled 96-well plate and treat with Apicularen A as described in the MTT assay protocol.

  • Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Reagent Preparation and Addition:

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

  • After the treatment period, allow the plate to equilibrate to room temperature.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation and Measurement:

  • Mix the contents of the wells by gentle shaking on a plate shaker for 30-60 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Measure the luminescence using a luminometer.

Data Presentation: Caspase-3/7 Assay Results

The results are typically presented as a fold change in caspase activity relative to the vehicle control.

Apicularen A Conc. (nM)	Mean Luminescence (RLU)	Standard Deviation	Fold Change in Caspase-3/7 Activity
0 (Vehicle Control)	15,230	1,250	1.0
1	22,845	1,875	1.5
10	45,690	3,500	3.0
50	91,380	7,100	6.0
100	137,070	10,500	9.0
500	152,300	12,000	10.0

Fold Change = (Mean Luminescence of Treated Cells / Mean Luminescence of Vehicle Control)

IV. Visualizations

Signaling Pathway Diagram

Caption: Hypothesized signaling pathway of Apicularen A-induced apoptosis.

Experimental Workflow Diagram

Caption: General workflow for assessing Apicularen A cytotoxicity.

References

• 1. STAT3 as a target for inducing apoptosis in solid and hematological tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Induction of caspase-dependent extrinsic apoptosis by apigenin through inhibition of signal transducer and activator of transcription 3 (STAT3) signalling in HER2-overexpressing BT-474 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibiting STAT3 signaling pathway by natural products for cancer prevention and therapy: In vitro and in vivo activity and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Total synthesis of (-)-apicularen A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Measuring V-ATPase Inhibition by Apicularen A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vacuolar-type H+-ATPases (V-ATPases) are ATP-driven proton pumps essential for acidifying various intracellular compartments, including lysosomes, endosomes, and the Golgi apparatus.[1][2][3] This acidification is critical for a multitude of cellular processes such as protein degradation, receptor-mediated endocytosis, and neurotransmitter uptake.[4] V-ATPases are also found on the plasma membranes of specialized cells, where they contribute to processes like bone resorption by osteoclasts and the creation of an acidic tumor microenvironment, making them a significant target for drug development in osteoporosis and cancer.[1][2][4][5]

Apicularen A, a macrolide produced by the myxobacterium Chondromyces, is a potent and highly specific inhibitor of V-ATPase.[6][7] It exerts its inhibitory effect by binding to the membrane-spanning V_o_ domain of the enzyme, at a site distinct from other well-known V-ATPase inhibitors like bafilomycin and concanamycin.[7][8] This specificity makes Apicularen A a valuable tool for studying the physiological roles of V-ATPase and a promising candidate for therapeutic development.[9]

These application notes provide detailed protocols for measuring the inhibitory activity of Apicularen A on V-ATPase, focusing on two common methods: a proton transport assay and an ATP hydrolysis assay.

Quantitative Data: Inhibitory Activity of Apicularen A

The inhibitory potency of Apicularen A against V-ATPase has been quantified in various studies. The half-maximal inhibitory concentration (IC50) is a key parameter for comparing the effectiveness of inhibitors.

Inhibitor	Assay Type	IC50 Value (nM)	Reference
Apicularen A	Proton Transport	0.58	[6]
Apicularen B	Proton Transport	13	[6]
Bafilomycin A1	Proton Transport	0.95	[6]
Apicularen A	V-ATPase Activity (from Manduca sexta)	20-60	[7]
Archazolid A	V-ATPase Activity (from Manduca sexta)	20-60	[7]

Signaling Pathway and Inhibition

The following diagram illustrates the basic function of V-ATPase and the inhibitory action of Apicularen A.

Caption: V-ATPase utilizes ATP hydrolysis in its V1 domain to pump protons through its V0 domain. Apicularen A inhibits this process by binding to the V0 domain.

Experimental Protocols

Proton Transport Assay using Acridine Orange

This assay measures the proton-pumping activity of V-ATPase by monitoring the quenching of acridine orange fluorescence. Acridine orange accumulates in acidic compartments, which leads to a decrease in its fluorescence.

Materials:

• V-ATPase-enriched membrane vesicles (e.g., from yeast vacuoles or insect midgut)

• Acridine Orange

• ATP

• Apicularen A

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM KCl, 5 mM MgCl2)

• Fluorometer

Protocol:

• Prepare a stock solution of Apicularen A in a suitable solvent (e.g., DMSO).

• In a fluorometer cuvette, add the assay buffer and the V-ATPase-enriched membrane vesicles.

• Add acridine orange to a final concentration of 5 µM.

• Equilibrate the mixture at the desired temperature (e.g., 37°C).

• Add varying concentrations of Apicularen A (or vehicle control) to different cuvettes and incubate for 10-15 minutes.

• Initiate the reaction by adding ATP to a final concentration of 1-5 mM.

• Monitor the decrease in acridine orange fluorescence over time at an excitation wavelength of 490 nm and an emission wavelength of 530 nm.

• The rate of fluorescence quenching is proportional to the V-ATPase activity.

• Calculate the percent inhibition for each concentration of Apicularen A relative to the vehicle control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the Apicularen A concentration and fitting the data to a dose-response curve.

Caption: Experimental workflow for the V-ATPase proton transport assay using acridine orange.

ATP Hydrolysis Assay (Malachite Green Assay)

This colorimetric assay measures the ATPase activity by quantifying the amount of inorganic phosphate (Pi) released from ATP hydrolysis. The Pi reacts with a malachite green molybdate reagent to produce a colored complex that can be measured spectrophotometrically.[10]

Materials:

• Purified V-ATPase or V-ATPase-enriched membrane vesicles

• ATP

• Apicularen A

• Assay Buffer (e.g., 50 mM MOPS-Tris pH 7.0, 50 mM KCl, 5 mM MgCl2)

• Malachite Green Reagent

• Phosphate Standard Solution

• Microplate reader

Protocol:

• Prepare a stock solution of Apicularen A in a suitable solvent (e.g., DMSO).

• Prepare a series of phosphate standards of known concentrations.

• In a 96-well microplate, add the assay buffer and the V-ATPase preparation.

• Add varying concentrations of Apicularen A (or vehicle control) to the wells and pre-incubate for 10-15 minutes at the desired temperature (e.g., 37°C).

• Initiate the reaction by adding ATP to a final concentration of 1-5 mM.

• Incubate the reaction for a fixed period (e.g., 30 minutes) at 37°C.

• Stop the reaction by adding the malachite green reagent. This reagent is acidic and will stop the enzymatic reaction and initiate color development.

• After a 15-20 minute color development period, measure the absorbance at 620-650 nm using a microplate reader.

• Subtract the background absorbance (from wells without enzyme or ATP) from all readings.

• Create a standard curve using the phosphate standards.

• Determine the amount of Pi released in each sample from the standard curve.

• Calculate the specific activity of V-ATPase (nmol Pi/min/mg protein) and the percent inhibition for each Apicularen A concentration.

• Determine the IC50 value as described in the previous protocol.

Caption: Experimental workflow for the V-ATPase ATP hydrolysis assay using the malachite green method.

Logical Relationships in V-ATPase Inhibition Assay

The following diagram illustrates the logical flow and key components for determining the inhibitory effect of a compound on V-ATPase activity.

References

• 1. Vacuolar H+-ATPases (V-ATPases) as therapeutic targets: a brief review and recent developments - Holliday - Biotarget [biotarget.amegroups.org]
• 2. Vacuolar H+-ATPases (V-ATPases) as therapeutic targets: a brief review and recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Advances in targeting the vacuolar proton-translocating ATPase (V-ATPase) for anti-fungal therapy [frontiersin.org]
• 4. Regulation and Isoform Function of the V-ATPases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. V-ATPases as drug targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Archazolid and apicularen: novel specific V-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Binding Site of the V-ATPase Inhibitor Apicularen Is in the Vicinity of Those for Bafilomycin and Archazolid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The curious case of vacuolar ATPase: regulation of signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring In Vitro ATPase Activity for Enzymatic Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening Using Apicularen A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A is a potent, 12-membered macrolide first isolated from the myxobacterium Chondromyces. It has demonstrated significant cytostatic and apoptotic activity against a variety of cancer cell lines, making it a compound of interest for cancer research and drug development.[1][2][3][4][5] These application notes provide a comprehensive overview of the mechanism of action of Apicularen A and detailed protocols for its use in high-throughput screening (HTS) to identify novel anticancer compounds.

Apicularen A's primary mechanism of action is the specific inhibition of Vacuolar-type H+-ATPase (V-ATPase).[6][7][8][9] V-ATPase is a proton pump essential for the acidification of intracellular compartments and is involved in various cellular processes, including protein trafficking, autophagy, and pH homeostasis.[9] Inhibition of V-ATPase by Apicularen A disrupts these processes, leading to the induction of apoptosis.[6][10]

The apoptotic cascade initiated by Apicularen A can proceed through both caspase-dependent and -independent pathways, depending on the cell type.[10][11] In some cell lines, it triggers the intrinsic apoptosis pathway, characterized by a loss of mitochondrial membrane potential and the release of pro-apoptotic factors like apoptosis-inducing factor (AIF).[11] Furthermore, Apicularen A has been observed to disrupt the microtubule network by down-regulating tubulin, contributing to its cytotoxic effects.[11][12]

These application notes will guide researchers in utilizing Apicularen A as a tool for HTS campaigns aimed at discovering new V-ATPase inhibitors or compounds that induce apoptosis through similar mechanisms.

Data Presentation

The following table summarizes the reported IC50 values for Apicularen A across various cancer cell lines, demonstrating its potent cytotoxic activity.

Cell Line	Cancer Type	IC50 (nM)	Reference
SK-OV-3	Ovarian Carcinoma	0.227 - 22.7	[10]
A-498	Kidney Carcinoma	0.227 - 22.7	[10]
KB-3-1	Cervix Carcinoma	0.227 - 22.7	[10]
RAW 264.7	Murine Leukemic Monocyte	~0.58 (for proton transport inhibition)	[6]
HL-60	Human Promyelocytic Leukemia	1 - 100	[10]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway of Apicularen A-induced apoptosis and a general workflow for a high-throughput screening assay.

Caption: Apicularen A signaling pathway leading to apoptosis.

Caption: General workflow for a cell-based HTS assay.

Experimental Protocols

Protocol 1: High-Throughput Screening for V-ATPase Inhibition using a Lysosomal pH Assay

This protocol describes a fluorescence-based HTS assay to identify compounds that inhibit V-ATPase, leading to an increase in lysosomal pH.

Materials:

• Cancer cell line (e.g., HeLa, A549)

• Cell culture medium and supplements

• Black, clear-bottom 384-well microplates

• LysoSensor™ Green DND-189 or similar pH-sensitive fluorescent dye

• Apicularen A (positive control)

• Bafilomycin A1 (positive control)

• DMSO (vehicle control)

• Compound library

• Fluorescence plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and resuspend cells in fresh culture medium.

  • Determine cell density and adjust to the optimal seeding concentration (e.g., 2,000-5,000 cells/well).

  • Dispense 25 µL of the cell suspension into each well of a 384-well plate.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Compound Addition:

  • Prepare a serial dilution of Apicularen A and Bafilomycin A1 in DMSO to serve as positive controls.

  • Prepare test compounds from the library at the desired screening concentration in DMSO.

  • Add 100 nL of the compound solutions, positive controls, or DMSO (vehicle control) to the appropriate wells.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for the desired time (e.g., 24-48 hours).

• Lysosomal Staining:

  • Prepare a working solution of LysoSensor™ Green DND-189 in pre-warmed culture medium according to the manufacturer's instructions.

  • Remove the medium from the wells and add 25 µL of the LysoSensor™ working solution to each well.

  • Incubate the plate at 37°C for 30 minutes.

• Signal Detection:

  • Measure the fluorescence intensity using a plate reader with excitation and emission wavelengths appropriate for the dye (e.g., Ex/Em ~443/505 nm for LysoSensor™ Green).

• Data Analysis:

  • Calculate the Z'-factor to assess the quality of the assay. An ideal assay has a Z'-factor between 0.5 and 1.0.

  • Normalize the data to the positive and negative controls.

  • Identify hits as compounds that cause a significant increase in fluorescence, indicating an increase in lysosomal pH.

  • Determine the IC50 values for the confirmed hits.

Protocol 2: High-Throughput Screening for Apoptosis Induction using a Caspase-3/7 Activity Assay

This protocol outlines a luminescence-based HTS assay to identify compounds that induce apoptosis by measuring the activity of executioner caspases 3 and 7.

Materials:

• Cancer cell line (e.g., HL-60, Jurkat)

• Cell culture medium and supplements

• White, opaque 384-well microplates

• Caspase-Glo® 3/7 Assay System or similar

• Apicularen A (positive control)

• Staurosporine (positive control)

• DMSO (vehicle control)

• Compound library

• Luminometer

Procedure:

• Cell Seeding:

  • Prepare a cell suspension at the optimal seeding density in culture medium.

  • Dispense 20 µL of the cell suspension into each well of a 384-well plate.

• Compound Addition:

  • Prepare compound plates with test compounds, Apicularen A, Staurosporine, and DMSO.

  • Add 100 nL of the solutions to the corresponding wells of the cell plate.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for a predetermined time (e.g., 18-24 hours).

• Caspase Activity Measurement:

  • Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 20 µL of the reagent to each well.

  • Mix the contents of the wells on a plate shaker at low speed for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Signal Detection:

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the Z'-factor for the assay.

  • Normalize the data and identify compounds that significantly increase the luminescence signal, indicating caspase-3/7 activation.

  • Perform dose-response studies to determine the EC50 values for the identified hits.

Protocol 3: High-Content Screening for Mitochondrial Membrane Potential Disruption

This protocol describes a high-content imaging-based assay to screen for compounds that, like Apicularen A, induce a loss of mitochondrial membrane potential (ΔΨm).

Materials:

• Adherent cancer cell line (e.g., HM7, U2OS)

• Cell culture medium and supplements

• Black, clear-bottom 384-well imaging plates

• JC-1 or TMRE fluorescent dye

• Hoechst 33342 (for nuclear staining)

• Apicularen A (positive control)

• CCCP (carbonyl cyanide m-chlorophenyl hydrazone) (positive control)

• DMSO (vehicle control)

• Compound library

• High-content imaging system

Procedure:

• Cell Seeding:

  • Seed cells into 384-well imaging plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with test compounds, Apicularen A, CCCP, and DMSO for a specified duration (e.g., 6-24 hours).

• Cell Staining:

  • Prepare a staining solution containing JC-1 or TMRE and Hoechst 33342 in culture medium.

  • Remove the treatment medium and add the staining solution to each well.

  • Incubate for 15-30 minutes at 37°C.

  • Wash the cells gently with pre-warmed phosphate-buffered saline (PBS).

  • Add fresh culture medium or PBS to the wells for imaging.

• Image Acquisition:

  • Acquire images using a high-content imaging system with appropriate filter sets for the fluorescent dyes used.

  • For JC-1, capture images in both the green (monomers, indicating low ΔΨm) and red (J-aggregates, indicating high ΔΨm) channels.

  • For TMRE, capture images in the red channel.

  • Capture images in the blue channel for nuclear staining.

• Image Analysis:

  • Use image analysis software to segment the nuclei and define the cytoplasm.

  • Quantify the fluorescence intensity of the mitochondrial dye in the cytoplasmic region of each cell.

  • For JC-1, calculate the ratio of red to green fluorescence intensity. A decrease in this ratio indicates mitochondrial depolarization.

  • For TMRE, a decrease in red fluorescence intensity indicates a loss of ΔΨm.

  • Identify hits as compounds that cause a significant decrease in ΔΨm.

Conclusion

Apicularen A serves as a valuable pharmacological tool for studying the role of V-ATPase in cancer biology and for the discovery of novel anticancer agents. The protocols provided here offer robust and scalable methods for high-throughput screening campaigns. By targeting V-ATPase or the downstream apoptotic pathways, researchers can identify and characterize new chemical entities with the potential for further development as cancer therapeutics. The use of multi-parametric high-content screening can further provide valuable insights into the mechanism of action of hit compounds, accelerating the drug discovery process.

References

• 1. journals.biologists.com [journals.biologists.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Total synthesis and biological evaluation of (-)-apicularen A and its analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A formal total synthesis of (+)-apicularen A: base-induced conversion of apicularen-derived intermediates into salicylihalamide-like products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Archazolid and apicularen: Novel specific V-ATPase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Archazolid and apicularen: novel specific V-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The curious case of vacuolar ATPase: regulation of signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. Apicularen A acetate induces cell death via AIF translocation and disrupts the microtubule network by down-regulating tubulin in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Apicularen A Induces Cell Death through Fas Ligand Up-Regulation and Microtubule Disruption by Tubulin Down-Regulation … [ouci.dntb.gov.ua]

Technical Notes & Optimization

Troubleshooting low yield in Apicularen A synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the total synthesis of Apicularen A. The information is presented in a question-and-answer format to directly address specific issues that may arise during experimentation.

Troubleshooting Guide

Low yields in the multi-step synthesis of Apicularen A can be a significant challenge. This guide addresses common problems encountered during key stages of the synthesis.

Issue 1: Low yield in the Nozaki-Hiyama-Kishi (NHK) coupling reaction.

• Question: My Nozaki-Hiyama-Kishi (NHK) coupling reaction to assemble the iodoalkene and aldehyde fragments is resulting in a low yield of the desired alcohol. What are the potential causes and solutions?

• Answer: Low yields in the NHK coupling are often attributed to several factors. Ensure that all glassware is rigorously flame-dried or oven-dried to remove any trace moisture, which can quench the organochromium reagent. The purity of the chromium(II) chloride and nickel(II) chloride catalyst is critical; use freshly opened or properly stored reagents. The reaction should be carried out under a strictly inert atmosphere (e.g., argon or nitrogen). If the reaction stalls, it might be due to the deactivation of the catalyst. In such cases, adding a fresh portion of the catalyst could help drive the reaction to completion. Finally, ensure accurate stoichiometry of the reactants.

Issue 2: Inefficient Macrolactonization (Yamaguchi Macrolactonization).

• Question: I am experiencing a low yield during the Yamaguchi macrolactonization step to form the 12-membered macrolide ring, with significant formation of oligomers. How can I improve the yield of the desired macrolactone?

• Answer: The formation of oligomers is a common competing reaction in macrolactonization due to intermolecular reactions.[1] The key to favoring the intramolecular reaction is to use high-dilution techniques.[1] This involves the slow addition of the seco-acid substrate to a large volume of solvent over an extended period using a syringe pump.[1] This maintains a very low concentration of the substrate, minimizing intermolecular interactions. Ensure the 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent) and DMAP are of high purity. The reaction temperature should be carefully controlled as specified in the literature protocols.

Issue 3: Poor stereoselectivity in the construction of the 2,6-trans-disubstituted dihydropyran.

• Question: The stereospecific construction of the 2,6-trans-disubstituted dihydropyran using a Pd(II)-catalyzed 1,3-chirality transfer reaction is not providing the desired stereoisomer in high selectivity. What could be wrong?

• Answer: The stereochemical outcome of this reaction is highly dependent on the palladium catalyst and the reaction conditions. Ensure the Pd(II) catalyst is active and used in the correct loading. The choice of solvent can also influence the stereoselectivity. It is crucial to follow the established literature procedures precisely regarding temperature, reaction time, and the specific palladium catalyst used.[2][3] Impurities in the starting material can sometimes interfere with the catalytic cycle, so ensure the substrate is of high purity.

Frequently Asked Questions (FAQs)

Q1: What are the most critical steps in the total synthesis of Apicularen A that affect the overall yield? A1: Based on published synthetic routes, the most critical steps impacting the overall yield are typically the macrolactonization and the complex fragment couplings, such as the Nozaki-Hiyama-Kishi (NHK) reaction.[2][3] The macrolactonization is particularly challenging due to the competition between the desired intramolecular cyclization and intermolecular oligomerization.[1]

Q2: How can I minimize the formation of byproducts during the synthesis? A2: Minimizing byproducts requires careful control of reaction conditions at each step. This includes using high-purity reagents and solvents, maintaining a strict inert atmosphere for sensitive reactions, controlling the temperature, and monitoring the reaction progress closely (e.g., by TLC or LC-MS) to quench it at the optimal time.[4][5] Inefficient purification can also lead to the carryover of impurities, so optimizing chromatography and other purification techniques is essential.[5]

Q3: Are there alternative methods for the macrolactonization step if the Yamaguchi protocol is not working well? A3: While Yamaguchi macrolactonization is commonly reported for Apicularen A synthesis, other methods could be explored if yields are consistently low.[2][3] Alternative macolactonization methods include the Keck macrolactonization.[6] However, any deviation from the established routes will require significant optimization of the reaction conditions.

Quantitative Data Summary

The following table summarizes representative yields for key steps in a reported total synthesis of (-)-Apicularen A. Note that yields can vary based on specific experimental conditions and scale.

Reaction Step	Description	Reported Yield (%)	Reference
Nozaki-Hiyama-Kishi (NHK) Coupling	Coupling of iodoalkene and aldehyde fragments.	~70-85%	[2][3]
Pd(II)-catalyzed 1,3-chirality transfer	Stereospecific construction of the 2,6-trans-disubstituted dihydropyran.	~80-90%	[2][3]
Yamaguchi Macrolactonization	Formation of the 12-membered macrolide ring.	~60-75%	[2][3]
Cu(I)-mediated Coupling	Introduction of the (2Z,4Z)-heptadienamide side chain.	~80-90%	[2]

Key Experimental Protocols

1. General Protocol for Nozaki-Hiyama-Kishi (NHK) Coupling: To a flame-dried flask under an argon atmosphere are added chromium(II) chloride and a catalytic amount of nickel(II) chloride. Anhydrous solvent (e.g., THF/DMF) is added, and the mixture is stirred vigorously. A solution of the iodoalkene and the aldehyde in the anhydrous solvent is then added dropwise at a controlled temperature (e.g., 0 °C or room temperature). The reaction is monitored by TLC. Upon completion, the reaction is quenched with a suitable aqueous solution (e.g., saturated NH4Cl) and extracted with an organic solvent. The combined organic layers are dried, concentrated, and purified by column chromatography.

2. General Protocol for Yamaguchi Macrolactonization: A solution of the seco-acid in a large volume of anhydrous, non-polar solvent (e.g., toluene) is prepared. To this solution, 2,4,6-trichlorobenzoyl chloride and a stoichiometric amount of triethylamine are added, and the mixture is stirred at room temperature. In a separate flask, a solution of DMAP in a large volume of the same solvent is prepared and heated to reflux. The activated seco-acid mixture is then added dropwise to the refluxing DMAP solution over several hours using a syringe pump. After the addition is complete, the reaction is stirred for an additional period and then cooled. The mixture is washed, dried, concentrated, and purified by flash column chromatography to isolate the macrolactone.

Visualizations

Caption: A logical workflow for troubleshooting low reaction yields in Apicularen A synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Total synthesis of (-)-apicularen A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Troubleshooting [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. A formal total synthesis of (+)-apicularen A: base-induced conversion of apicularen-derived intermediates into salicylihalamide-like products - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Apicularen A in Cell Culture: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the solubility challenges of Apicularen A in cell culture media. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a summary of relevant data to facilitate the successful use of Apicularen A in your research.

Frequently Asked Questions (FAQs)

Q1: What is Apicularen A and what is its mechanism of action?

A1: Apicularen A is a potent cytotoxic macrolide isolated from the myxobacterium Chondromyces apiculatus. Its primary mechanism of action is the specific inhibition of vacuolar-type H+-ATPase (V-ATPase).[1][2][3] V-ATPase is a proton pump crucial for acidifying intracellular compartments like lysosomes and endosomes. By inhibiting this pump, Apicularen A disrupts cellular pH homeostasis, leading to the induction of apoptosis (programmed cell death).[2][4]

Q2: I'm observing precipitation after adding Apicularen A to my cell culture medium. What are the common causes?

A2: Precipitation of Apicularen A in aqueous cell culture media is a common issue due to its hydrophobic nature. The primary reasons for this include:

• Low Aqueous Solubility: Apicularen A has limited solubility in water-based solutions like cell culture media.

• Solvent Shock: Rapidly diluting a concentrated stock solution (typically in DMSO) into the aqueous medium can cause the compound to "crash out" of solution.

• High Final Concentration: The desired experimental concentration may exceed the solubility limit of Apicularen A in the specific cell culture medium.

• Temperature Fluctuations: Changes in temperature can affect the solubility of the compound.

• Interactions with Media Components: Components in the media, such as salts and proteins, can sometimes interact with the compound and reduce its solubility.

Q3: What is the recommended solvent for preparing Apicularen A stock solutions?

A3: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock solutions of Apicularen A for in vitro studies. Ethanol can also be used, though DMSO is generally preferred for achieving higher stock concentrations.

Q4: What is the maximum recommended final concentration of DMSO in my cell culture?

A4: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally below 0.5% (v/v), with many researchers aiming for 0.1% or less. The tolerance to DMSO can vary between cell lines, so it is crucial to include a vehicle control (medium with the same final concentration of DMSO without Apicularen A) in your experiments to assess any potential effects of the solvent on your cells.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Visible precipitate immediately after adding stock solution to media.	The final concentration of Apicularen A exceeds its solubility limit in the media. "Solvent shock" from rapid dilution.	1. Lower the final concentration: If experimentally feasible, reduce the working concentration of Apicularen A. 2. Optimize the dilution method: Add the stock solution drop-wise to the pre-warmed (37°C) cell culture medium while gently vortexing or swirling. This promotes rapid and even dispersion. 3. Use a larger volume of media for dilution.
The cell culture medium appears cloudy or hazy after adding Apicularen A.	Formation of a fine, colloidal suspension of the compound.	1. Microscopic examination: Check a sample of the cloudy medium under a microscope to confirm the presence of precipitate and rule out microbial contamination. 2. Serial dilution: Prepare a serial dilution of your Apicularen A stock in the cell culture medium to determine the maximum soluble concentration under your experimental conditions.
Inconsistent experimental results.	Degradation of Apicularen A in the stock solution or working solution. Precipitation of the compound leading to a lower effective concentration.	1. Proper stock solution storage: Aliquot the high-concentration stock solution into single-use vials and store at -20°C or -80°C, protected from light and repeated freeze-thaw cycles. 2. Prepare fresh working solutions: Prepare the final dilution of Apicularen A in cell culture medium immediately before each experiment.

Quantitative Data Summary

While specific quantitative solubility data for Apicularen A is not widely published, based on its hydrophobic nature and the common practices for similar compounds, the following table provides estimated solubility and recommended concentration ranges.

Solvent / Medium	Estimated Solubility	Recommended Stock Concentration	Recommended Final Concentration in Cell Culture
DMSO	≥ 5 mg/mL	1-10 mM	\multirow{2}{*}{0.1 - 100 nM[4]}
Ethanol	Soluble	1-5 mM
Cell Culture Media	Very Low	Not Recommended for Stock

Note: These are estimated values. It is highly recommended to experimentally determine the maximum soluble concentration in your specific cell culture medium and conditions.

Experimental Protocols

Protocol 1: Preparation of Apicularen A Stock Solution

Materials:

• Apicularen A (solid)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or cryovials

Procedure:

• Aseptically weigh the desired amount of Apicularen A powder in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution thoroughly until the Apicularen A is completely dissolved. Gentle warming (to 37°C) in a water bath can aid dissolution if necessary.

• Visually inspect the solution to ensure there is no visible particulate matter.

• Aliquot the stock solution into single-use, sterile amber vials to protect from light.

• Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Apicularen A Working Solution in Cell Culture Medium

Materials:

• Apicularen A stock solution (in DMSO)

• Complete cell culture medium (pre-warmed to 37°C)

• Sterile conical tubes

Procedure:

• Thaw a single-use aliquot of the Apicularen A stock solution at room temperature.

• In a sterile conical tube, place the required volume of pre-warmed complete cell culture medium.

• While gently vortexing or swirling the medium, add the calculated volume of the Apicularen A stock solution drop-wise to the side of the tube. This ensures rapid mixing and minimizes localized high concentrations that can lead to precipitation.

• Ensure the final DMSO concentration in the working solution is below the cytotoxic level for your cell line (ideally ≤ 0.1%).

• Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

• Use the freshly prepared working solution immediately.

Protocol 3: Cytotoxicity Assay

This protocol provides a general outline for assessing the cytotoxic effects of Apicularen A using a colorimetric assay like MTT or XTT.

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well cell culture plates

• Apicularen A working solutions (prepared as in Protocol 2)

• Vehicle control (medium with DMSO at the same final concentration)

• Positive control (e.g., a known cytotoxic agent)

• MTT or XTT reagent

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Remove the medium and replace it with fresh medium containing various concentrations of Apicularen A. Include vehicle controls and a positive control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Following incubation, add the MTT or XTT reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for the conversion of the reagent by viable cells.

• If using MTT, add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Visualizations

Experimental Workflow for Apicularen A

Apicularen A Signaling Pathway

Troubleshooting Precipitation

References

• 1. The Binding Site of the V-ATPase Inhibitor Apicularen Is in the Vicinity of Those for Bafilomycin and Archazolid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Archazolid and apicularen: novel specific V-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]

How to improve Apicularen A stability in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the stability of Apicularen A in solution during their experiments.

Frequently Asked Questions (FAQs)

Q1: My Apicularen A solution is losing biological activity over time. What are the potential causes?

A1: Loss of Apicularen A activity in solution is likely due to chemical degradation. The structure of Apicularen A contains several functional groups that are susceptible to degradation under common experimental conditions. The primary routes of degradation are likely:

• Hydrolysis of the Macrolactone Ring: The 10-membered lactone ring can be hydrolyzed, especially under basic or strongly acidic pH conditions, to an inactive open-ring hydroxy acid.[1][2][3]

• Hydrolysis of the Enamine Side Chain: The enamine functional group in the side chain is susceptible to hydrolysis in the presence of water, particularly under acidic conditions, which would cleave the side chain from the macrolactone core.[4][5][6]

• Oxidation of the Phenol Group: The phenolic hydroxyl group can be oxidized to a quinone, which may alter the biological activity of the molecule.[7][8][9][10][11] This can be accelerated by exposure to oxygen, metal ions, or light.

• Photodegradation: Like many complex organic molecules and other macrolides, Apicularen A may be sensitive to light, leading to decomposition.[12][13][14][15][16]

Q2: I observe a change in the color of my Apicularen A solution. What could be the reason?

A2: A change in the color of your Apicularen A solution, such as turning yellow or brown, is often an indication of oxidation of the phenolic group to form colored quinone-type products.[7][10] This process can be initiated by exposure to air (oxygen), trace metal contaminants, or light.

Q3: How can I improve the stability of Apicularen A in my aqueous experimental buffer?

A3: To improve the stability of Apicularen A in aqueous solutions, consider the following strategies:

• pH Control: Maintain the pH of your solution in the slightly acidic to neutral range (pH 4-7). Avoid strongly acidic or alkaline conditions to minimize the hydrolysis of the lactone and enamine functionalities.

• Use of Antioxidants: Add antioxidants such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid to your solution to prevent the oxidation of the phenol group.

• Protection from Light: Store Apicularen A solutions in amber vials or wrap the container with aluminum foil to protect it from light-induced degradation.[12][14]

• Solvent Selection: Prepare stock solutions in anhydrous aprotic solvents like DMSO or ethanol and store them at low temperatures (-20°C or -80°C). Dilute into your aqueous buffer immediately before use.

• Degas Buffers: To minimize oxidation, you can degas your aqueous buffers by sparging with an inert gas like nitrogen or argon before adding Apicularen A.

Troubleshooting Guides

Issue: Precipitation of Apicularen A in Aqueous Buffer

• Possible Cause: Apicularen A is a lipophilic molecule with low aqueous solubility. Precipitation can occur when a concentrated stock solution in an organic solvent is diluted into an aqueous buffer.

• Troubleshooting Steps:

  • Decrease Final Concentration: The most straightforward solution is to work with a lower final concentration of Apicularen A in your assay.

  • Increase Co-solvent Percentage: If your experiment allows, slightly increasing the percentage of the organic co-solvent (e.g., DMSO, ethanol) in the final aqueous solution can improve solubility. However, be mindful of the tolerance of your biological system to the solvent.

  • Use of Solubilizing Agents: Consider the use of non-ionic surfactants like Tween® 80 or Pluronic® F-68 at low concentrations to improve solubility. Compatibility with your experimental system should be verified.

  • pH Adjustment: The solubility of Apicularen A may be pH-dependent. Investigate the solubility at different pH values within the stable range (pH 4-7).

Issue: Inconsistent Experimental Results with Apicularen A

• Possible Cause: Inconsistent results can arise from the progressive degradation of Apicularen A in solution, leading to a decrease in the effective concentration of the active compound over the course of the experiment.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh dilutions of Apicularen A from a frozen stock solution for each experiment. Avoid using aged solutions.

  • Minimize Incubation Time: If possible, design your experiments to minimize the time Apicularen A spends in aqueous buffer before and during the assay.

  • Conduct a Stability Study: Perform a preliminary stability study of Apicularen A in your specific experimental buffer to understand its degradation kinetics. This will help you define a time window within which your results will be reliable. (See Experimental Protocols section for a sample protocol).

  • Control for Temperature: Keep solutions on ice when not in use to slow down degradation rates.

Data Presentation

Table 1: Hypothetical pH-Dependent Degradation of Apicularen A

pH	Temperature (°C)	Incubation Time (h)	Apicularen A Remaining (%)
3.0	25	24	75
5.0	25	24	95
7.0	25	24	92
9.0	25	24	60

Table 2: Hypothetical Effect of Stabilizing Agents on Apicularen A Stability at pH 7.4

Condition	Temperature (°C)	Incubation Time (h)	Apicularen A Remaining (%)
Control (no additive)	37	12	80
+ 0.01% BHT	37	12	95
+ 0.1% Ascorbic Acid	37	12	93
Protected from Light	37	12	88
Control (Exposed to Light)	37	12	70

Experimental Protocols

Protocol 1: Assessing the pH Stability of Apicularen A

• Materials:

  • Apicularen A stock solution (e.g., 10 mM in anhydrous DMSO).

  • A series of aqueous buffers with different pH values (e.g., pH 3, 5, 7, 9).

  • HPLC or LC-MS system for analysis.

• Methodology:

  • Prepare working solutions of Apicularen A at a final concentration of 10 µM in each of the different pH buffers.

  • Divide each solution into aliquots for different time points (e.g., 0, 2, 4, 8, 24 hours).

  • Incubate the aliquots at a constant temperature (e.g., 25°C or 37°C), protected from light.

  • At each time point, quench the reaction by adding an equal volume of cold acetonitrile and store the sample at -20°C until analysis.

  • Analyze the samples by a validated HPLC or LC-MS method to determine the concentration of the remaining Apicularen A.

  • Plot the percentage of Apicularen A remaining versus time for each pH condition.

Visualizations

Caption: Potential degradation pathways for Apicularen A in solution.

Caption: Workflow for assessing the stability of Apicularen A.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. [PDF] Mechanisms of lactone hydrolysis in acidic conditions. | Semantic Scholar [semanticscholar.org]
• 4. Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Enamines — Making Molecules [makingmolecules.com]
• 7. Phenol oxidation with hypervalent iodine reagents - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. quora.com [quora.com]
• 10. What is the mechanism of Phenol? [synapse.patsnap.com]
• 11. scribd.com [scribd.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Degradation of macrolide antibiotic in water by heterogeneous photocatalysis | ASJP [asjp.cerist.dz]
• 14. Photocatalytic degradation efficiency of hazardous macrolide compounds using an external UV-light irradiation slurry reactor - ProQuest [proquest.com]
• 15. asjp.cerist.dz [asjp.cerist.dz]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Apicularen A Concentration for In Vitro Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Apicularen A in in vitro settings.

Troubleshooting Guide

This guide addresses common issues that may arise during in vitro experiments with Apicularen A.

Problem	Possible Cause	Suggested Solution
No observable cytotoxicity or desired effect at expected concentrations.	1. Incorrect Concentration: The effective concentration of Apicularen A can be highly cell-line dependent.[1][2] 2. Compound Degradation: Improper storage or handling may have led to the degradation of Apicularen A. 3. Cell Line Resistance: The target cell line may be resistant to the apoptotic or anti-proliferative effects of Apicularen A. 4. Inappropriate Assay: The chosen assay may not be sensitive enough to detect the effects of Apicularen A.	1. Perform a Dose-Response Curve: Test a wide range of concentrations (e.g., from low nM to high µM) to determine the optimal IC50 for your specific cell line. 2. Verify Compound Integrity: Use a fresh stock of Apicularen A and store it according to the manufacturer's instructions. 3. Use a Sensitive Cell Line: If possible, include a positive control cell line known to be sensitive to Apicularen A, such as HM7 or HL-60 cells.[1][3] 4. Select an Appropriate Assay: Consider using multiple assays to measure different endpoints, such as an MTT assay for metabolic activity, a DNA fragmentation assay for apoptosis, or immunofluorescence for microtubule disruption.[3][4]
Inconsistent results between experiments.	1. Variability in Cell Culture: Differences in cell passage number, confluency, or growth media can affect cellular responses. 2. Pipetting Errors: Inaccurate pipetting can lead to significant variations in the final concentration of Apicularen A. 3. Inconsistent Incubation Times: The duration of exposure to Apicularen A can significantly impact the observed effects.	1. Standardize Cell Culture Practices: Use cells within a consistent passage number range and ensure similar confluency at the time of treatment. 2. Calibrate Pipettes: Regularly calibrate pipettes to ensure accuracy. 3. Maintain Consistent Incubation Times: Adhere to a strict timeline for all treatment and assay steps.
High background or "noise" in assays.	1. Contamination: Microbial contamination in cell cultures can interfere with assay readings. 2. Reagent Issues: Expired or improperly prepared reagents can lead to unreliable results.	1. Check for Contamination: Regularly inspect cell cultures for any signs of contamination. 2. Prepare Fresh Reagents: Use fresh, high-quality reagents and prepare solutions according to the manufacturer's protocols.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Apicularen A?

A1: Apicularen A induces cell death through multiple mechanisms. It is known to:

• Induce Apoptosis: It can trigger both caspase-dependent and caspase-independent apoptosis.[1][5] In some cell lines, it up-regulates the Fas ligand, leading to the activation of caspase-8 and caspase-3.[3][4] In others, it causes the translocation of apoptosis-inducing factor (AIF) from the mitochondria.[5]

• Disrupt Microtubules: Apicularen A disrupts the microtubule network by down-regulating the expression of tubulin at both the mRNA and protein levels.[3][5]

• Inhibit V-ATPase: It has been suggested that Apicularen A may inhibit V-ATPase, which can lead to the activation of caspases and induction of apoptosis.[1]

Q2: What is a typical starting concentration for Apicularen A in in vitro studies?

A2: The effective concentration of Apicularen A is highly dependent on the cell line being studied. IC50 values have been reported to range from the low nanomolar to the micromolar range.[1][2] It is strongly recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare and store Apicularen A?

A3: Apicularen A is typically dissolved in a solvent like DMSO to create a stock solution. This stock solution should be stored at -20°C or -80°C to prevent degradation. When preparing working solutions, dilute the stock in your cell culture medium to the desired final concentration. It is important to ensure that the final concentration of the solvent (e.g., DMSO) in the culture medium is not toxic to the cells.

Q4: What are some key experiments to perform when studying the effects of Apicularen A?

A4: To comprehensively study the effects of Apicularen A, a combination of the following assays is recommended:

• Cytotoxicity/Viability Assays: MTT, XTT, or CellTiter-Glo assays to determine the IC50 value.

• Apoptosis Assays: DNA fragmentation assays, Annexin V/PI staining followed by flow cytometry, and Western blotting for caspase activation (e.g., cleaved caspase-3, PARP cleavage).[1]

• Microtubule Integrity Assays: Immunofluorescence staining of α-tubulin to visualize the microtubule network and Western blotting to quantify tubulin protein levels.[3][5]

• Cell Cycle Analysis: Propidium iodide staining and flow cytometry to determine if Apicularen A induces cell cycle arrest.

Quantitative Data

Table 1: IC50 Values of Apicularen A in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Reference
SK-OV-3	Ovarian Carcinoma	0.227 - 22.7 nM	[1]
A-498	Kidney Carcinoma	0.227 - 22.7 nM	[1]
KB-3-1	Cervix Carcinoma	0.227 - 22.7 nM	[1]
1A9	Ovarian Carcinoma	0.78 ± 0.4 nM	[2]
HL-60	Promyelocytic Leukemia	Induces apoptosis at 1 - 100 nM	[1]

Experimental Protocols

MTT Assay for Cell Viability

Objective: To determine the concentration of Apicularen A that inhibits cell growth by 50% (IC50).

Methodology:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of Apicularen A in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Apicularen A. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Apicularen A).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Immunofluorescence for Microtubule Disruption

Objective: To visualize the effect of Apicularen A on the microtubule network.

Methodology:

• Seed cells on coverslips in a 24-well plate and allow them to adhere.

• Treat the cells with Apicularen A at the desired concentration for the appropriate time.

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Block with 1% BSA in PBS for 30 minutes.

• Incubate with a primary antibody against α-tubulin overnight at 4°C.

• Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Mount the coverslips on microscope slides with a mounting medium containing DAPI to stain the nuclei.

• Visualize the cells using a fluorescence microscope.

Visualizations

Caption: Signaling pathways of Apicularen A leading to apoptosis and microtubule disruption.

Caption: A typical experimental workflow for studying the in vitro effects of Apicularen A.

References

• 1. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 2. cornellpharmacology.org [cornellpharmacology.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apicularen A acetate induces cell death via AIF translocation and disrupts the microtubule network by down-regulating tubulin in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Apicularen A Cytotoxicity Experiments

Welcome to the technical support center for Apicularen A cytotoxicity experiments. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and reduce variability in their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Apicularen A and what is its mechanism of action?

Apicularen A is a macrolide compound that has demonstrated potent cytotoxic effects against various cancer cell lines. Its primary mechanism of action involves the induction of apoptosis (programmed cell death) and the disruption of the microtubule network within cells.[1][2] Specifically, Apicularen A has been shown to down-regulate tubulin, a key protein component of microtubules, leading to cell cycle arrest and apoptosis.[1][3]

Q2: I am observing high variability in my IC50 values for Apicularen A between experiments. What are the potential causes?

High variability in IC50 values is a common issue in cytotoxicity assays and can stem from several factors:

• Cell-Based Variability :

  • Cell Line Integrity : Ensure you are using a consistent and authenticated cell line. Genetic drift can occur with high passage numbers, altering cellular response to treatment.[4]

  • Cell Health and Density : Only use cells in the logarithmic growth phase. Inconsistent cell seeding density is a major source of variability.[5][6] Over or under-confluent cells will respond differently to Apicularen A.

  • Mycoplasma Contamination : Routine testing for mycoplasma is crucial as contamination can significantly alter cellular metabolism and drug response.[4]

• Compound Handling :

  • Solvent Concentration : Ensure the final concentration of the solvent (e.g., DMSO) is consistent and non-toxic across all wells. Typically, this should be below 0.5%.[5]

  • Compound Stability : Prepare fresh dilutions of Apicularen A for each experiment from a validated stock solution to avoid degradation.

• Assay-Specific Issues :

  • Incubation Times : Strict adherence to consistent incubation times for cell seeding, drug treatment, and assay reagent addition is critical.[5]

  • "Edge Effect" : The outer wells of a 96-well plate are more prone to evaporation, leading to changes in media and compound concentration. It is recommended to fill these wells with sterile PBS or media and not use them for experimental data points.[7]

Q3: Can the components of my cell culture medium interfere with the cytotoxicity assay?

Yes, certain components can interfere, particularly with colorimetric assays like the MTT assay:

• Phenol Red : This pH indicator can have an absorbance that overlaps with the formazan product in an MTT assay, leading to inaccurate readings. Using a phenol red-free medium during the assay incubation step is recommended.[5]

• Serum : Components in serum can interact with the assay reagents. For MTT assays, switching to a serum-free medium during the incubation with the MTT reagent can reduce background signal.[5]

Troubleshooting Guides

Issue 1: High Background Signal in Control Wells

Potential Cause	Recommended Solution	Relevant Controls
Microbial Contamination	Visually inspect plates for any signs of contamination. Use sterile techniques throughout the protocol.[5]	Media-only wells to check for contamination.
Reagent Contamination	Prepare fresh assay reagents. Ensure proper storage of stock solutions.	Wells with media and assay reagent only.
Phenol Red Interference (MTT Assay)	Use phenol red-free medium during the MTT incubation step or perform a PBS wash before adding the MTT reagent.[5]	Blank wells with phenol red-free medium.
Serum Interference	Use serum-free medium during the final assay incubation step.[5]	Wells with serum-free medium to compare background.

Issue 2: Inconsistent Readings Between Replicate Wells

Potential Cause	Recommended Solution	Relevant Controls
Uneven Cell Seeding	Ensure a homogeneous single-cell suspension before plating. Use calibrated pipettes and consistent pipetting techniques.[8]	Visually inspect cell distribution after seeding and before treatment.
"Edge Effect"	Avoid using the outermost wells of the 96-well plate for data. Fill them with sterile PBS or media.[7]	N/A
Incomplete Formazan Solubilization (MTT Assay)	Ensure sufficient volume of a suitable solvent (e.g., DMSO) is added. Allow adequate time for solubilization with gentle agitation on an orbital shaker.	Visually confirm complete dissolution of crystals before reading the plate.
Pipetting Errors	Calibrate pipettes regularly. Use a consistent pipetting technique, especially for multi-channel pipettors.	N/A

Data Presentation

Apicularen A IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time	IC50 Value (nM)	Reference
HeLa	Cervical Cancer	48 hours	~10-100
HM7	Colon Cancer	Not Specified	Not Specified	[1]
HL-60	Promyelocytic Leukemia	Not Specified	1-100	[9]
RAW 264.7	Mouse Leukemia	Not Specified	10-1000

Note: IC50 values can vary significantly based on experimental conditions. This table provides an approximate range based on available literature.

Experimental Protocols

Detailed MTT Cytotoxicity Assay Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[2] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Apicularen A stock solution (e.g., in DMSO)

• 96-well flat-bottom sterile plates

• Appropriate cell culture medium (phenol red-free recommended for incubation step)

• MTT solution (5 mg/mL in sterile PBS)[2]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Phosphate-Buffered Saline (PBS)

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding :

  • Harvest cells in their logarithmic growth phase.

  • Prepare a single-cell suspension and count the cells.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment :

  • Prepare serial dilutions of Apicularen A in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Apicularen A.

  • Include vehicle-only (e.g., DMSO) control wells. The final DMSO concentration should be consistent and non-toxic (<0.5%).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation :

  • After the treatment period, carefully add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization :

  • After the incubation, add 100 µL of the solubilization solution to each well.

  • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[10]

• Data Acquisition :

  • Measure the absorbance at 570 nm using a microplate reader.

  • It is recommended to also measure absorbance at a reference wavelength of 630 nm to reduce background noise.

Visualizations

Caption: Apicularen A induced apoptosis pathway.

Caption: Standard MTT cytotoxicity assay workflow.

Caption: Troubleshooting decision tree for assay variability.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. researchgate.net [researchgate.net]
• 4. promegaconnections.com [promegaconnections.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchhub.com [researchhub.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. broadpharm.com [broadpharm.com]

Technical Support Center: Troubleshooting Apicularen A In Vitro Assays

Welcome to the technical support center for Apicularen A in vitro assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) related to the use of Apicularen A in common experimental settings.

I. General Information and Handling

Q1: What is Apicularen A and what are its primary mechanisms of action?

Apicularen A is a macrolide with potent cytotoxic and antitumor activities. Its primary mechanisms of action are twofold:

• V-ATPase Inhibition: Apicularen A is a highly selective inhibitor of vacuolar-type H+-ATPase (V-ATPase), an ATP-dependent proton pump responsible for acidifying intracellular compartments like lysosomes. This inhibition disrupts cellular pH homeostasis.

• Microtubule Disruption: Apicularen A induces the disruption of microtubule networks by down-regulating tubulin expression. This interference with the cytoskeleton leads to cell cycle arrest and apoptosis.[1][2]

Q2: What are the best practices for preparing and storing Apicularen A stock solutions?

Proper handling of Apicularen A is crucial for reproducible results.

• Solvent Selection: Apicularen A is sparingly soluble in aqueous solutions. It is recommended to prepare a high-concentration stock solution in dimethyl sulfoxide (DMSO).

• Stock Solution Preparation:

  • Allow the vial of Apicularen A powder to equilibrate to room temperature before opening.

  • Add the calculated volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly to ensure complete dissolution. Gentle warming (to no more than 37°C) may aid in solubilization.

• Storage:

  • Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

  • Protect the stock solution from light.

  • When preparing working solutions, dilute the DMSO stock in pre-warmed cell culture medium immediately before use. Ensure the final DMSO concentration in the assay is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

II. Troubleshooting Cytotoxicity Assays (e.g., MTT Assay)

Q1: My MTT assay results with Apicularen A are inconsistent or show an unexpected increase in signal at high concentrations. What could be the cause?

This could be due to several factors related to Apicularen A's mechanism of action:

• V-ATPase Inhibition and pH Changes: The MTT assay relies on the metabolic activity of mitochondrial dehydrogenases. As a V-ATPase inhibitor, Apicularen A can alter intracellular pH, which may affect enzymatic activity and consequently the reduction of MTT to formazan. Altered pH in the culture medium can also lead to the spontaneous reduction of MTT, resulting in a false-positive signal.

• Cell Morphology Changes: Apicularen A's effect on microtubules can cause significant changes in cell morphology, including cell rounding and detachment. In assays where the final step involves removing the medium, detached viable cells may be inadvertently discarded, leading to an underestimation of cell viability.

• Vacuolization: Inhibition of V-ATPase can lead to the formation of large cytoplasmic vacuoles.[3][4] This dramatic change in cell morphology can interfere with light absorbance readings in colorimetric assays.

Potential Issue	Troubleshooting Steps
Altered Cellular Metabolism due to pH Changes	- Include a positive control for V-ATPase inhibition (e.g., Bafilomycin A1) to assess the contribution of this mechanism to your assay results.- Consider using a cytotoxicity assay that is less dependent on mitochondrial metabolic activity, such as a crystal violet assay or a lactate dehydrogenase (LDH) release assay.
Cell Detachment	- For adherent cell lines, after the treatment period, centrifuge the plates before removing the supernatant to pellet any detached but viable cells.- Alternatively, collect the supernatant containing detached cells and combine it with the adherent cells before proceeding with the assay.
Vacuolization Interference	- Visually inspect the cells under a microscope before adding the MTT reagent to assess the extent of vacuolization.- If significant vacuolization is observed, consider using a non-colorimetric endpoint, such as an ATP-based viability assay (e.g., CellTiter-Glo®).
Inconsistent Drug Concentration	- Ensure complete dissolution of Apicularen A in DMSO before preparing working dilutions.- Prepare fresh dilutions from the stock solution for each experiment.

III. Troubleshooting Apoptosis Assays (e.g., Annexin V/PI Staining)

Q1: I am observing a high percentage of necrotic (Annexin V+/PI+) cells even at early time points after Apicularen A treatment. Is this expected?

While Apicularen A does induce apoptosis, observing a large necrotic population early on could indicate an artifact.

• Microtubule Disruption and Membrane Integrity: Severe disruption of the cytoskeleton by Apicularen A can lead to a loss of plasma membrane integrity that is independent of the classical apoptotic cascade. This can result in cells becoming permeable to Propidium Iodide (PI) sooner than expected in a typical apoptotic process.

• Cell Handling: The altered cell morphology due to microtubule disruption can make cells more fragile and susceptible to damage during harvesting and staining procedures.

Potential Issue	Troubleshooting Steps
Rapid Loss of Membrane Integrity	- Perform a time-course experiment to identify the optimal window for detecting early apoptosis (Annexin V+/PI-).- Use a lower concentration of Apicularen A to induce a more gradual apoptotic response.
Cell Fragility	- Handle cells gently during harvesting and washing steps. Use low-speed centrifugation.- Avoid vigorous vortexing.
Fluorescence Interference	- Although not widely reported for Apicularen A, some compounds can be autofluorescent. Run an unstained, treated control to check for any intrinsic fluorescence of Apicularen A in the channels used for Annexin V and PI detection.

IV. Troubleshooting Cell Cycle Analysis (e.g., Propidium Iodide Staining)

Q1: I am seeing a significant G2/M arrest in my cell cycle analysis with Apicularen A, but the histogram peaks are broad and not well-defined. How can I improve the quality of my data?

Broad peaks in cell cycle analysis can be caused by several factors, some of which may be exacerbated by the effects of Apicularen A.

• Cell Clumping: Microtubule disruption can lead to changes in cell adhesion properties, potentially causing cells to clump together. Doublets or larger aggregates of G1 cells can be misinterpreted as G2/M cells by the flow cytometer.

• Apoptotic Cells: Apicularen A induces apoptosis, and apoptotic cells with fragmented DNA will appear as a sub-G1 peak. Debris from these cells can interfere with the analysis of the main cell cycle phases.

Potential Issue	Troubleshooting Steps
Cell Aggregation	- Ensure a single-cell suspension is achieved before fixation. Gently pipette or pass the cell suspension through a cell strainer.- Use doublet discrimination gating during flow cytometry analysis.
Interference from Apoptotic Debris	- Gate out debris based on forward and side scatter properties.- If the sub-G1 peak is very large, consider using a lower concentration of Apicularen A or a shorter treatment time to primarily observe cell cycle effects before widespread apoptosis occurs.
Incomplete Staining	- Ensure adequate permeabilization of cells to allow for stoichiometric binding of propidium iodide to the DNA.- Optimize the concentration of PI and RNase A, as well as the incubation time.

V. Data Presentation

Apicularen A IC50 Values in Various Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Apicularen A in different human cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Reference
1A9	Ovarian Carcinoma	0.86	[5]
HM7	Colon Cancer	Not explicitly stated, but showed significant growth inhibition at nanomolar concentrations	[2]
HeLa	Cervical Cancer	Not explicitly stated, but showed significant cytotoxicity at 100 nM	[6]

Note: IC50 values can vary depending on the specific assay conditions, such as treatment duration and the viability assay used.

VI. Experimental Protocols

A. MTT Cytotoxicity Assay

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat cells with a serial dilution of Apicularen A (prepared from a DMSO stock) and a vehicle control (DMSO at the same final concentration). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm with a reference wavelength of 630 nm.

B. Annexin V-FITC/PI Apoptosis Assay

• Cell Plating and Treatment: Seed cells in a 6-well plate and treat with Apicularen A and a vehicle control for the desired time.

• Cell Harvesting: Collect both floating and adherent cells. Centrifuge the cell suspension at a low speed.

• Washing: Wash the cells with cold PBS and then with 1X Binding Buffer.

• Staining: Resuspend the cells in 1X Binding Buffer and add Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

C. Cell Cycle Analysis by Propidium Iodide Staining

• Cell Plating and Treatment: Culture cells in 6-well plates and treat with Apicularen A and a vehicle control.

• Cell Harvesting: Collect all cells (adherent and floating) and wash with PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while gently vortexing. Fix for at least 1 hour at 4°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing Propidium Iodide and RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content by flow cytometry.

VII. Visualizations

Apicularen A Signaling Pathways

Caption: Dual mechanisms of Apicularen A leading to cell death.

Experimental Workflow for Troubleshooting Cytotoxicity Assays

Caption: Troubleshooting workflow for Apicularen A in MTT assays.

References

• 1. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Massive cell vacuolization induced by organic amines such as procainamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cornellpharmacology.org [cornellpharmacology.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Apicularen A Dose-Response Experiments

This technical support guide provides troubleshooting for researchers, scientists, and drug development professionals who encounter a non-sigmoidal dose-response curve when evaluating the cytotoxic effects of Apicularen A.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My dose-response curve for Apicularen A does not fit a standard sigmoidal model. What are the potential reasons for this?

A non-sigmoidal dose-response curve for Apicularen A can be attributed to several factors, ranging from its complex mechanism of action to experimental artifacts. Here are the most common causes and troubleshooting steps:

• Biphasic or Hormetic Effects: At very low concentrations, some compounds can induce a stimulatory or protective response before the expected inhibitory effect is observed at higher concentrations. While not extensively documented for Apicularen A, this phenomenon, known as hormesis, can lead to a U-shaped or J-shaped curve.

• Complex Mechanism of Action: Apicularen A is known to have a dual mechanism of action: induction of apoptosis and disruption of microtubule networks.[1] It is possible that these effects occur at different concentration ranges, leading to a complex, non-sigmoidal curve. For example, one effect might dominate at lower concentrations, while the other becomes more prominent at higher concentrations.

• Concentration-Dependent Effects: The mode of cell death induced by a compound can be dependent on its concentration.[2] At lower concentrations, Apicularen A might primarily induce a controlled apoptotic response, while at higher concentrations, it could be causing rapid, widespread cytotoxicity or caspase-independent cell death, which might alter the shape of the dose-response curve.[1]

• Experimental Artifacts: Several issues with the experimental setup can lead to a non-sigmoidal curve. These include:

  • Compound Precipitation: At higher concentrations, Apicularen A may precipitate out of the culture medium, reducing its effective concentration and causing a plateau or even a decrease in effect at the higher end of the dose-response curve.

  • Cell Seeding Density: Inconsistent cell numbers across wells can lead to significant variability in the results.

  • MTT Assay Interference: The MTT assay measures metabolic activity, which may not always directly correlate with cell viability. Some compounds can interfere with the MTT reagent or cellular metabolism, leading to inaccurate readings.

Q2: How can I troubleshoot a non-sigmoidal dose-response curve for Apicularen A?

To identify the cause of the non-sigmoidal curve, a systematic troubleshooting approach is recommended. The following workflow can help pinpoint the issue:

Troubleshooting workflow for a non-sigmoidal dose-response curve.

Q3: What do the different components of Apicularen A's signaling pathway mean for my experiment?

Understanding the signaling pathway of Apicularen A can provide insights into why a non-sigmoidal curve might be observed. Apicularen A can induce apoptosis through both extrinsic (Fas ligand up-regulation) and intrinsic (caspase-independent, AIF translocation) pathways, while also disrupting microtubule dynamics.

Simplified signaling pathway of Apicularen A.

A non-sigmoidal curve could arise if, for instance, the microtubule disruption effect has a different EC50 than the apoptotic effect, or if the caspase-independent pathway is only activated at higher concentrations.

Data Presentation

The following table presents a hypothetical dataset that could result in a non-sigmoidal dose-response curve for Apicularen A. Note the initial slight increase in viability at the lowest concentration, followed by a steep decrease, and then a shallower slope at the highest concentrations.

Apicularen A (nM)	% Cell Viability (Mean)	Standard Deviation
0	100.0	4.5
0.1	102.3	5.1
1	95.7	4.8
10	55.2	6.2
100	25.8	3.9
1000	15.1	2.5
10000	12.4	2.1

Experimental Protocols

MTT Assay for Adherent Cells

This protocol is a standard method for assessing cell viability and can be adapted for determining the dose-response of Apicularen A.[3][4]

Materials:

• Apicularen A stock solution (e.g., in DMSO)

• Adherent cancer cell line of choice

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Apicularen A in complete culture medium.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Apicularen A. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) and a no-treatment control.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, carefully remove the medium containing the compound.

  • Add 100 µL of fresh, serum-free medium to each well.

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, protected from light.

• Formazan Solubilization:

  • After the incubation with MTT, carefully remove the medium.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well.

  • Gently shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Absorbance of treated cells / Absorbance of vehicle control) * 100

  • Plot the % viability against the logarithm of the Apicularen A concentration.

References

• 1. Apicularen A acetate induces cell death via AIF translocation and disrupts the microtubule network by down-regulating tubulin in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of Taxol-induced cell death are concentration dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. creative-bioarray.com [creative-bioarray.com]

Technical Support Center: Apicularen A &amp; Cell Viability Assay Interference

Welcome to the technical support center for researchers utilizing Apicularen A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interference with commonly used cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What is Apicularen A and what is its mechanism of action?

Apicularen A is a macrolide compound with cytostatic properties, meaning it inhibits cell growth and proliferation.[1] Its primary mechanism of action is the disruption of microtubule networks within the cell. This disruption is achieved through the downregulation of α- and β-tubulin protein levels.[2]

Q2: I'm observing an unexpected increase in viability or inconsistent results when treating cells with Apicularen A and using an MTT or resazurin (alamarBlue) assay. What could be the cause?

This is a common issue when working with compounds that have intrinsic reducing potential. Apicularen A contains a phenol group in its structure, and phenolic compounds have been shown to directly reduce tetrazolium salts like MTT and resazurin to their colored formazan or fluorescent resorufin products, respectively, in the absence of viable cells.[2][3][4] This chemical reduction can lead to a false positive signal, making it appear as though there are more viable cells than there actually are.

Q3: Could Apicularen A be autofluorescent and interfere with fluorescence-based assays?

Q4: Which cell viability assays are recommended for use with Apicularen A?

Given the potential for chemical interference with tetrazolium and resazurin-based assays, alternative methods that are less susceptible to such artifacts are recommended. ATP-based luminescence assays, such as the CellTiter-Glo® assay, are a robust alternative. These assays measure the level of intracellular ATP, which is a direct indicator of metabolically active, viable cells. Since this method is based on a bioluminescent reaction and not on the reducing potential of the compound, it is less likely to be affected by the chemical properties of Apicularen A.

Another suitable alternative is a protease-based viability assay that measures the activity of proteases in viable cells using a fluorogenic substrate.

Troubleshooting Guide

This guide provides a step-by-step approach to identify and mitigate potential interference from Apicularen A in your cell viability experiments.

Problem: Inconsistent or unexpectedly high cell viability readings with Apicularen A.

Step 1: Perform a Compound-Only Control Experiment.

• Purpose: To determine if Apicularen A directly reacts with your assay reagent.

• Method: Prepare wells containing your cell culture medium and the same concentrations of Apicularen A used in your experiment, but without cells. Add the cell viability assay reagent (e.g., MTT, resazurin) and incubate for the same duration as your cellular assay.

• Interpretation:

  • Color change/Fluorescence increase in compound-only wells: This indicates direct reduction of the assay reagent by Apicularen A and is the likely source of your inconsistent results.

  • No change in compound-only wells: While less likely for tetrazolium/resazurin assays due to the phenol group, this would suggest the interference might be due to other factors. Proceed to Step 2.

Step 2: Assess for Autofluorescence (for fluorescence-based assays).

• Purpose: To determine if Apicularen A is autofluorescent at the wavelengths used for your assay.

• Method: Prepare wells with cell culture medium and Apicularen A at the highest concentration used in your experiment (without cells or assay reagent). Measure the fluorescence at the excitation and emission wavelengths of your assay.

• Interpretation:

  • Significant fluorescence signal: Apicularen A is autofluorescent and may be contributing to the background signal.

  • No significant signal: Autofluorescence is unlikely to be the primary issue.

Step 3: Switch to an Alternative Cell Viability Assay.

• If interference is confirmed in Step 1 or 2, it is highly recommended to switch to an assay with a different detection principle.

• Recommended Assay: ATP-based luminescence assays (e.g., CellTiter-Glo®).

• Rationale: These assays are based on enzymatic reactions that are less prone to interference from compounds with reducing potential or autofluorescence.

Step 4: Data Normalization and Interpretation.

• Always include proper controls in your experiments:

  • Untreated cells (vehicle control): Represents 100% viability.

  • Cells treated with a known cytotoxic agent (positive control): To ensure the assay is performing as expected.

  • Medium-only (blank): To measure background absorbance/fluorescence.

  • Compound-only control (as described in Step 1): To assess direct compound interference.

• Subtract the background readings from all experimental wells. If the compound-only control shows a signal, subtract this value from the readings of the corresponding treated wells. However, be aware that this correction may not be linear across different concentrations.

Quantitative Data Summary

Due to the lack of specific quantitative data on the interference of Apicularen A with various assays in the literature, a comparative table cannot be generated at this time. Researchers are strongly encouraged to perform the control experiments outlined in the troubleshooting guide to quantify the level of interference for their specific experimental conditions.

Experimental Protocols

Protocol 1: Control Experiment to Test for Direct Reduction of MTT by Apicularen A

• Plate Setup: In a 96-well plate, add 100 µL of cell culture medium to several wells.

• Compound Addition: Add serial dilutions of Apicularen A to the wells to match the concentrations used in your cell viability experiments. Include a vehicle-only control.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 1-4 hours at 37°C in a humidified incubator.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each well and mix thoroughly to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Compare the absorbance values of the Apicularen A-containing wells to the vehicle-only control. A significant increase in absorbance in the presence of Apicularen A indicates direct reduction of MTT.

Protocol 2: ATP-Based Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Plating: Seed cells in a 96-well opaque-walled plate at the desired density and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of Apicularen A and appropriate controls for the desired duration.

• Reagent Preparation: Equilibrate the CellTiter-Glo® reagent to room temperature.

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ATP present, which is directly related to the number of viable cells.

Visualizations

Experimental Workflow for Troubleshooting Assay Interference

Caption: Troubleshooting workflow for cell viability assay interference.

Signaling Pathway of Apicularen A

Caption: Apicularen A signaling pathway leading to cytotoxicity.

References

• 1. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of medium type and serum on MTT reduction by flavonoids in the absence of cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A mechanism for microtubule depolymerization by KinI kinesins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Resazurin Reduction-Based Assays Revisited: Guidelines for Accurate Reporting of Relative Differences on Metabolic Status - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protein kinase C signaling and cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Apicularen A degradation during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Apicularen A during storage and handling.

Troubleshooting Guide

Unexpected degradation of Apicularen A can compromise experimental results. This guide will help you identify and resolve common stability issues.

Table 1: Troubleshooting Common Apicularen A Degradation Issues

Observed Issue	Potential Cause	Recommended Solution
Loss of potency or activity in bioassays	Hydrolysis of the macrolactone ring.	Maintain storage and experimental conditions at a neutral pH (6-8). Prepare fresh solutions before use.
Oxidation of the molecule.	Store solid Apicularen A and solutions under an inert atmosphere (e.g., argon or nitrogen). Use deoxygenated solvents for preparing solutions.
Appearance of new peaks in HPLC analysis	Photodegradation due to light exposure.	Protect solid samples and solutions from light by using amber vials and minimizing exposure during handling.
Thermal degradation from improper storage temperature.	Store solid Apicularen A at -20°C or lower for long-term storage. Store solutions at -80°C.
Acid or base-catalyzed degradation.	Avoid acidic or basic conditions during sample preparation and analysis. Use buffered solutions when necessary.
Discoloration of the sample (e.g., yellowing)	Oxidation of the phenolic group or degradation of the conjugated system.	Store under an inert atmosphere and protect from light. Consider adding antioxidants like BHT (butylated hydroxytoluene) to solutions for long-term storage, after validating for non-interference with the experiment.
Precipitation of the compound from solution	Poor solubility or degradation leading to less soluble products.	Ensure the chosen solvent is appropriate for the desired concentration. Confirm the stability of the compound in the chosen solvent at the storage temperature.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid Apicularen A?

For long-term stability, solid Apicularen A should be stored at -20°C or below, protected from light in a tightly sealed container. To minimize exposure to moisture and oxygen, it is advisable to store it under an inert atmosphere (argon or nitrogen).

Q2: How should I prepare and store Apicularen A solutions?

Apicularen A solutions should be prepared fresh for each experiment whenever possible. Use high-purity, deoxygenated solvents. For short-term storage (up to 24 hours), solutions can be kept at 2-8°C, protected from light. For longer-term storage, aliquot the solution into amber vials, purge with an inert gas, and store at -80°C. Avoid repeated freeze-thaw cycles.

Q3: What solvents are recommended for dissolving Apicularen A?

Apicularen A is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, methanol, and acetonitrile. The choice of solvent will depend on the specific experimental requirements. For cell-based assays, tissue culture grade DMSO is commonly used. Always use anhydrous, high-purity solvents.

Q4: How does pH affect the stability of Apicularen A?

Apicularen A is susceptible to hydrolysis of its macrolactone ring under both acidic and basic conditions. It is most stable in a neutral pH range (approximately 6-8). It is critical to avoid exposure to strong acids or bases during experimental procedures.

Q5: Is Apicularen A sensitive to light?

Yes, the conjugated diene and enone moieties in the structure of Apicularen A make it susceptible to photodegradation. All work with Apicularen A and its solutions should be performed under subdued light, and storage should always be in light-protecting containers (e.g., amber vials).

Experimental Protocols

Protocol 1: Forced Degradation Study of Apicularen A

This protocol outlines a forced degradation study to identify the degradation pathways and develop a stability-indicating analytical method.

1. Sample Preparation:

• Prepare a stock solution of Apicularen A at 1 mg/mL in acetonitrile.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and incubate at 60°C for 2, 4, 8, and 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and incubate at room temperature for 1, 2, 4, and 8 hours.

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (1:1 v/v) and keep at room temperature, protected from light, for 2, 4, 8, and 24 hours.

• Thermal Degradation: Store the solid compound and the stock solution at 80°C for 1, 3, and 7 days.

• Photodegradation: Expose the solid compound and the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• Neutralize the acid and base hydrolysis samples with an equimolar amount of base or acid, respectively.

• Dilute all samples to a final concentration of 100 µg/mL with the mobile phase.

• Analyze by a validated stability-indicating HPLC method (see Protocol 2).

Table 2: Hypothetical Results of Forced Degradation Study

Stress Condition	Time	Apicularen A Remaining (%)	Major Degradation Products (Hypothetical)
0.1 M HCl, 60°C	24 h	45	Hydrolyzed lactone ring product
0.1 M NaOH, RT	8 h	20	Hydrolyzed lactone ring product, Epimerization products
3% H₂O₂, RT	24 h	60	Oxidized phenol, Epoxides at diene
80°C (Solid)	7 days	90	Isomerization products
Photodegradation	ICH Q1B	55	Dimerization products, Photoisomers

Protocol 2: Stability-Indicating HPLC Method for Apicularen A

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Gradient: Start with 30% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm and 320 nm.

• Injection Volume: 10 µL.

2. Method Validation:

• The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity is confirmed by the separation of the main Apicularen A peak from all degradation product peaks generated during the forced degradation study.

Visualizations

Caption: Potential degradation pathways of Apicularen A.

Caption: Workflow for Apicularen A stability testing.

Caption: Troubleshooting flowchart for Apicularen A degradation.

Optimizing incubation time for Apicularen A treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing incubation time for Apicularen A treatment.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Apicularen A?

Apicularen A is a potent cytotoxic macrolide that exhibits anti-tumor activity through multiple mechanisms. Primarily, it is known to be a specific inhibitor of vacuolar-type H+-ATPase (V-ATPase).[1][2][3] Inhibition of V-ATPase disrupts cellular pH homeostasis, leading to the induction of apoptosis.[1] Additionally, Apicularen A has been shown to induce apoptosis through both caspase-dependent and caspase-independent pathways.[4][5] It can up-regulate the Fas ligand, leading to the activation of caspase-8 and caspase-3.[6][7][8] Furthermore, Apicularen A disrupts microtubule architecture by down-regulating tubulin synthesis, contributing to its cytotoxic effects.[6][7][9]

Q2: What is a typical starting concentration and incubation time for Apicularen A treatment?

Based on published studies, a typical starting concentration for Apicularen A is in the nanomolar (nM) range. For initial experiments, a concentration range of 1 nM to 100 nM is recommended.[2][4] The incubation time is highly dependent on the cell line and the specific endpoint being measured. Significant effects have been observed at time points ranging from 6 hours to 48 hours.[7][9] For time-course experiments, it is advisable to test several time points within this range.

Q3: Is Apicularen A effective against all cancer cell lines?

Apicularen A has demonstrated potent cytotoxicity against a variety of human cancer cell lines, including promyelocytic leukemia (HL-60), colon cancer (HM7), and cervical cancer (HeLa) cells.[4][6][9] However, as with any anti-cancer agent, its efficacy can be cell-line specific. It is recommended to perform a dose-response and time-course experiment for your specific cell line of interest to determine its sensitivity to Apicularen A.

Q4: How can I determine the optimal incubation time for my experiment?

The optimal incubation time will depend on the biological question you are asking and the assay you are performing.

• For cytotoxicity assays (e.g., MTT, LDH release): A time-course experiment is crucial. You might start seeing effects as early as 6-12 hours, with more pronounced effects at 24, 36, and 48 hours.[7]

• For apoptosis assays (e.g., Annexin V staining, caspase activation, PARP cleavage): Early apoptotic events can be detected within a few hours of treatment. It is recommended to look at a range of time points, for example, 6, 12, 24, and 48 hours, to capture the dynamic process of apoptosis.[4][7]

• For mechanism of action studies (e.g., Western blotting for protein expression): The timing will depend on the specific protein of interest. For example, changes in tubulin levels might be more apparent after longer incubation times (e.g., 36-48 hours).[7]

Troubleshooting Guides

Issue 1: No observable effect of Apicularen A on my cells.

• Possible Cause 1: Suboptimal Concentration.

  • Solution: Perform a dose-response experiment with a wider range of Apicularen A concentrations (e.g., 0.1 nM to 1 µM) to determine the IC50 value for your specific cell line.

• Possible Cause 2: Insufficient Incubation Time.

  • Solution: Conduct a time-course experiment, extending the incubation period up to 72 hours. Some cell lines may respond more slowly to the treatment.

• Possible Cause 3: Cell Line Resistance.

  • Solution: Consider the inherent resistance mechanisms of your cell line. Some cell lines may have higher expression of anti-apoptotic proteins or drug efflux pumps. You may need to use higher concentrations or combination treatments.

• Possible Cause 4: Reagent Quality.

  • Solution: Ensure the quality and proper storage of your Apicularen A stock solution. Prepare fresh dilutions for each experiment.

Issue 2: High variability between replicate experiments.

• Possible Cause 1: Inconsistent Cell Seeding Density.

  • Solution: Ensure a consistent number of cells are seeded in each well or plate. Cell density can significantly impact the response to treatment.

• Possible Cause 2: Edge Effects in multi-well plates.

  • Solution: Avoid using the outer wells of multi-well plates for treatment groups, as these are more prone to evaporation and temperature fluctuations. Fill the outer wells with sterile media or PBS.

• Possible Cause 3: Fluctuation in Incubation Conditions.

  • Solution: Maintain consistent temperature, humidity, and CO2 levels in the incubator throughout the experiment.

Issue 3: Unexpected or off-target effects observed.

• Possible Cause 1: High Concentration Leading to Non-Specific Cytotoxicity.

  • Solution: Lower the concentration of Apicularen A to a range where it exhibits its specific mechanism of action. Refer to published literature for effective concentration ranges in similar cell lines.

• Possible Cause 2: Solvent Effects.

  • Solution: Ensure that the final concentration of the solvent (e.g., DMSO) in your culture media is non-toxic to the cells. Always include a vehicle control group in your experimental design.

Data Presentation

Table 1: Summary of Effective Apicularen A Concentrations and Incubation Times in Various Cancer Cell Lines

Cell Line	Assay	Effective Concentration	Incubation Time	Observed Effect	Reference
HL-60	Proliferation Assay, Apoptosis	1 - 100 nM	Not Specified	Suppression of proliferation, induction of apoptosis	[2][4]
HM7	Cytotoxicity, Apoptosis	10 - 100 nM	6 - 48 hours	Inhibition of cell growth, induction of apoptosis	[7]
HeLa	Cytotoxicity, Apoptosis	10 - 100 nM	24 - 48 hours	Decreased cell viability, induction of apoptosis	[9]
RAW 264.7	Apoptosis	Not Specified	Not Specified	Induction of apoptosis	[10]

Experimental Protocols

Protocol 1: Determining the IC50 of Apicularen A using an MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare a serial dilution of Apicularen A in culture medium. Remove the old medium from the wells and add 100 µL of the Apicularen A dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent as the highest Apicularen A concentration).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Assessment of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of Apicularen A for the selected incubation times. Include both vehicle-treated and untreated controls.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or by gentle scraping. Collect both adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

Mandatory Visualizations

Caption: Apicularen A induces cytotoxicity via multiple signaling pathways.

Caption: Workflow for optimizing Apicularen A incubation time.

Caption: A logical guide for troubleshooting experiments.

References

• 1. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Archazolid and apicularen: Novel specific V-ATPase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 5. Apicularen A acetate induces cell death via AIF translocation and disrupts the microtubule network by down-regulating tubulin in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. PMA synergistically enhances apicularen A-induced cytotoxicity by disrupting microtubule networks in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Induction of nitric oxide production by the cytostatic macrolide apicularen A [2,4-heptadienamide, N-[(1E)-3-[(3S,5R,7R,9S)-3,4,5,6,7,8,9,10-octahydro-7,14 dihydroxy-1-oxo-5,9-epoxy-1H-2-benzoxacyclododecin-3-yl]-1 propenyl]-, (2Z,4Z)-(9CI)] and possible role of nitric oxide in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Apicularen A and Bafilomycin A1: Efficacy and Mechanism of V-ATPase Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy and mechanisms of action of two potent V-type H+-ATPase inhibitors: Apicularen A and Bafilomycin A1. Both are macrolides that have garnered significant interest in cancer research and cell biology due to their ability to inhibit the proton pump responsible for acidifying intracellular compartments. This inhibition disrupts various cellular processes, including autophagy and endosomal trafficking, ultimately leading to apoptosis in many cancer cell lines.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key quantitative data for Apicularen A and Bafilomycin A1, focusing on their inhibitory potency against V-ATPase and their cytotoxic effects on various cell lines. It is important to note that IC50 values can vary depending on the specific experimental conditions and cell lines used.

Parameter	Apicularen A	Bafilomycin A1	Reference(s)
Target	Vacuolar H+-ATPase (V-ATPase)	Vacuolar H+-ATPase (V-ATPase)	[1]
Binding Site	V_O_ subunit, at the interface of subunits a and c	V_O_ subunit, in the vicinity of the Apicularen A binding site	[1][2]
V-ATPase Inhibition (IC50)	0.58 nM (proton transport)	0.44 nM - 1.5 nM (V-ATPase activity/proton transport)	[3]
Cytotoxicity (IC50)
Human Ovarian Carcinoma (1A9)	0.86 nM	Not Reported
Human Pancreatic Cancer (Capan-1)	Not Reported	5 nM
Hepatocellular Carcinoma (BEL-7402)	Not Reported	Growth retardation observed
Ovarian Cancer (HO-8910)	Not Reported	Growth retardation observed	[4]
Various Cultured Cell Lines	Not Reported	10 - 50 nM	[5]
Pediatric B-cell Acute Lymphoblastic Leukemia	Not Reported	1 nM (effective concentration)	[6]
Rhabdomyosarcoma (RD)	Not Reported	1 nM (sublethal dose)	[7]
Rhabdomyosarcoma (NSTS-46, NSTS-11)	Not Reported	10 nM (sublethal dose)	[7]

Mechanism of Action: Distinct Binding Sites on a Common Target

Both Apicularen A and Bafilomycin A1 exert their effects by inhibiting the vacuolar H+-ATPase (V-ATPase), a proton pump essential for acidifying various intracellular organelles such as lysosomes and endosomes. This inhibition disrupts cellular processes that are dependent on a low pH environment, including protein degradation, receptor recycling, and autophagy.

While both compounds target the membrane-spanning V_O_ subunit of the V-ATPase, studies have revealed that their binding sites are distinct, though in close proximity.[1][2] Bafilomycin A1 is a well-characterized V-ATPase inhibitor that binds to the c-subunit of the V_O_ complex.[4] In contrast, Apicularen A has been shown to bind at the interface of the V_O_ subunits a and c.[1][2] This difference in binding sites may account for potential variations in their specific biological effects and spectrum of activity.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

V-ATPase Activity Assay (Acridine Orange Fluorescence Quenching)

This assay measures the proton-pumping activity of V-ATPase in isolated vesicles. The accumulation of the fluorescent probe acridine orange inside the acidic vesicles leads to a quenching of its fluorescence, which can be measured over time.

Materials:

• Isolated microsomal or lysosomal vesicles

• Assay Buffer (e.g., 10 mM MOPS-Tris pH 7.4, 250 mM sucrose, 50 mM KCl, 5 mM MgCl2)

• Acridine Orange (stock solution in ethanol)

• ATP (stock solution, pH adjusted to 7.0)

• Apicularen A or Bafilomycin A1 (in a suitable solvent like DMSO)

• Fluorometer

Procedure:

• Resuspend the isolated vesicles in the assay buffer to a final protein concentration of approximately 50-100 µg/mL.

• Add acridine orange to the vesicle suspension to a final concentration of 5 µM.

• Incubate the mixture at room temperature for 5-10 minutes to allow the dye to equilibrate.

• Place the cuvette in the fluorometer and record the baseline fluorescence (Excitation: 490 nm, Emission: 530 nm).

• To initiate the reaction, add ATP to a final concentration of 1-5 mM.

• Monitor the decrease in fluorescence over time, which corresponds to the quenching of acridine orange as protons are pumped into the vesicles.

• For inhibitor studies, pre-incubate the vesicles with varying concentrations of Apicularen A or Bafilomycin A1 for 10-15 minutes before adding ATP.

• The rate of fluorescence quenching is proportional to the V-ATPase activity. Calculate the percentage of inhibition for each inhibitor concentration to determine the IC50 value.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• Apicularen A or Bafilomycin A1 (stock solutions in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• The next day, treat the cells with a serial dilution of Apicularen A or Bafilomycin A1. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.

• After the incubation with MTT, carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the results and determine the IC50 value for each compound.

Visualizing the Molecular Interactions and Experimental Design

To better understand the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Signaling pathway of V-ATPase inhibition by Apicularen A and Bafilomycin A1.

Caption: Experimental workflow for comparing Apicularen A and Bafilomycin A1.

References

• 1. The Binding Site of the V-ATPase Inhibitor Apicularen Is in the Vicinity of Those for Bafilomycin and Archazolid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. Bafilomycin A1 inhibits the growth and metastatic potential of the BEL-7402 liver cancer and HO-8910 ovarian cancer cell lines and induces alterations in their microRNA expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. interchim.fr [interchim.fr]
• 6. Bafilomycin A1 targets both autophagy and apoptosis pathways in pediatric B-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Apicularen A: A Comparative Guide to Cellular Target Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Apicularen A's interaction with its primary cellular target and other potential off-targets, supported by available experimental data. The information is intended to assist researchers in evaluating the specificity of Apicularen A for its use in experimental settings and as a potential therapeutic agent.

Primary Cellular Target and Mechanism of Action

Apicularen A is a potent and specific inhibitor of the Vacuolar-type H+-ATPase (V-ATPase), a proton pump essential for the acidification of various intracellular compartments and the extracellular environment in some cell types.[1] V-ATPases are crucial for a multitude of cellular processes, including protein trafficking, receptor-mediated endocytosis, and lysosomal degradation.

Apicularen A exerts its inhibitory effect by binding to the VO complex of the V-ATPase, specifically at the interface of the 'a' and 'c' subunits. This binding event disrupts the proton translocation machinery of the pump, leading to a rapid increase in the pH of acidic organelles.

Cross-Reactivity Profile of Apicularen A

Current literature indicates a high degree of specificity of Apicularen A for V-ATPase. However, comprehensive screening against a broad panel of other cellular targets, such as kinases, G-protein coupled receptors (GPCRs), or other ATPases, has not been extensively reported in publicly available research. The available data on its cross-reactivity is summarized below.

Data Presentation: Apicularen A Inhibition Profile

Target	Target Class	Organism/Cell Line	IC50 (nM)	Method	Reference
V-ATPase	Proton Pump	RAW 264.7 cells	0.58	Proton Transport Assay	[1]
F-ATPase	ATP Synthase	Not Specified	No inhibition observed	Not Specified	[1]
P-ATPase	Cation Pump	Not Specified	No inhibition observed	Not Specified	[1]
V-ATPase (Fungal)	Proton Pump	Fungal sources	No inhibition observed	Not Specified

Note: The absence of data for other target classes (e.g., kinases, GPCRs) signifies a gap in the currently available research.

Experimental Protocols

V-ATPase Inhibition Assay (Proton Transport Assay)

This assay measures the ability of a compound to inhibit the proton pumping activity of V-ATPase in isolated membrane vesicles.

Methodology:

• Preparation of Microsomal Vesicles: Isolate microsomal vesicles from a suitable cell line (e.g., RAW 264.7 macrophages) using differential centrifugation. These vesicles will contain V-ATPase.

• Fluorescence-Based Proton Gradient Measurement: Resuspend the vesicles in a buffer containing a pH-sensitive fluorescent dye (e.g., ACMA - 9-amino-6-chloro-3-methoxyacridine).

• Initiation of Pumping: Add ATP to energize the V-ATPase, leading to proton influx into the vesicles and quenching of the fluorescent signal.

• Inhibitor Addition: Add varying concentrations of Apicularen A to the reaction mixture.

• Data Acquisition: Monitor the fluorescence intensity over time using a fluorometer. The rate of fluorescence quenching is proportional to the V-ATPase activity.

• IC50 Determination: Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the Apicularen A concentration.

Cytotoxicity Assay

This assay determines the concentration at which a compound induces cell death.

Methodology:

• Cell Culture: Plate cells (e.g., various cancer cell lines) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Apicularen A for a specified period (e.g., 48 or 72 hours).

• Viability Assessment: Use a cell viability reagent such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a resazurin-based assay. These assays measure the metabolic activity of viable cells.

• Data Analysis: Measure the absorbance or fluorescence using a plate reader. The results are typically expressed as the percentage of cell viability relative to an untreated control.

• GI50/IC50 Calculation: Determine the concentration of Apicularen A that causes 50% inhibition of cell growth (GI50) or is cytotoxic to 50% of the cells (IC50).

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of Apicularen A.

Caption: Workflow for V-ATPase inhibition assay.

Conclusion

Apicularen A is a highly potent and specific inhibitor of V-ATPase. The available data demonstrates its selectivity for V-ATPase over other major cellular ATPases like F-ATPase and P-ATPase. However, a comprehensive analysis of its cross-reactivity against a wider range of cellular targets is currently lacking in the scientific literature. Researchers should consider this limitation when interpreting experimental results obtained using Apicularen A. Further studies employing broad-panel screening would be invaluable to fully elucidate the selectivity profile of this compound and its potential for therapeutic development.

References

• 1. Inhibition of vacuolar-type (H+)-ATPase by the cytostatic macrolide apicularen A and its role in apicularen A-induced apoptosis in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the On-Target Effect of Apicularen A in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental methods to validate the on-target effects of Apicularen A, a potent antitumor agent. We compare its performance with established microtubule-targeting drugs, Paclitaxel and Colchicine, and provide supporting experimental data and detailed protocols.

Introduction to Apicularen A and Microtubule Targeting

Apicularen A is a novel macrolide that exhibits significant cytotoxic effects against various cancer cell lines. Its primary mechanism of action is the disruption of microtubule dynamics, a critical process for cell division, intracellular transport, and maintenance of cell shape. Unlike other microtubule inhibitors, Apicularen A has been shown to down-regulate tubulin expression and induce apoptosis through the Fas ligand signaling pathway.[1][2][3][4]

This guide will explore experimental approaches to confirm that the observed cellular effects of Apicularen A are indeed due to its interaction with its intended target, tubulin. We will compare its activity with two well-characterized microtubule inhibitors:

• Paclitaxel: A microtubule-stabilizing agent that promotes tubulin polymerization.

• Colchicine: A microtubule-destabilizing agent that inhibits tubulin polymerization by binding to the colchicine-binding site on tubulin.

Comparative Analysis of Microtubule Inhibitors

The following table summarizes the key characteristics and cytotoxic potencies of Apicularen A, Paclitaxel, and Colchicine. Note that the IC50 values are compiled from different studies and may not be directly comparable due to variations in cell lines and experimental conditions.

Feature	Apicularen A	Paclitaxel	Colchicine
Primary Mechanism	Inhibits tubulin polymerization and down-regulates tubulin expression	Promotes and stabilizes microtubule polymerization	Inhibits tubulin polymerization
Binding Site	Not definitively established, but leads to tubulin down-regulation	Binds to the β-tubulin subunit within the microtubule lumen	Binds to the colchicine-binding site on β-tubulin
Effect on Microtubules	Disruption and depolymerization	Stabilization and bundling	Depolymerization
Downstream Signaling	Upregulation of FasL, activation of caspase-8 and -3, leading to apoptosis	Mitotic arrest, leading to apoptosis	Mitotic arrest, leading to apoptosis
Reported IC50 (Cytotoxicity)	~2.5 - 7.5 nM (various human tumor cell lines)	Varies widely by cell line, e.g., 21.3 µg/mL (MCF-7), 1577.2 nM (T47D)	Varies, often in the nanomolar to low micromolar range
Reported IC50 (Tubulin Polymerization)	Not directly inhibited in vitro in one study, but causes down-regulation in cells	Not applicable (promotes polymerization)	~2-3 µM

Experimental Protocols for On-Target Validation

To validate that Apicularen A's effects are mediated through its interaction with tubulin, a series of experiments can be performed.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.

Principle: Tubulin polymerization can be monitored by an increase in turbidity (light scattering at 340-350 nm) or by an increase in fluorescence using a reporter dye that binds to polymerized microtubules.

Experimental Protocol (Turbidity-based):

• Reagents: Purified tubulin (>99%), GTP solution, polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA), test compounds (Apicularen A, Paclitaxel, Colchicine) dissolved in an appropriate solvent (e.g., DMSO).

• Procedure:

  • On ice, prepare a tubulin solution (e.g., 3 mg/mL) in polymerization buffer supplemented with 1 mM GTP.

  • Add the test compound or vehicle control to the wells of a pre-warmed 96-well plate.

  • Initiate the polymerization reaction by adding the cold tubulin solution to each well.

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Data Analysis: Plot absorbance versus time. Inhibitors of polymerization (like Colchicine) will show a decrease in the rate and extent of polymerization compared to the vehicle control. Stabilizers (like Paclitaxel) will show an increase.

Immunofluorescence Microscopy of Cellular Microtubules

This method allows for the direct visualization of the microtubule network within cells following treatment with a compound.

Principle: Cells are fixed, permeabilized, and stained with an antibody specific to tubulin. A fluorescently labeled secondary antibody is then used to visualize the microtubule structure.

Experimental Protocol:

• Cell Culture: Plate adherent cells (e.g., HeLa or HM7) on glass coverslips and allow them to attach overnight.

• Treatment: Treat the cells with Apicularen A, Paclitaxel, Colchicine, or vehicle control at desired concentrations for a specified time (e.g., 18-24 hours).

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with ice-cold methanol for 10 minutes at -20°C or with 4% paraformaldehyde for 10 minutes at room temperature.

  • If using paraformaldehyde, permeabilize the cells with 0.1% Triton X-100 in PBS for 5 minutes.

• Staining:

  • Block non-specific antibody binding with a blocking buffer (e.g., 1% BSA in PBS) for 30 minutes.

  • Incubate with a primary antibody against α-tubulin or β-tubulin for 1 hour at room temperature.

  • Wash with PBS.

  • Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature, protected from light.

  • (Optional) Counterstain the nuclei with DAPI.

• Imaging: Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

Expected Results:

• Vehicle Control: Well-defined, filamentous microtubule network.

• Apicularen A/Colchicine: Disrupted, diffuse, or absent microtubule network.

• Paclitaxel: Dense bundles of microtubules.

Cell Cycle Analysis by Flow Cytometry

This technique quantifies the distribution of cells in different phases of the cell cycle, revealing cell cycle arrest induced by microtubule-targeting agents.

Principle: Cells are stained with a fluorescent dye that binds stoichiometrically to DNA (e.g., propidium iodide). The fluorescence intensity, which is proportional to the DNA content, is measured by flow cytometry. Cells in G2/M phase will have twice the DNA content (and fluorescence) of cells in G1 phase.

Experimental Protocol:

• Cell Treatment: Treat cells in suspension or adherent cells with Apicularen A, Paclitaxel, Colchicine, or vehicle control for a duration that allows for cell cycle progression (e.g., 24 hours).

• Cell Harvesting: Harvest the cells and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining:

  • Wash the cells with PBS.

  • Resuspend the cells in a staining solution containing propidium iodide and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Generate a histogram of DNA content. Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Expected Results: Treatment with Apicularen A, Paclitaxel, or Colchicine is expected to cause an accumulation of cells in the G2/M phase of the cell cycle.

Visualizing the Molecular Mechanisms

The following diagrams, generated using the DOT language, illustrate the key pathways and experimental workflows discussed.

Figure 1: Comparison of the mechanisms of action of Apicularen A and alternative microtubule-targeting agents.

Figure 2: Proposed signaling pathway for Apicularen A-induced apoptosis via Fas ligand upregulation.

Figure 3: Experimental workflow for validating the on-target effects of Apicularen A.

Conclusion

Validating the on-target effect of Apicularen A requires a multi-faceted approach. The experiments outlined in this guide, from direct in vitro assays to cellular imaging and functional readouts, provide a robust framework for confirming that Apicularen A exerts its cytotoxic effects through the disruption of the microtubule network. By comparing its activity with well-characterized microtubule inhibitors like Paclitaxel and Colchicine, researchers can gain a deeper understanding of its specific mechanism of action and its potential as a therapeutic agent. The unique mode of action of Apicularen A, involving both microtubule disruption and downregulation of tubulin expression via the FasL pathway, marks it as a promising candidate for further investigation in cancer therapy.[1][2][3][4]

References

• 1. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Apicularen A Induces Cell Death through Fas Ligand Up-Regulation and Microtubule Disruption by Tubulin Down-Regulation … [ouci.dntb.gov.ua]

Apicularen A vs. Paclitaxel: A Comparative Analysis in Cancer Cell Lines

A direct comparison of Apicularen A and Paclitaxel in breast cancer cell lines is not currently feasible due to a lack of published scientific literature on the effects of Apicularen A on these specific cell types. While extensive research has documented the efficacy and mechanisms of Paclitaxel in breast cancer, studies on Apicularen A have thus far focused on other cancer types, primarily colon and leukemia cell lines.

This guide, therefore, provides a comprehensive overview of the known anticancer properties of both compounds, drawing on available experimental data. We will first detail the established effects of Paclitaxel on breast cancer cell lines and then summarize the current understanding of Apicularen A's activity in other cancer models. This information is intended to provide a valuable resource for researchers, scientists, and drug development professionals by juxtaposing the mechanisms of a well-established chemotherapeutic with a novel investigational agent.

Paclitaxel: A Cornerstone in Breast Cancer Therapy

Paclitaxel is a widely used chemotherapeutic agent that has demonstrated significant efficacy against breast cancer. Its primary mechanism of action involves the stabilization of microtubules, which are essential components of the cell's cytoskeleton. By preventing the dynamic instability of microtubules, Paclitaxel arrests cells in the G2/M phase of the cell cycle, ultimately leading to programmed cell death, or apoptosis.[1][2][3][4][5][6]

Quantitative Data: Cytotoxicity of Paclitaxel in Breast Cancer Cell Lines

The cytotoxic effect of Paclitaxel is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cell population. The IC50 values for Paclitaxel can vary depending on the specific breast cancer cell line and the experimental conditions.

Breast Cancer Cell Line	IC50 of Paclitaxel	Reference
MCF-7	3.5 µM	[7]
MDA-MB-231	0.3 µM	[7]
SKBR3	4 µM	[7]
BT-474	19 nM	[7]
Various Cell Lines	2.5 - 7.5 nM (24h exposure)	[8]

Key Mechanisms of Action of Paclitaxel in Breast Cancer

Cell Cycle Arrest: Paclitaxel's stabilization of microtubules disrupts the formation of the mitotic spindle, a critical structure for cell division. This disruption activates the spindle assembly checkpoint, leading to a prolonged arrest of cells in the G2/M phase of the cell cycle.[2][6][9]

Induction of Apoptosis: The sustained mitotic arrest induced by Paclitaxel triggers the intrinsic apoptotic pathway. This process involves the activation of a cascade of enzymes called caspases, which execute the dismantling of the cell.[9][10][11][12][13][14] Paclitaxel has been shown to induce apoptosis in breast cancer cells through various mechanisms, including the blockage of the PI3K/AKT signaling pathway and the regulation of calcium signaling.[10][11]

Signaling Pathway of Paclitaxel-Induced Apoptosis

Caption: Paclitaxel's mechanism leading to apoptosis.

Experimental Workflow for Assessing Paclitaxel's Effects

Caption: Workflow for in vitro Paclitaxel studies.

Apicularen A: An Investigational Agent with Novel Mechanisms

Apicularen A is a novel antitumor agent whose effects have been primarily studied in colon and leukemia cancer cell lines. While data on its activity in breast cancer is absent, the existing research reveals a distinct mechanism of action compared to Paclitaxel.

Key Mechanisms of Action of Apicularen A (in Colon and Leukemia Cells)

Disruption of Microtubule Architecture: Similar to Paclitaxel, Apicularen A also affects microtubules. However, instead of stabilizing them, Apicularen A disrupts the microtubule network by down-regulating the expression of tubulin, the primary protein component of microtubules.[7][10][11] This leads to a collapse of the microtubule architecture.

Induction of Apoptosis: Apicularen A is a potent inducer of apoptosis. In HM7 colon cancer cells, it has been shown to up-regulate the Fas ligand, leading to the activation of the extrinsic apoptotic pathway via caspase-8 and caspase-3.[7][11] Interestingly, in the same cell line, an acetylated derivative, Apicularen A acetate, was found to induce caspase-independent apoptosis through the translocation of apoptosis-inducing factor (AIF) from the mitochondria.[10] In HL-60 promyelocytic leukemia cells, Apicularen A induces apoptosis through caspase activation, which is thought to be mediated by the inhibition of V-ATPase.[13]

Signaling Pathway of Apicularen A-Induced Apoptosis (in Colon Cancer Cells)

Caption: Apicularen A's mechanism leading to apoptosis.

Experimental Workflow for Assessing Apicularen A's Effects

Caption: Workflow for in vitro Apicularen A studies.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed breast cancer cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of Paclitaxel or Apicularen A for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle-only control.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value by plotting cell viability against drug concentration.

Cell Cycle Analysis (Flow Cytometry)

• Cell Treatment: Treat cells with the desired concentrations of Paclitaxel or Apicularen A for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

• Fixation: Fix the cells in cold 70% ethanol and store at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cells with the test compounds as described for the cell cycle analysis.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and propidium iodide (PI). Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Conclusion

Paclitaxel remains a critical therapeutic agent for breast cancer, exerting its cytotoxic effects through microtubule stabilization, G2/M cell cycle arrest, and the induction of apoptosis. In contrast, Apicularen A, while also targeting microtubules, does so by down-regulating tubulin, leading to microtubule disruption. Furthermore, it induces apoptosis through distinct pathways, including the extrinsic Fas-mediated pathway and potentially caspase-independent mechanisms.

The absence of data on Apicularen A in breast cancer cell lines highlights a significant knowledge gap. Future research is warranted to investigate the potential of Apicularen A in this malignancy. Such studies would be crucial to determine if its unique mechanism of action could offer a therapeutic advantage, particularly in Paclitaxel-resistant breast cancers. A direct comparative study in breast cancer models would be necessary to fully elucidate the relative efficacy and potential synergistic or antagonistic effects of these two microtubule-targeting agents.

References

• 1. Total synthesis and biological evaluation of (-)apicularen A and analogues thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apigenin’s Modulation of Doxorubicin Efficacy in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Breast Cancer Activity on MCF-7 Cells of Melittin from Indonesia’s Apis cerana: An In Vitro Study [journal.waocp.org]
• 4. mdpi.com [mdpi.com]
• 5. Cytotoxic Effects on Breast Cancer Cell Lines of Chalcones Derived from a Natural Precursor and Their Molecular Docking Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. List of breast cancer cell lines - Wikipedia [en.wikipedia.org]
• 7. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A formal total synthesis of (+)-apicularen A: base-induced conversion of apicularen-derived intermediates into salicylihalamide-like products - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Total synthesis and biological evaluation of (-)-apicularen A and its analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Apicularen A acetate induces cell death via AIF translocation and disrupts the microtubule network by down-regulating tubulin in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Apicularen A Induces Cell Death through Fas Ligand Up-Regulation and Microtubule Disruption by Tubulin Down-Regulation … [ouci.dntb.gov.ua]
• 13. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 14. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Apicularen A and Salinomycin for Cancer Research

An in-depth guide for researchers, scientists, and drug development professionals comparing the mechanisms of action, cytotoxic effects, and experimental protocols for Apicularen A and Salinomycin.

In the landscape of potential anti-cancer therapeutics, both Apicularen A and Salinomycin have emerged as compounds of significant interest due to their potent cytotoxic effects against various cancer cell lines. While both molecules demonstrate promise, they operate through distinct and complex mechanisms. This guide provides a comprehensive comparative analysis of their chemical properties, biological activities, and the experimental methodologies used to evaluate their efficacy, offering a valuable resource for the scientific community.

Chemical and Physical Properties

A fundamental comparison begins with the distinct chemical structures of Apicularen A and Salinomycin, which dictate their biological interactions.

Property	Apicularen A	Salinomycin
Chemical Formula	C₂₅H₃₁NO₆[1]	C₄₂H₇₀O₁₁[2]
Molar Mass	441.5 g/mol	751.0 g/mol [3][4]
Class	Macrolide[5][6]	Polyether ionophore antibiotic[7][8][9]
Source	Isolated from the myxobacterial genus Chondromyces[5].	Isolated from Streptomyces albus[8].
Structure	Characterized by a 10-membered macrolactone ring, a tetrahydropyran system, an o,m-substituted phenol, and a doubly unsaturated acyl group attached to an enamine functionality[10].	A polyether with a pseudocyclic structure that can form complexes with metal cations, facilitating their transport across biological membranes[8].

Mechanism of Action: A Tale of Two Pathways

Apicularen A and Salinomycin exert their cytotoxic effects through fundamentally different mechanisms. Apicularen A primarily targets the microtubule network and induces apoptosis through the Fas ligand pathway, while Salinomycin acts as an ionophore and disrupts multiple signaling pathways crucial for cancer cell survival and proliferation.

Apicularen A: Microtubule Disruption and Fas Ligand Upregulation

Apicularen A's anticancer activity is strongly associated with its ability to disrupt the cellular microtubule architecture.[2][7] Unlike many microtubule-targeting agents that directly bind to tubulin, Apicularen A appears to down-regulate the expression of β-tubulin at both the protein and mRNA levels.[2][7] This leads to a collapse of the microtubule network, ultimately inducing cell cycle arrest and apoptosis.[2][7]

Furthermore, Apicularen A has been shown to induce apoptosis through the upregulation of the Fas ligand (FasL).[2][7] This extrinsic apoptosis pathway is initiated by the binding of FasL to its receptor, Fas, leading to the activation of a caspase cascade, including caspase-8 and caspase-3, without significantly altering the mitochondrial membrane potential.[2][7]

dot

References

• 1. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 2. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Acetylated α-tubulin K394 regulates microtubule stability to shape the growth of axon terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajbs.scione.com [ajbs.scione.com]
• 6. Cytotoxicity assay selection guide | Abcam [abcam.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Apigenin in cancer therapy: anti-cancer effects and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

Apicularen A Analogues: A Comparative Guide to Overcoming Drug Resistance

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug resistance (MDR) in cancer remains a formidable challenge in oncology. Natural products and their synthetic analogues offer a promising avenue for the discovery of novel therapeutic agents that can circumvent these resistance mechanisms. Apicularen A, a 12-membered macrolide, has demonstrated potent cytotoxic activity against various cancer cell lines. This guide provides a comparative analysis of the efficacy of Apicularen A and its synthetic analogues, with a particular focus on their activity against drug-resistant cancer cells.

Efficacy Against Drug-Sensitive and Resistant Cell Lines

Initial studies on Apicularen A highlighted its significant cytostatic properties. Subsequent research has focused on the synthesis and biological evaluation of various analogues to explore structure-activity relationships and improve efficacy, particularly against resistant cancer phenotypes.

A key study by Nicolaou and colleagues provided valuable insights into the cytotoxic effects of a series of Apicularen A analogues on the 1A9 human ovarian carcinoma cell line.[1] Their findings underscore the critical role of the acylenamine side chain in the molecule's bioactivity. While many analogues with modifications to this side chain showed reduced potency, certain structural variations maintained significant cytotoxic effects.

Notably, research has indicated that specific modifications to the Apicularen A scaffold can lead to enhanced potency against multidrug-resistant cell lines. For instance, a C11-deoxy analogue of Apicularen A was found to be less active than the parent compound against several cancer cell lines but exhibited twofold greater potency against a few multidrug-resistant cell lines. This suggests that targeted structural modifications can yield compounds capable of evading common resistance mechanisms.

The following table summarizes the available quantitative data on the efficacy of Apicularen A and its analogues.

Compound	Cell Line	IC50 (nM)[1]	Notes
Apicularen A (1)	1A9 human ovarian carcinoma	0.86	Natural Product
Δ17,18 (Z) Isomer (2)	1A9 human ovarian carcinoma	70.7	Isomer of Apicularen A
C11-epi-Apicularen A	-	-	Data not available in searched literature
C11-deoxy-Apicularen A	-	-	Reported to be 2-fold more potent against some MDR lines
C10-α-hydroxy-Apicularen A	-	-	Data not available in searched literature
C10-C11 dehydrated Apicularen A	-	-	Data not available in searched literature
Analogue 32	1A9 human ovarian carcinoma	3.2	Retains natural side chain
Analogue 41	1A9 human ovarian carcinoma	1.73	Most potent synthesized analogue in this study
Analogue 26 (bisamide)	1A9 human ovarian carcinoma	>1500	Lacks enamide double bond, inactive
Seco-analogue 31a	1A9 human ovarian carcinoma	35	Lacks macrolide ring, retains activity

Experimental Protocols

The evaluation of the cytotoxic activity of Apicularen A and its analogues is primarily conducted using cell viability assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

MTT Assay Protocol for Cell Viability

This protocol is a standard method for assessing the metabolic activity of cells, which serves as an indicator of cell viability.

Materials:

• 96-well microtiter plates

• Cancer cell lines (drug-sensitive and drug-resistant)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Apicularen A or its analogues dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline, PBS)

• Solubilization solution (e.g., DMSO, or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Cells are harvested from culture and seeded into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well). The plates are then incubated for 24 hours to allow for cell attachment.

• Compound Treatment: A serial dilution of the test compounds (Apicularen A and its analogues) is prepared in the cell culture medium. The medium from the cell plates is removed, and the cells are treated with various concentrations of the compounds. Control wells containing untreated cells and vehicle-treated cells are also included.

• Incubation: The plates are incubated with the compounds for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, the medium containing the compounds is removed, and fresh medium containing MTT solution (final concentration ~0.5 mg/mL) is added to each well. The plates are then incubated for another 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilization solution is added to each well to dissolve the formazan crystals that have formed in viable cells.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of cell viability against the compound concentration.

Mechanism of Action and Signaling Pathways

The primary mechanism of action of Apicularen A involves the disruption of the microtubule network, a critical component of the cellular cytoskeleton involved in cell division, structure, and intracellular transport.

Microtubule Disruption

Apicularen A has been shown to interfere with microtubule dynamics, leading to cell cycle arrest and ultimately apoptosis (programmed cell death). This mechanism is shared by other successful anticancer drugs, such as the taxanes. However, a common mechanism of resistance to these drugs is the overexpression of P-glycoprotein, an efflux pump that actively removes the drugs from the cancer cell.

The enhanced efficacy of certain Apicularen A analogues against MDR cell lines suggests that they may be poor substrates for P-glycoprotein or that they may have additional mechanisms of action that are effective even in the presence of this efflux pump.

The following diagram illustrates the proposed mechanism of action and the challenge posed by drug resistance.

Caption: Mechanism of Apicularen A and drug resistance.

Further research is necessary to fully elucidate the specific signaling pathways modulated by Apicularen A analogues in drug-resistant cells. Understanding these pathways will be crucial for the rational design of new and even more effective compounds to combat multidrug resistance in cancer.

The following diagram outlines a general workflow for the evaluation of novel Apicularen A analogues.

Caption: Workflow for evaluating Apicularen A analogues.

References

• 1. cornellpharmacology.org [cornellpharmacology.org]

Head-to-Head Comparison: Apicularen A and Concanamycin in Cancer Research

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of preclinical cancer research, the targeting of fundamental cellular processes has yielded promising therapeutic candidates. Among these, inhibitors of vacuolar-type H+-ATPase (V-ATPase) have garnered significant attention for their potential to disrupt tumor cell homeostasis and survival. This guide provides a detailed head-to-head comparison of two potent V-ATPase inhibitors: Apicularen A and Concanamycin. Both compounds exhibit profound cytotoxic effects against a range of cancer cell lines, yet they achieve this through distinct molecular mechanisms. This document aims to be an objective resource, presenting supporting experimental data, detailed methodologies for key experiments, and visual representations of the signaling pathways involved to aid researchers in their selection and application of these valuable chemical probes.

Biochemical Properties and V-ATPase Inhibition

Apicularen A and Concanamycin are both macrolides that potently inhibit V-ATPase, a proton pump essential for acidifying intracellular compartments like lysosomes and endosomes, and for regulating extracellular pH in the tumor microenvironment. However, they exhibit differences in their binding sites and inhibitory concentrations.

Feature	Apicularen A	Concanamycin
Primary Target	Vacuolar-type H+-ATPase (V-ATPase)	Vacuolar-type H+-ATPase (V-ATPase)
Binding Site	Interface of V₀ subunits a and c	V₀ subunit c
V-ATPase IC₅₀	~20 nM (from Manduca sexta)	~10 nM (general)
Specificity	Highly specific for V-ATPase; does not inhibit F-ATPase or P-ATPase.	Highly specific for V-ATPase; >2000-fold selectivity over other H+-ATPases.

Mechanism of Action and Cellular Effects

While both compounds target the same enzyme, their downstream cellular consequences and apoptotic pathways diverge significantly.

Apicularen A: A Multi-faceted Approach to Cell Death

Apicularen A induces apoptosis through a combination of pathways, notably in a caspase-independent manner, and by disrupting the cellular cytoskeleton.

• Induction of Caspase-Independent Apoptosis: Apicularen A triggers the translocation of Apoptosis-Inducing Factor (AIF) from the mitochondria to the nucleus, leading to DNA fragmentation and cell death without the involvement of caspases.

• Microtubule Disruption: A key feature of Apicularen A's mechanism is its ability to disrupt the microtubule network by down-regulating the expression of tubulin. This interference with the cytoskeleton can arrest the cell cycle and lead to apoptosis.

• Fas Ligand Up-regulation: Apicularen A has been shown to increase the expression of Fas ligand (FasL), which can then bind to its receptor (Fas) on the same or neighboring cells, initiating an extrinsic apoptotic cascade.

Concanamycin: Potentiating Extrinsic Apoptosis

Concanamycin primarily induces apoptosis and has been shown to sensitize cancer cells to other apoptosis-inducing agents.

• Induction of Apoptosis: Concanamycin treatment leads to characteristic features of apoptosis, including DNA fragmentation and nuclear condensation in various cell types.

• Enhancement of TRAIL-Induced Apoptosis: A significant aspect of Concanamycin's activity is its ability to enhance apoptosis induced by Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL). By inhibiting V-ATPase, Concanamycin is thought to modulate the trafficking of TRAIL receptors, thereby increasing the sensitivity of cancer cells to TRAIL-mediated cell death.

Comparative Cytotoxicity

Direct, side-by-side comparisons of the cytotoxic effects of Apicularen A and Concanamycin across a wide range of cancer cell lines are limited in the literature. However, data from various studies provide insights into their potency. It is crucial to note that IC₅₀ values can vary significantly based on the cell line, assay method, and experimental conditions.

Cell Line	Compound	IC₅₀	Reference
HM7 (Human Colon Cancer)	Apicularen A	~10 nM (growth inhibition)
Various Mammalian Cell Lines	Apicularen A	Similar inhibitory efficacy to Concanamycin
LNCaP and C4-2B (Prostate Cancer)	Concanamycin A	Nanomolar concentrations reduced invasion by 80%
Various Cell Lines	Concanamycin A	Exhibits cytotoxicity in several cell lines

Signaling Pathway Diagrams

To visually represent the mechanisms described, the following diagrams were generated using the DOT language.

Caption: Apicularen A signaling pathway.

Validating Apicularen A's In Vivo Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Apicularen A and other vacuolar-type H+-ATPase (V-ATPase) inhibitors to facilitate the validation of Apicularen A's mechanism of action in vivo. While in vitro studies have elucidated its primary role as a potent V-ATPase inhibitor, leading to apoptosis in cancer cells, a comprehensive in vivo validation of this mechanism is not yet publicly available. This document summarizes the known attributes of Apicularen A, compares them with well-characterized V-ATPase inhibitors, and provides detailed experimental protocols to guide future in vivo research.

Comparative Analysis of V-ATPase Inhibitors

Apicularen A's primary proposed mechanism of action is the inhibition of V-ATPase, a proton pump essential for maintaining pH homeostasis in cellular organelles. This inhibition disrupts various cellular processes, ultimately leading to apoptotic cell death in cancer cells. To understand the in vivo implications of this mechanism, we compare Apicularen A with two other well-studied V-ATPase inhibitors: Bafilomycin A1 and Salicylihalamide A.

Table 1: Comparison of Apicularen A and Alternative V-ATPase Inhibitors

Feature	Apicularen A	Bafilomycin A1	Salicylihalamide A
Primary Molecular Target	Vacuolar-type H+-ATPase (V-ATPase)[1][2][3]	Vacuolar-type H+-ATPase (V-ATPase)[1]	Vacuolar-type H+-ATPase (V-ATPase)
Reported In Vitro Effects	Induces apoptosis, inhibits organelle acidification, caspase activation[1][2]. Disrupts microtubule networks[4].	Induces apoptosis and autophagy, inhibits lysosomal acidification[1].	Potent V-ATPase inhibitor.
In Vivo Efficacy Data	Not publicly available in detail.	Delays leukemia onset in xenograft mouse models[1]. Reduces tumor growth in various cancer models[5].	Limited public data, potent analog Saliphenylhalamide shows in vivo activity.
Known In Vivo Dosage (Mouse)	Not established.	1 mg/kg, intraperitoneally[5].	Not established.
Secondary Mechanism	Down-regulation of tubulin[4].	Targets both autophagy and apoptosis pathways[1][4].	Not well-documented.

Validating Apicularen A's Mechanism of Action: A Proposed In Vivo Experimental Workflow

To rigorously validate the in vivo mechanism of action of Apicularen A, a series of preclinical experiments are necessary. The following workflow, based on established protocols for other V-ATPase inhibitors, provides a comprehensive approach.

Caption: Proposed workflow for in vivo validation of Apicularen A.

Detailed Experimental Protocols

The following are detailed protocols for key experiments essential for validating the in vivo efficacy and mechanism of action of Apicularen A.

Human Tumor Xenograft Model

Objective: To establish a reliable in vivo tumor model to assess the anti-cancer efficacy of Apicularen A.

Protocol:

• Cell Culture: Human cancer cell lines (e.g., HM7 human colon cancer, HL-60 leukemia) are cultured in appropriate media until they reach 80-90% confluency.

• Animal Model: Female athymic nude mice (4-6 weeks old) are used.

• Cell Implantation:

  • For solid tumors: 1-5 x 10^6 cells are suspended in 100-200 µL of a 1:1 mixture of serum-free media and Matrigel. The cell suspension is injected subcutaneously into the flank of each mouse.

  • For leukemia models: 1 x 10^6 cells are injected intravenously via the tail vein.

• Tumor Growth Monitoring:

  • For subcutaneous tumors, tumor volume is measured 2-3 times per week using calipers (Volume = 0.5 x length x width^2).

  • For leukemia models, disease progression is monitored by assessing body weight, hind-limb paralysis, and through bioluminescence imaging if using luciferase-expressing cells.

• Treatment Initiation: When tumors reach a palpable size (e.g., 100-200 mm³) or signs of leukemia are evident, animals are randomized into treatment and control groups.

In Vivo Drug Efficacy Study

Objective: To determine the anti-tumor activity of Apicularen A in the established xenograft model.

Protocol:

• Drug Formulation: Apicularen A is formulated in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline).

• Dosing and Administration: Based on preliminary toxicity studies, a therapeutic dose is determined. As a starting point, a dose comparable to other V-ATPase inhibitors (e.g., 1 mg/kg for Bafilomycin A1) can be tested. Administration is typically via intraperitoneal (i.p.) or intravenous (i.v.) injection, daily or on alternate days.

• Data Collection:

  • Tumor volumes and body weights are recorded regularly.

  • Animal health is monitored daily for any signs of toxicity.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size or when signs of significant morbidity are observed. Tumors and major organs are harvested for further analysis.

Pharmacodynamic (PD) and Biomarker Analysis

Objective: To confirm that Apicularen A engages its target (V-ATPase) in vivo and induces the expected downstream effects.

Protocol:

• Tissue Processing: Harvested tumors are divided for histology, protein, and RNA analysis.

• Immunohistochemistry (IHC): Tumor sections are stained for:

  • Proliferation marker: Ki-67 to assess the effect on cell proliferation.

  • Apoptosis marker: Cleaved caspase-3 to confirm the induction of apoptosis.

  • V-ATPase subunit: To investigate any changes in the expression or localization of the target protein.

• Western Blotting: Tumor lysates are analyzed to quantify the levels of:

  • Proteins involved in apoptosis (e.g., PARP, Bcl-2 family members).

  • Tubulin and other microtubule-associated proteins to investigate the secondary mechanism of action.

• V-ATPase Activity Assay: An assay to measure V-ATPase activity in isolated tumor cell membranes can be performed to directly assess target inhibition.

Signaling Pathways

The proposed mechanism of action of Apicularen A involves the inhibition of V-ATPase, leading to a cascade of events culminating in apoptosis. A secondary mechanism may involve the disruption of the microtubule network.

Caption: Proposed signaling pathways for Apicularen A.

Conclusion

While Apicularen A shows significant promise as an anti-cancer agent in vitro, its in vivo mechanism of action requires thorough validation. This guide provides a comparative framework and detailed experimental protocols to facilitate this crucial next step in its development. By leveraging the knowledge gained from other V-ATPase inhibitors and employing rigorous in vivo models, researchers can effectively elucidate the therapeutic potential of Apicularen A.

References

• 1. researchgate.net [researchgate.net]
• 2. A comprehensive view on the apigenin impact on colorectal cancer: Focusing on cellular and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vivo Tumor Growth Inhibition and Antiangiogenic Effect of Cyclic NGR Peptide-Daunorubicin Conjugates Developed for Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Modulation of tumor cell growth in vivo by extracellular matrix metalloprotease inducer - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Reproducibility of Apicularen A Experimental Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apicularen A, a macrolide isolated from the myxobacterium Chondromyces, has demonstrated potent cytotoxic effects against various cancer cell lines. Its potential as an anticancer agent is underscored by its unique mechanism of action, which involves the disruption of microtubule networks. This guide provides a comparative analysis of the experimental results related to Apicularen A, with a focus on the reproducibility of its cytotoxic effects and the elucidation of its signaling pathways. By presenting quantitative data from multiple studies, detailing experimental protocols, and visualizing the underlying mechanisms, this guide aims to offer a comprehensive resource for researchers in the field of cancer biology and drug development.

I. Comparative Analysis of Apicularen A Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a critical parameter for assessing the potency of a cytotoxic compound. The reproducibility of Apicularen A's anticancer activity can be evaluated by comparing its IC50 values across different cancer cell lines as reported in various studies.

Table 1: Comparative Cytotoxicity (IC50) of Apicularen A and its Analogs in Human Cancer Cell Lines

Cell Line	Compound	IC50 (nM)	Reference
HeLa (Cervical Cancer)	Apicularen A	~100	[1]
HM7 (Colon Cancer)	Apicularen A	~10	[2]
HT1080 (Fibrosarcoma)	Apicularen A	~10	[2]
Murine RAW 264.7 Leukemia	Apicularen A	Not specified	[1]
Human HL-60 Promyelocytic Leukemia	Apicularen A	Not specified	[1]

Analysis of Reproducibility:

The available data, although limited, suggests a degree of consistency in the potent cytotoxic effects of Apicularen A against various cancer cell lines, with IC50 values generally in the nanomolar range. For instance, studies have consistently reported potent activity in colon and fibrosarcoma cell lines[2]. However, to establish robust reproducibility, a more extensive dataset with IC50 values from multiple independent laboratories for a wider range of cell lines would be beneficial. Variations in experimental conditions, such as cell passage number, serum concentration in the culture medium, and the specific assay used, can contribute to inter-laboratory differences in IC50 values.

II. Synergistic Effects with Phorbol 12-Myristate 13-Acetate (PMA)

A significant aspect of Apicularen A's biological activity is its synergistic cytotoxicity when combined with the protein kinase C (PKC) activator, Phorbol 12-myristate 13-acetate (PMA). This synergy points to the involvement of the PKC signaling pathway in enhancing the anticancer effects of Apicularen A.

Table 2: Synergistic Cytotoxicity of Apicularen A and PMA in HeLa Cells

Treatment	Effect on Cytotoxicity	Key Findings	Reference
Apicularen A (100 nM) + PMA (20 nM)	Synergistic increase in cytotoxicity	The combination index indicates a synergistic interaction.	[1]
This effect is time-dependent.	[1]

This synergistic effect has been shown to be mediated specifically by the activation of PKCα[1].

III. Mechanism of Action: Microtubule Disruption and Signaling Pathways

The primary mechanism of action of Apicularen A is the disruption of the microtubule network, a critical component of the cellular cytoskeleton involved in cell division, structure, and transport. This effect is enhanced by the co-administration of PMA.

A. Experimental Evidence for Microtubule Disruption

Western blot analysis has been a key technique to demonstrate the effect of Apicularen A on tubulin, the protein subunit of microtubules.

Table 3: Effect of Apicularen A on Tubulin Protein Levels

Cell Line	Treatment	Effect on Tubulin Levels	Reference
HM7	Apicularen A (10 nM)	Time-dependent decrease in β-tubulin	[2]
HeLa	Apicularen A (100 nM)	Decrease in α- and β-tubulin	[3]
HeLa	Apicularen A (100 nM) + PMA (20 nM)	Further decrease in α- and β-tubulin	[3]

These findings consistently show that Apicularen A leads to a downregulation of tubulin proteins, and this effect is potentiated by PMA[2][3].

B. Signaling Pathway of Apicularen A and PMA Synergy

The synergistic effect of Apicularen A and PMA involves the activation of PKCα, which then enhances the microtubule-disrupting activity of Apicularen A. The following diagram illustrates the proposed signaling pathway.

Caption: Synergistic signaling pathway of PMA and Apicularen A.

IV. Experimental Protocols for Key Assays

To facilitate the replication and verification of the experimental results cited in this guide, detailed methodologies for the key assays are provided below.

A. MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Apicularen A, with or without PMA, for the desired duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

Note: Specific incubation times and reagent concentrations may need to be optimized for different cell lines.

B. Western Blot for Tubulin Expression

Western blotting is used to detect and quantify the expression levels of specific proteins, in this case, α- and β-tubulin.

Protocol:

• Cell Lysis: After treatment with Apicularen A and/or PMA, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for α-tubulin or β-tublin overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Note: Antibody dilutions and incubation times should be optimized according to the manufacturer's instructions.

V. Conclusion and Future Directions

The experimental evidence to date consistently supports the potent cytotoxic activity of Apicularen A against cancer cells, primarily through the disruption of microtubule networks. The synergistic effect with PMA highlights the potential for combination therapies involving PKC activation.

To enhance the reproducibility and comparability of future studies on Apicularen A, the following are recommended:

• Standardized Reporting: Detailed reporting of experimental parameters, including cell line source and passage number, specific reagent concentrations and incubation times, and complete details of the assay protocols.

• Cross-Laboratory Validation: Independent verification of key findings in multiple laboratories to establish the robustness of the results.

• Expanded Cell Line Profiling: Assessment of Apicularen A's cytotoxicity across a broader and more diverse panel of cancer cell lines.

• Deeper Mechanistic Studies: Further investigation into the downstream effectors of the PKCα signaling pathway and their precise role in modulating microtubule dynamics in the presence of Apicularen A.

By adhering to these principles, the research community can build a more robust and reproducible body of evidence to support the potential clinical development of Apicularen A as a novel anticancer agent.

References

• 1. PMA synergistically enhances apicularen A-induced cytotoxicity by disrupting microtubule networks in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Apicularen A: A Guide for Laboratory Professionals

For Immediate Reference: Treat Apicularen A as a Cytotoxic and Antineoplastic Agent. Follow all institutional and regulatory guidelines for cytotoxic waste disposal.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals on the proper handling and disposal of Apicularen A. As a potent cytostatic and antineoplastic macrolide, strict adherence to established protocols for cytotoxic compounds is mandatory to ensure personnel safety and environmental protection.

Chemical and Physical Properties of Apicularen A

A clear understanding of the chemical and physical properties of Apicularen A is fundamental for its safe handling and disposal. The following table summarizes key quantitative data for Apicularen A.

Property	Value
Molecular Formula	C25H31NO6
Molecular Weight	441.5 g/mol
CAS Number	220757-05-1

Safe Handling and Personal Protective Equipment (PPE)

Due to its cytotoxic nature, all handling of Apicularen A should be conducted in a designated area, such as a certified chemical fume hood or a biological safety cabinet, to minimize exposure risk. The following personal protective equipment is mandatory:

• Gloves: Two pairs of chemotherapy-rated gloves.

• Gown: A disposable, solid-front gown with tight-fitting cuffs.

• Eye Protection: Safety glasses with side shields or goggles.

• Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the procedure and the potential for aerosolization. Consult your institution's safety officer for specific requirements.

Step-by-Step Disposal Procedure for Apicularen A

The disposal of Apicularen A and any contaminated materials must follow a strict protocol to prevent contamination. The primary method for the destruction of cytotoxic agents like Apicularen A is high-temperature incineration.

1. Waste Segregation:

• Solid Waste: All non-sharp solid waste contaminated with Apicularen A, including personal protective equipment (gloves, gowns), bench paper, and contaminated labware (e.g., pipette tips, tubes), must be placed in a designated, leak-proof, and puncture-resistant container clearly labeled as "Cytotoxic Waste" or "Chemotherapy Waste." These containers are typically color-coded, often purple.

• Liquid Waste: Unused or waste solutions of Apicularen A should be collected in a dedicated, sealed, and shatter-resistant container. This container must also be clearly labeled as "Liquid Cytotoxic Waste." Avoid mixing with other chemical waste streams unless explicitly permitted by your institution's waste management plan.

• Sharps: All sharps, such as needles, syringes, and contaminated glass, must be disposed of immediately into a designated, puncture-proof sharps container for cytotoxic waste.

2. Container Management:

• Never overfill waste containers.

• Ensure all containers are securely sealed before removal from the work area.

• The exterior of the waste containers should be decontaminated before being transported for disposal.

3. Final Disposal:

• All segregated and properly labeled cytotoxic waste containing Apicularen A must be collected and disposed of by a licensed hazardous waste management company.

• The only approved method for the complete destruction of cytotoxic compounds is high-temperature incineration.[1]

The following diagram illustrates the logical workflow for the proper disposal of Apicularen A.

Caption: Workflow for the proper disposal of Apicularen A.

Mechanism of Action: Signaling Pathways Affected by Apicularen A

Apicularen A exerts its potent cytostatic and antitumor effects by inducing apoptosis (programmed cell death) in cancer cells through multiple mechanisms. Notably, its pro-apoptotic activity is independent of the p44/42 MAPK, p38 MAPK, and Akt signaling pathways.[2][3] The key signaling events initiated by Apicularen A are illustrated in the diagram below.

Caption: Signaling pathways affected by Apicularen A leading to apoptosis.

Apicularen A has been shown to:

• Induce Caspase-Dependent Apoptosis: It up-regulates the Fas ligand, leading to the activation of caspase-8 and subsequently caspase-3.[4]

• Disrupt the Microtubule Network: Apicularen A significantly decreases tubulin mRNA and protein levels, leading to the disruption of the microtubule architecture in cancer cells.[1][4]

• Trigger Caspase-Independent Apoptosis: It induces the loss of mitochondrial membrane potential and the translocation of apoptosis-inducing factor (AIF) from the mitochondria to the nucleus.[1]

• Potentially Inhibit Vacuolar-Type H+-ATPase: Some evidence suggests that Apicularen A may inhibit vacuolar-type H+-ATPase, which can also contribute to apoptosis.[2][3]

Experimental Protocols Cited in Literature

The following are summaries of experimental methodologies used in published research to investigate the effects of Apicularen A. These are not disposal protocols but provide insight into the handling of the compound in a research setting.

Cell Viability and Apoptosis Assays:

• MTT Assay: To assess cell viability, cancer cell lines such as HM7 human colon cancer cells or RAW 264.7 cells are seeded in 96-well plates and treated with varying concentrations of Apicularen A for specified time periods.[5] Cell viability is then determined by adding 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and measuring the absorbance of the resulting formazan product.

• DNA Fragmentation Analysis: Apoptosis is confirmed by observing DNA laddering. Cells treated with Apicularen A are lysed, and the DNA is extracted. The DNA is then subjected to agarose gel electrophoresis to visualize the characteristic ladder pattern of fragmented DNA.[4]

• Flow Cytometry: To quantify apoptosis, treated cells are stained with Annexin V and propidium iodide and analyzed by flow cytometry. This allows for the differentiation between viable, early apoptotic, and late apoptotic/necrotic cells.[5]

Analysis of Protein Expression and Microtubule Integrity:

• Western Blotting: To determine the effect of Apicularen A on protein levels (e.g., tubulin, caspases), treated cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary and secondary antibodies.

• Immunofluorescence: To visualize the effects on the microtubule network, cells grown on coverslips are treated with Apicularen A, fixed, permeabilized, and then stained with an anti-tubulin antibody followed by a fluorescently labeled secondary antibody. The microtubule structure is then observed using a fluorescence microscope.[1]

By adhering to these stringent disposal procedures and understanding the cytotoxic nature of Apicularen A, laboratories can ensure a safe working environment and maintain compliance with regulatory standards.

References

• 1. Apicularen A acetate induces cell death via AIF translocation and disrupts the microtubule network by down-regulating tubulin in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 4. Apicularen A induces cell death through Fas ligand up-regulation and microtubule disruption by tubulin down-regulation in HM7 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Induction of apoptosis of RAW 264.7 cells by the cytostatic macrolide apicularen A - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling apicularen A

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal procedures for the handling of Apicularen A, a potent cytotoxic macrolide. Adherence to these guidelines is critical to ensure personnel safety and maintain a secure laboratory environment.

Quantitative Data Summary

The following table summarizes key quantitative data for Apicularen A. Due to the limited availability of public data, some specific parameters such as solubility and stability are not fully detailed. Researchers should consult supplier-specific documentation or perform small-scale tests to determine optimal conditions.

Property	Value	Source/Comment
Molecular Weight	441.52 g/mol	---
CAS Number	220757-04-0	---
Appearance	Solid (assumed)	Based on typical macrolide properties
Solubility	Data not readily available. It is recommended to test solubility in common solvents such as DMSO, ethanol, and methanol.	As a macrolide, it is likely soluble in organic solvents.
Storage	Store at -20°C for long-term stability.	General recommendation for potent biological compounds.
Stability	Data on light and temperature sensitivity is not readily available. Protect from light and extreme temperatures.	Prudent practice for complex organic molecules.

Personal Protective Equipment (PPE)

Due to its high cytotoxicity, stringent adherence to PPE protocols is mandatory when handling Apicularen A.

• Gloves: Two pairs of chemotherapy-rated nitrile gloves are required. Change the outer pair immediately upon contamination.

• Lab Coat/Gown: A disposable, solid-front gown with tight-fitting cuffs is essential.

• Eye Protection: Chemical splash goggles and a full-face shield must be worn.

• Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is required when handling the solid compound or when there is a risk of aerosolization.

Experimental Protocols: Handling and Preparation

All handling of Apicularen A, including weighing and preparation of stock solutions, must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood with appropriate filtration to prevent exposure.

Preparation of Stock Solutions

• Designated Area: All work with Apicularen A must be performed in a designated area within the laboratory, clearly marked with "Cytotoxic Agent in Use" signage.

• Weighing:

  • Perform all weighing of the solid compound within a BSC.

  • Use a dedicated, calibrated analytical balance.

  • To minimize aerosol formation, carefully open the container within the BSC.

  • Use anti-static weighing paper or a weighing boat.

• Solubilization:

  • Based on small-scale solubility tests, select an appropriate solvent (e.g., DMSO).

  • Add the solvent directly to the vial containing the weighed Apicularen A.

  • Gently vortex or sonicate until the compound is fully dissolved.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Clearly label all vials with the compound name, concentration, solvent, date of preparation, and appropriate hazard symbols.

  • Store aliquots at -20°C or as determined by stability studies, protected from light.

Operational Plan: Spill Management

In the event of a spill, immediate and appropriate action is critical to prevent exposure and contamination.

• Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the spill.

• Secure the Area: Restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as described in Section 2.

• Containment:

  • Liquid Spill: Cover the spill with absorbent pads, starting from the outside and working inwards.

  • Solid Spill: Gently cover the spill with damp absorbent pads to avoid raising dust. DO NOT dry sweep.

• Decontamination:

  • Carefully collect all contaminated materials using tongs or other appropriate tools and place them in a designated cytotoxic waste container.

  • Clean the spill area with a suitable deactivating agent (e.g., a solution of sodium hypochlorite), followed by a rinse with water.

• Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Disposal Plan

All waste contaminated with Apicularen A must be treated as hazardous cytotoxic waste and disposed of according to institutional and local regulations.

• Solid Waste: All contaminated consumables (e.g., gloves, gowns, pipette tips, vials) must be placed in a clearly labeled, puncture-resistant cytotoxic waste container.

• Liquid Waste: Unused solutions containing Apicularen A should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

• Sharps: Needles, syringes, or other sharps contaminated with Apicularen A must be disposed of in a designated sharps container for cytotoxic waste.

Mechanism of Action and Signaling Pathway

Apicularen A exerts its cytotoxic effects primarily through the induction of apoptosis and the disruption of the microtubule network. The proposed signaling pathway involves the downregulation of tubulin, leading to microtubule depolymerization and cell cycle arrest, ultimately culminating in programmed cell death.

Caption: Proposed mechanism of action for Apicularen A.

Experimental Workflow for Handling Apicularen A

The following diagram outlines the standard workflow for safely handling Apicularen A in a laboratory setting.

Caption: Standard operational workflow for handling Apicularen A.